(Z,Z)-Octadecadienoic acid

• CAS: 28984-77-2

Core Science & Biosynthesis

(Z,Z)-Octadecadienoic Acid: A Comprehensive Technical Guide on Physicochemical Properties, Formulation Dynamics, and Analytical Methodologies

Executive Summary

(Z,Z)-Octadecadienoic acid, universally known as Linoleic Acid (LA) , is an essential omega-6 polyunsaturated fatty acid (PUFA) characterized by an 18-carbon chain with two cis double bonds at the 9th and 12th positions[1]. Beyond its fundamental role in human nutrition and cellular membrane integrity, linoleic acid has emerged as a critical excipient and active pharmaceutical ingredient (API) precursor in modern drug development. This whitepaper provides a rigorous technical analysis of its physicochemical properties, metabolic pathways, and its advanced applications in Lipid Nanoparticle (LNP) formulation and Gas Chromatography-Mass Spectrometry (GC-MS) quantification.

Physicochemical Profiling & Structural Causality

The physical behavior of linoleic acid is entirely dictated by its stereochemistry. The two Z (cis) double bonds introduce rigid "kinks" into the hydrocarbon tail[1]. This steric hindrance prevents the acyl chains from packing tightly into a crystalline lattice, which fundamentally alters its thermodynamic properties compared to its saturated counterpart, stearic acid.

Table 1: Key Physicochemical Properties of (Z,Z)-Octadecadienoic Acid

Property	Value	Structural Causality & Formulation Significance
Molecular Weight	280.45 g/mol	Standard mass for C18 di-unsaturated fatty acids[2].
Melting Point	-5 °C	Cis double bonds prevent tight acyl chain packing, resulting in a sub-zero melting point. In drug delivery, this ensures high membrane fluidity at physiological temperatures[2],[3].
Boiling Point	229–230 °C (at 16 mmHg)	The high boiling point necessitates chemical derivatization (esterification) prior to GC-MS analysis to prevent thermal degradation[3].
Density	0.902 g/mL (at 25 °C)	Lower than water; dictates its behavior in biphasic liquid-liquid extractions, partitioning into the upper or organic phase depending on the solvent system[3].
LogP (Octanol/Water)	7.05	Highly lipophilic nature drives spontaneous hydrophobic self-assembly in nanostructured lipid carriers (NLCs) and liposomes[1].
Refractive Index	1.4699 (at 20 °C)	Serves as a rapid, non-destructive optical metric for validating the purity of bulk raw materials in manufacturing[1],[3].

Biological Significance & Metabolic Pathways

In biological systems, linoleic acid is not synthesized de novo by humans and must be acquired through diet. It serves as the foundational precursor for the arachidonic acid pathway, which is responsible for generating eicosanoids—potent lipid mediators that regulate inflammation, immunity, and central nervous system functions.

The metabolic conversion relies on a sequence of desaturation (adding double bonds) and elongation (adding carbon atoms) steps. The structural transformation from LA to Arachidonic Acid (AA) increases the degree of unsaturation, further enhancing membrane fluidity and receptor interaction dynamics.

Caption: Metabolic pathway of Linoleic Acid into inflammatory Eicosanoids.

Advanced Formulation Dynamics: Lipid Nanoparticles (LNPs)

In the realm of nucleic acid delivery (e.g., mRNA vaccines), the lipid envelope's structural integrity and intracellular behavior are paramount. Historically, saturated lipids like 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) were used. However, substituting saturated lipids with unsaturated lipids like linoleic acid or DOPC significantly alters the nanoparticle's phase transition temperature[4].

Mechanistic Causality: The inclusion of linoleic acid in nanostructured lipid carriers (NLCs) or LNPs introduces structural defects in the lipid bilayer due to its kinked chains[5]. During endocytosis, this enhanced fluidity facilitates the formation of inverted hexagonal (H_II) phases, which are thermodynamically required for the LNP membrane to fuse with the endosomal membrane, thereby ensuring successful cytosolic escape of the nucleic acid payload.

Protocol: Microfluidic Synthesis of LA-Doped LNPs

This protocol utilizes a self-validating microfluidic architecture to ensure monodisperse nanoparticle self-assembly.

• Phase Preparation:

  • Organic Phase: Dissolve the ionizable cationic lipid, cholesterol, PEG-lipid, and linoleic acid in pure ethanol[6].

  • Aqueous Phase: Dissolve the mRNA payload in a 50 mM citrate buffer adjusted to pH 4.0.

  • Causality: The acidic pH ensures the ionizable lipid is fully protonated, driving immediate electrostatic complexation with the negatively charged phosphate backbone of the mRNA.

• Microfluidic Mixing:

  • Inject both phases into a microfluidic mixer (e.g., staggered herringbone micromixer) at a 3:1 (Aqueous:Ethanol) flow rate ratio[4].

  • Causality: The rapid shift in solvent polarity triggers spontaneous supersaturation. The hydrophobic lipid tails collapse around the neutralized mRNA core, driving bottom-up self-assembly.

• Dialysis and Maturation:

  • Dialyze the intermediate formulation against 1X PBS (pH 7.4) for 18 hours.

  • Causality: Raising the pH to 7.4 neutralizes the ionizable lipids, solidifying the LNP shell and preventing premature payload release.

• Validation & Extrusion:

  • Extrude the collected LNPs through a 200 nm polycarbonate filter to eliminate aggregates, followed by 0.22 µm sterile filtration[4]. Analyze via Dynamic Light Scattering (DLS) to confirm a Polydispersity Index (PDI) < 0.2.

Caption: Microfluidic formulation workflow for Linoleic Acid-doped LNPs.

Analytical Quantification: GC-MS Methodology

Accurate quantification of linoleic acid in biological matrices or pharmaceutical formulations requires Gas Chromatography-Mass Spectrometry (GC-MS). Because free fatty acids possess highly polar carboxyl groups that cause severe peak tailing and thermal degradation on GC columns, they must be derivatized into Fatty Acid Methyl Esters (FAMEs)[7].

Protocol: Extraction and FAME Derivatization for GC-MS

• Bligh and Dyer Extraction:

  • Homogenize the sample (e.g., tissue or LNP suspension) in a Methanol/Chloroform/Water mixture[7].

  • Centrifuge at 3000 x g for 10 minutes to induce phase separation.

  • Causality: The non-polar linoleic acid selectively partitions into the lower, dense chloroform phase, leaving polar cellular debris and salts in the upper aqueous-methanol phase.

• Trans-esterification (Derivatization):

  • Transfer the organic phase to a glass vial and evaporate under a gentle nitrogen stream.

  • Add 3 mL of a 5% sulfuric acid in methanol solution (or 1% pentafluorobenzyl bromide in acetonitrile) and heat at 70 °C for 5–20 minutes[8],[9].

  • Causality: The acid-catalyzed trans-esterification caps the polar carboxyl group with a methyl group. This eliminates intermolecular hydrogen bonding, drastically lowering the boiling point and ensuring sharp, symmetrical chromatographic peaks.

• Phase Recovery:

  • Add 2 mL of saturated NaCl solution and 2 mL of iso-octane (or hexane). Vortex and centrifuge[8],[9].

  • Extract the upper iso-octane layer containing the volatile FAMEs.

• GC-MS Analysis:

  • Inject 1 µL of the sample into a GC-MS equipped with a 100% dimethylpolysiloxane column (e.g., Zebron ZB-1 or Varian VMS-5)[8],[10].

  • Utilize a temperature gradient (e.g., starting at 150 °C, ramping to 280 °C)[8].

  • Validation: Linoleic acid methyl ester will elute at a specific retention time and yield a distinct fragmentation pattern (e.g., m/z 279 in negative ion chemical ionization mode)[8], which must be cross-validated against a C17:0 (Margaric acid) internal standard[7].

References

• PubChem - Linoleic Acid (CID 5280450): Chemical and Physical Properties. National Center for Biotechnology Information. URL:[Link]

• ChemSrc - Linoleic acid (CAS 60-33-3) Physical Properties and Toxicity Data. URL:[Link]

• LIPID MAPS - Fatty Acid Mass Spectrometry Protocol. LIPID MAPS Lipidomics Gateway. URL:[Link]

• DKFZ Metabolomics - Analysis of Fatty Acids: GC-MS Method. German Cancer Research Center. URL:[Link]

• MDPI Nutrients - Development of Conjugated Linoleic Acid Nanostructured Lipid Carriers and Their Synergistic Efficacy. URL:[Link]

• ResearchGate - Preparation, characterization, and stability of lipid nanoparticles including unsaturated lipids. URL:[Link]

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The Molecular and Dietary Landscape of Linoleic Acid: From Natural Sources to Eicosanoid Signaling

Abstract: Linoleic acid (LA, 18:2n-6) is the primary omega-6 polyunsaturated fatty acid (PUFA) in the human diet. While essential for maintaining epidermal water barriers and serving as a precursor to bioactive lipid mediators, the exponential increase in modern dietary LA intake has fundamentally altered human tissue lipid profiles. This whitepaper provides an in-depth technical analysis of the natural sources of LA, the robust analytical methodologies required for its quantification, and the physiological implications of its metabolic conversion into potent eicosanoids.

Biochemical Characterization and Biosynthetic Origins

Linoleic acid (cis, cis-9,12-octadecadienoic acid) is an 18-carbon polyunsaturated fatty acid containing two cis double bonds. Mammalian cells possess

, , and desaturases but lack the -desaturase enzyme required to insert a double bond at the omega-6 position of oleic acid. Consequently, LA cannot be synthesized de novo by humans and must be acquired exogenously, classifying it as an essential fatty acid 1. In plants, LA is synthesized in the plastids and endoplasmic reticulum, where it accumulates in triglycerides, serving as a critical energy reserve in seeds and nuts.

Quantitative Lipid Profiling of Natural Sources

Historically, human LA intake hovered around 1% to 2% of total daily caloric intake, a threshold sufficient to prevent essential fatty acid deficiency 2. However, the industrialization of agriculture and the widespread adoption of seed-derived cooking oils have driven modern consumption to 6–10% (and occasionally up to 20%) of total dietary energy 3.

The table below summarizes the quantitative LA content across prevalent natural and industrial sources, highlighting the lipid matrices most responsible for modern dietary shifts.

Natural Source / Oil	Linoleic Acid Content (% of total fat)	Primary Application / Dietary Context
Safflower Oil	~71%	High-heat cooking, ultra-processed foods
Grapeseed Oil	~71%	Culinary applications, cosmetics
Sunflower Oil	~66%	Commercial frying, packaged snack foods
Corn Oil	~60%	Margarine production, deep-frying
Soybean Oil	~55%	Ubiquitous in restaurant and processed foods
Peanut Oil	~30%	Asian cuisine, industrial frying
Canola (Rapeseed) Oil	~21%	General cooking, blended vegetable oils

Data synthesized from USDA FoodData Central and contemporary lipidomic surveys3, [[4]]().

Analytical Methodology: Quantification of LA in Biological Matrices

Accurate quantification of LA and its downstream metabolites in plasma or tissue requires high-sensitivity Gas Chromatography-Mass Spectrometry (GC-MS). Free fatty acids exhibit high boiling points and polarity, leading to poor chromatographic peak shapes. Therefore, derivatization into volatile Fatty Acid Methyl Esters (FAMEs) is a mandatory chemical transformation.

Self-Validating GC-MS Protocol for FAME Profiling

To ensure scientific integrity, this protocol is designed as a self-validating system. The early introduction of a deuterated internal standard corrects for downstream matrix effects and extraction losses, ensuring high-fidelity absolute quantification.

Step 1: Sample Preparation & Internal Standard Spiking

• Action: Aliquot 50 µL of plasma (or 1 mg of homogenized tissue) into a glass culture tube. Immediately spike with 100 µL of a deuterated internal standard mixture (e.g., LA-d4 or Pentadecanoic acid-d3 at 0.25 ng/µL) [[5]]().

• Causality: Deuterated standards share the exact physicochemical properties of the target analyte. They co-elute during chromatography and experience identical ionization suppression in the MS source. Measuring the ratio of unlabeled to labeled ions strictly validates the extraction efficiency.

Step 2: Lipid Extraction (Modified Folch/Bligh-Dyer)

• Action: Add 1 mL of Chloroform:Methanol (2:1 v/v) to the sample. Vortex vigorously for 1 minute, then centrifuge at 3000 × g for 5 minutes. Collect the lower organic (chloroform) phase and dry under a gentle stream of nitrogen gas 6.

• Causality: The biphasic solvent system selectively partitions non-polar lipids into the dense chloroform layer while precipitating proteins and trapping hydrophilic contaminants in the upper aqueous/methanol layer.

Step 3: Base Hydrolysis and FAME Derivatization

• Action: Resuspend the dried lipid extract in 0.5 mL of 0.2M methanolic NaOH and heat at 60°C for 15 minutes to saponify complex lipids. Following cooling, add 0.5 mL of 14% Boron Trifluoride (

  ) in methanol and heat at 60°C for an additional 15 minutes 6.

• Causality: Saponification liberates esterified LA from triglycerides and phospholipids. The subsequent Lewis acid-catalyzed reaction (

  ) replaces the polar hydroxyl group of the carboxylic acid with a methyl group. This drastically lowers the boiling point and thermal lability, allowing the molecule to vaporize cleanly in the GC inlet.

Step 4: Hexane Extraction & GC-MS Acquisition

• Action: Add 1 mL of hexane and 1 mL of saturated NaCl solution. Vortex and collect the upper hexane layer containing the FAMEs. Inject 1 µL into a capillary GC column (e.g., high-cyano HP-88) coupled to a mass spectrometer operating in Negative Chemical Ionization (NCI) or Electron Ionization (EI) mode 7.

• Causality: Hexane acts as a highly non-polar carrier solvent ideal for GC injection. The saturated NaCl "salts out" the aqueous phase, driving the FAMEs entirely into the hexane layer. High-cyano columns are required to achieve baseline separation between cis and trans positional isomers of 18:2.

Caption: Step-by-step GC-MS lipidomics workflow for the absolute quantification of linoleic acid.

Dietary Intake Dynamics and the Omega-6 to Eicosanoid Axis

Once absorbed, LA is incorporated into cell membrane phospholipids. From a mechanistic standpoint, LA serves as the upstream precursor to Arachidonic Acid (AA, 20:4n-6). The conversion pathway is strictly enzymatic: LA is desaturated by

-desaturase to -linolenic acid (GLA), elongated to dihomo- -linolenic acid (DGLA), and finally desaturated by -desaturase to yield AA 8.

Tracer kinetic studies demonstrate that the fractional conversion of LA to AA in humans is highly rate-limited, typically ranging between 0.3% and 0.6% due to enzyme saturation and rapid turnover 9. However, because the absolute intake of LA in the modern Western diet is exceptionally high, the sheer volume of substrate continuously drives the accumulation of AA in membrane pools. Upon cellular activation or inflammatory insult, Phospholipase A2 (PLA2) cleaves AA from the sn-2 position of phospholipids, releasing it into the cytosol.

Free AA is rapidly oxygenated by Cyclooxygenases (COX-1/2) and Lipoxygenases (5-LOX, 15-LOX) into highly bioactive eicosanoids, including prostaglandins, thromboxanes, and leukotrienes 10. Furthermore, excess LA is subjected to enzymatic and non-enzymatic autoxidation, yielding oxidized linoleic acid metabolites (OXLAMs) such as 9-HODE and 13-HODE, which are heavily implicated in oxidative stress and chronic disease pathologies 11.

Caption: Metabolic conversion of dietary linoleic acid into bioactive eicosanoids via COX and LOX pathways.

Implications for Drug Development and Nutritional Interventions

The LA-AA-Eicosanoid axis is a primary target in modern pharmacology. Non-steroidal anti-inflammatory drugs (NSAIDs) directly inhibit COX enzymes to blunt prostaglandin synthesis, while newer biologicals and small molecules target the 5-LOX pathway to manage asthma and leukotriene-mediated hypersensitivity 10.

From a nutritional intervention standpoint, modulating the dietary intake of LA directly influences the bioavailability of competing omega-3 PUFAs (like EPA and DHA). Because omega-6 and omega-3 fatty acids compete for the same

-desaturase and elongase enzymes, lowering dietary LA intake can increase the plasma concentrations and tissue incorporation of anti-inflammatory omega-3 fatty acids, altering the membrane lipid pool without the need for high-dose supplementation 12. For drug development professionals, understanding this baseline dietary lipidomics profile is critical when designing clinical trials for anti-inflammatory therapeutics, as background LA intake can significantly confound drug efficacy readouts.

References

• Quantifying conversion of linoleic to arachidonic and other n-6 polyunsaturated fatty acids in unanesthetized rats. NIH PMC.[Link]

• Linoleic Acid - PMC - NIH. NIH PMC.[Link]

• Metabolism pathways of arachidonic acids: mechanisms and potential therapeutic targets. NIH PMC.[Link]

• Dietary omega-6 fatty acid lowering increases bioavailability of omega-3 polyunsaturated fatty acids in human plasma lipid pools. NIH PMC.[Link]

• High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. NIH PMC.[Link]

• Linoleic Acid: A Nutritional Quandary. NIH PMC.[Link]

• What Is Linoleic Acid? Facts, Health Effects, and How to Avoid It. Zero Acre Farms.[Link]

• Essential Fatty Acids. Linus Pauling Institute, Oregon State University.[Link]

• Fatty Acid Mass Spectrometry Protocol. LIPID MAPS.[Link]

• FoodData Central Foundation Foods Documentation. USDA.[Link]

• Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). NIH PMC.[Link]

• What is the best method for fatty acid derivatization into FAMES for GC-MS analysis. ResearchGate.[Link]

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• 8. Quantifying conversion of linoleic to arachidonic and other n-6 polyunsaturated fatty acids in unanesthetized rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Linoleic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Metabolism pathways of arachidonic acids: mechanisms and potential therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Dietary omega-6 fatty acid lowering increases bioavailability of omega-3 polyunsaturated fatty acids in human plasma lipid pools - PMC [pmc.ncbi.nlm.nih.gov]

(Z,Z)-Octadecadienoic acid structure and stereoisomerism

Common Name: Linoleic Acid IUPAC Name:

-octadeca-9,12-dienoic acid CAS Registry Number: 60-33-3[1][2]

Part 1: Structural Chemistry & Stereoisomerism[2]

The Stereochemical Core

-Octadecadienoic acid is an 18-carbon polyunsaturated fatty acid (PUFA) characterized by two cis (Z) double bonds at positions C9 and C12.[2] This specific stereochemistry is the defining feature that imparts its biological essentiality and pharmaceutical utility.

• Configuration: The "Z" (from German zusammen, meaning together) designation indicates that the high-priority substituents on both carbons of the double bond are on the same side. In linoleic acid, this occurs twice, separated by a single methylene group (

  ) at C11.[2]

• The "Kink" Effect: Unlike saturated fatty acids (stearic acid) or trans isomers (linoelaidic acid), which adopt a linear, rod-like conformation, the

  geometry introduces two rigid bends (~30° each) into the hydrocarbon chain. This steric "kink" prevents tight packing of the lipid chains, significantly lowering the melting point (-5°C vs. 69.6°C for stearic acid) and increasing membrane fluidity.

Isomeric Landscape

In drug development and lipid synthesis, distinguishing the

isomer from its thermodynamic or positional isomers is critical.

Isomer Type	Common Name	Configuration	Structural Feature	Biological/Pharma Impact
Target	Linoleic Acid		Methylene-interrupted	Essential fatty acid; LNP helper lipid tail.
Trans Isomer	Linoelaidic Acid		Linear chain	Metabolic dead-end; alters membrane dynamics.[2]
Conjugated	Rumenic Acid		Conjugated diene	Distinct biological activity (PPAR agonist); different NMR profile.
Conjugated	-CLA		Conjugated diene	Associated with insulin resistance in some models.

Thermodynamics of the Bis-Allylic System

The methylene group at C11 is "bis-allylic," meaning it is flanked by two double bonds.[2] The C-H bonds at this position are significantly weaker (Bond Dissociation Energy ~75 kcal/mol) than standard alkyl C-H bonds (~98 kcal/mol).

• Implication: This makes

  -octadecadienoic acid highly susceptible to autoxidation, forming hydroperoxides. In pharmaceutical formulations (e.g., LNPs), this requires the rigorous use of antioxidants (e.g., BHT, Vitamin E) and inert atmosphere handling.

Part 2: Analytical Characterization & Validation[2][3]

To ensure the integrity of lipid raw materials, researchers must validate the stereochemistry. The following protocol distinguishes

geometry from conjugated or trans impurities.

Nuclear Magnetic Resonance (NMR)

-NMR is the gold standard for verifying the "methylene-interrupted" pattern versus conjugated systems.[2]

• Diagnostic Signal: The bis-allylic protons at C11 appear as a triplet (or multiplet) at

  2.7–2.8 ppm .[2]

  • Differentiation: In conjugated isomers (e.g.,

    ), this signal is absent because there is no methylene group between the double bonds.

• Olefinic Region: The vinyl protons appear at

  5.3–5.4 ppm. In trans isomers, these signals shift upfield and display larger coupling constants ( Hz vs. Hz for cis).

Gas Chromatography (GC-FAME)

For quantitative purity analysis, the fatty acid is derivatized to a Fatty Acid Methyl Ester (FAME).

• Column Selection: High-polarity cyanopropyl columns (e.g., CP-Sil 88 or SP-2560) are required to separate geometric isomers.[2]

• Elution Order: typically, trans isomers elute before their corresponding cis isomers on polar columns.

Analytical Decision Workflow

Caption: Analytical decision tree for validating (Z,Z)-Octadecadienoic acid stereochemistry using orthogonal spectroscopic and chromatographic methods.

Part 3: Biological Significance & Metabolism[2][4]

-Octadecadienoic acid is an Essential Fatty Acid (EFA) . Mammals lack the -desaturase enzyme required to introduce a double bond beyond C9.[2] Therefore, it must be obtained from the diet.

The Omega-6 Cascade

Once ingested, it serves as the parent molecule for the Omega-6 PUFA family.[2] It undergoes desaturation and elongation to form Arachidonic Acid (AA), the precursor to eicosanoids (prostaglandins, leukotrienes).

Metabolic Pathway Diagram

Caption: Biosynthetic pathway converting (Z,Z)-Octadecadienoic acid into Arachidonic Acid via hepatic desaturation and elongation.[2]

Part 4: Pharmaceutical Applications[2][5][6][7][8]

Lipid Nanoparticles (LNPs) for RNA Delivery

The

-octadecadienoic motif is a cornerstone of modern genetic medicine. It is the hydrophobic tail structure for DLin-MC3-DMA , the ionizable lipid used in the first FDA-approved siRNA therapy (Onpattro).[2]

• Mechanism: The two cis double bonds in the linoleyl tails create a cone-shaped molecular geometry.[2]

• Endosomal Escape: In the acidic environment of the endosome, the ionizable lipid becomes protonated. The "kinked" linoleyl tails promote the formation of non-bilayer hexagonal (

  ) phases, which facilitates fusion with the endosomal membrane and releases the RNA payload into the cytoplasm. Saturated tails (stearic) are too rigid to form these fusogenic structures effectively.

Excipient & Permeation Enhancer

Free

-octadecadienoic acid is used in topical formulations to enhance drug permeation.[2]

• Barrier Modulation: It integrates into the stratum corneum lipids. The cis unsaturation disrupts the ordered packing of ceramides, temporarily increasing lipid bilayer fluidity and allowing small molecule drugs to penetrate the skin barrier.

Formulation Stability Protocol

Due to the oxidation liability described in Section 1.3, the following handling protocol is mandatory for GMP manufacturing:

• Storage:

  under Argon or Nitrogen headspace.

• Antioxidants: Addition of 0.05% w/w BHT (Butylated Hydroxytoluene) or

  -Tocopherol during lipid compounding.[2]

• Chelation: Use of EDTA in aqueous buffers to sequester metal ions (

  , ) that catalyze free radical generation at the bis-allylic site.

References

• PubChem. Octadecadienoic acid, (Z,Z)- Compound Summary. National Library of Medicine. Available at: [Link]

• NIST Chemistry WebBook. 9,12-Octadecadienoic acid (Z,Z)-.[2] National Institute of Standards and Technology. Available at: [Link]

• SpectraBase. 13C NMR of 9,12-Octadecadienoic acid (Z,Z)-, 2,3-bis(acetyloxy)propyl ester. Wiley Science Solutions. Available at: [Link]

• Reactome. Metabolism of Linoleic Acid (LA). Reactome Pathway Database. Available at: [Link]

Sources

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• 2. caymanchem.com [caymanchem.com]

The Linoleic Acid Architecture: Metabolic Flux, Signaling, and Structural Essentiality

Technical Guide for Drug Discovery & Lipidomics

Executive Summary

Linoleic Acid (LA, 18:2n-6) is often reductively categorized merely as a dietary precursor to arachidonic acid (AA) and subsequent pro-inflammatory eicosanoids. However, for researchers and drug developers, LA represents a distinct, multi-functional signaling node. It serves as the obligate structural scaffold for mitochondrial cardiolipin (critical for ETC efficiency), the waterproofing agent of the epidermal barrier (acylceramides), and the parent molecule for Oxidized Linoleic Acid Metabolites (OXLAMs)—a class of bioactive lipids with paradoxical roles in nociception and metabolic regulation.

This guide deconstructs LA from a mechanistic perspective, moving beyond the "omega-6 bad" dogma to precise enzymatic targets (FADS1/2, PNPLA1, Tafazzin) and analytical protocols for quantifying metabolic flux.

Part 1: Molecular Architecture & The Enzymatic Gap

Humans are obligate auxotrophs for linoleic acid because we lack the Delta-12 desaturase enzyme, which inserts a double bond at the n-6 position of oleic acid. Consequently, all tissue LA is exogenously derived, making its bioavailability a direct variable in drug efficacy and cellular membrane dynamics.

The Canonical Desaturation Cascade

Upon cellular entry, LA faces a bifurcation: it is either incorporated into phospholipids/neutral lipids or desaturated/elongated into Arachidonic Acid (AA).

• Rate-Limiting Step (FADS2): The conversion of LA to Gamma-Linolenic Acid (GLA) is catalyzed by Delta-6 Desaturase (FADS2).[1][2] This enzyme is promiscuous, accepting both n-3 and n-6 substrates.

• The Genetic Variable: Polymorphisms in the FADS1/FADS2 gene cluster (e.g., rs174547) dramatically alter the efficiency of this pathway. In drug trials, stratifying patients by FADS genotype is crucial, as "high converters" will have significantly higher AA/LA ratios, potentially skewing inflammatory baselines.

The OXLAM Shunt

Independent of the AA pathway, LA is oxidized (enzymatically or non-enzymatically) into OXLAMs.[3]

• 9-HODE & 13-HODE: These are the primary metabolites.

• Target: They act as endogenous ligands for PPAR-γ (metabolic regulation) and TRPV1 (nociception/pain). This creates a therapeutic paradox: LA metabolites can be pro-algesic (pain-inducing) via TRPV1 while simultaneously regulating glucose metabolism via PPAR-γ.

Visualization: Global LA Metabolism

The following diagram illustrates the divergence between the canonical AA pathway and the OXLAM signaling route.

Caption: Divergent metabolic fates of Linoleic Acid: The canonical desaturation to Arachidonic Acid (left) vs. the oxidative conversion to bioactive OXLAMs (right).

Part 2: Structural Essentiality (Mitochondria & Skin)

Beyond metabolism, LA is a critical structural building block. Deficiencies here manifest as organ-specific pathologies that are often overlooked in general lipid panels.

Mitochondrial Cardiolipin (The "Tetralinoleoyl" Standard)

Cardiolipin (CL) is a unique dimeric phospholipid found exclusively in the Inner Mitochondrial Membrane (IMM).

• Structure: It has four fatty acyl tails.[4] In healthy mammalian cardiac tissue, >80% of these tails are Linoleic Acid.[5][6] This specific configuration is Tetralinoleoyl Cardiolipin (L4CL) .

• Mechanism: The symmetry of L4CL is required for the high-curvature regions of the cristae and the optimal functioning of the Electron Transport Chain (Complexes I, III, and IV).

• Pathology (Barth Syndrome): Mutations in the TAZ gene (encoding Tafazzin ) prevent the remodeling of CL into L4CL. This results in "immature" CL, leading to mitochondrial uncoupling and cardiomyopathy.

• Therapeutic Insight: Simply supplementing LA does not fix Barth syndrome because the remodeling enzyme is defective. However, in metabolic syndrome, LA supplementation can restore L4CL levels if TAZ is functional.

The Epidermal Water Barrier (Acylceramides)

The stratum corneum requires a specific class of lipids called Omega-O-Acylceramides to prevent transepidermal water loss (TEWL).

• Chemistry: A very long-chain fatty acid (VLCFA) is attached to sphingosine, and Linoleic Acid is esterified to the omega-hydroxyl group of that VLCFA.[7]

• Enzymatic Driver: The enzyme PNPLA1 (Patatin-like phospholipase domain-containing protein 1) is the transacylase responsible for attaching LA to the ceramide.[7]

• Clinical Relevance: Loss of LA or PNPLA1 function leads to Ichthyosis (scaly skin) and barrier failure.

Visualization: Structural Incorporation Pathways

Caption: The dual structural requirements of Linoleic Acid in epidermal barrier formation (via PNPLA1) and mitochondrial bioenergetics (via Tafazzin).

Part 3: Experimental Protocols

To rigorously study LA roles, researchers must distinguish between free LA, esterified LA, and its downstream metabolites.

Protocol A: Quantitative Lipidomics (GC-MS FAME Analysis)

Standard for determining total cellular LA content.

• Sample Prep: Homogenize 10-50 mg tissue or

  cells in PBS.

• Lipid Extraction (Folch Method):

  • Add Chloroform:Methanol (2:1 v/v) containing 0.01% BHT (antioxidant).

  • Vortex 1 min; Centrifuge 2000 x g for 5 min.

  • Discard upper aqueous phase; collect lower organic phase.

• Derivatization (FAME Synthesis):

  • Evaporate solvent under

    .

  • Add 1 mL 14% Boron Trifluoride (

    ) in Methanol .

  • Incubate at 100°C for 60 mins (Critical: Ensure tight seal to prevent evaporation).

  • Cool, add 1 mL Hexane and 1 mL

    . Vortex/Centrifuge.

  • Collect upper Hexane layer (contains Fatty Acid Methyl Esters).

• GC-MS Analysis:

  • Column: High-polarity capillary column (e.g., DB-23 or SP-2560) to separate cis/trans isomers.

  • Carrier Gas: Helium (1 mL/min).

  • Temp Program: 150°C (hold 2 min)

    230°C at 4°C/min.

  • Quantification: Normalize against internal standard (e.g., C17:0 or C19:0 added prior to extraction).

Protocol B: Metabolic Flux Analysis (13C-Tracing)

Required to measure FADS activity and LA turnover rates.

• Tracer: Use [U-13C]-Linoleic Acid (uniformly labeled).

• Pulse-Chase:

  • Pulse: Incubate cells with 50

    M [U-13C]-LA complexed with BSA for 4 hours.

  • Chase: Wash and replace with unlabeled media. Harvest at T=0, 6, 12, 24 hours.

• Analysis:

  • Perform extraction/derivatization as in Protocol A.

  • MS Detection: Monitor specific M+18 ions (since LA is C18, uniform labeling adds 18 mass units).

  • Calculation: Track the appearance of [U-13C]-AA (M+20) to calculate Fractional Synthesis Rate (FSR) of the FADS pathway.

Part 4: Data Summary & Reference Values

Table 1: Comparative Properties of LA and its Derivatives

Molecule	Carbon Structure	Key Enzyme	Primary Physiological Role
Linoleic Acid (LA)	18:2 (n-6)	N/A (Dietary)	Membrane fluidity, Cardiolipin scaffold
Gamma-Linolenic (GLA)	18:3 (n-6)	FADS2	Anti-inflammatory precursor (DGLA source)
Arachidonic Acid (AA)	20:4 (n-6)	FADS1	Pro-inflammatory eicosanoid precursor
9-HODE	Oxidized 18:2	15-LOX / COX	Pro-algesic (Pain), Atherosclerosis marker
Acylceramide	Ceramide-EOS	PNPLA1	Skin barrier waterproofing

References

• Whelan, J., & Fritsche, K. (2013). Linoleic Acid.[5][7][8][9][10][11][12][13] Advances in Nutrition. [Link]

• Chilton, F. H., et al. (2014). Precision Nutrition and Omega-3 Polyunsaturated Fatty Acids: A Case for Personalized Supplementation Approaches. Nutrients (Discusses FADS1/2 genetics). [Link]

• Schuster, S., et al. (2018). Oxidized linoleic acid metabolites induce liver mitochondrial dysfunction, apoptosis, and NLRP3 activation in mice.[3][9][14] Journal of Lipid Research. [Link]

• Hirabayashi, T., et al. (2017). PNPLA1 has a crucial role in skin barrier function by directing acylceramide biosynthesis.[15] Nature Communications. [Link]

• Schlame, M., & Ren, M. (2009). The role of cardiolipin in the structural organization of mitochondrial membranes. Biochimica et Biophysica Acta. [Link]

• Lipid Maps Consortium. (2024). Lipidomics Standards and Protocols. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Gene Expression of Desaturase (FADS1 and FADS2) and Elongase (ELOVL5) Enzymes in Peripheral Blood: Association with Polyunsaturated Fatty Acid Levels and Atopic Eczema in 4-Year-Old Children | PLOS One [journals.plos.org]
• 3. Oxidized linoleic acid metabolites induce liver mitochondrial dysfunction, apoptosis, and NLRP3 activation in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. The role of cardiolipin concentration and acyl chain composition on mitochondrial inner membrane molecular organization and function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pnas.org [pnas.org]
• 8. caringsunshine.com [caringsunshine.com]
• 9. DFG - GEPRIS - Oxidized Linoleic Acid metabolites (OXLAMs) play a critical role in the development and progression of alcohol-mediated hepatic injury [gepris.dfg.de]
• 10. JCI - Pseudo-acylceramide with linoleic acid produces selective recovery of diminished cutaneous barrier function in essential fatty acid-deficient rats and has an inhibitory effect on epidermal hyperplasia. [jci.org]
• 11. Dietary oils and FADS1-FADS2 genetic variants modulate [13C]α-linolenic acid metabolism and plasma fatty acid composition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. Acsl1 is essential for skin barrier function through the activation of linoleic acid and biosynthesis of ω-O-acylceramide in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Oxidized linoleic acid metabolites induce liver mitochondrial dysfunction, apoptosis, and NLRP3 activation in mice [escholarship.org]
• 15. Unraveling the mechanism of skin barrier formation | Hokkaido University [global.hokudai.ac.jp]

(Z,Z)-Octadecadienoic acid CAS number and IUPAC name

[1][2]

Synonyms: Linoleic Acid, Telfairic Acid CAS Registry Number: 60-33-3 IUPAC Name: (9Z,12Z)-octadeca-9,12-dienoic acid[1][2]

Executive Summary

(9Z,12Z)-Octadecadienoic acid, commonly known as Linoleic Acid (LA) , is a polyunsaturated fatty acid (PUFA) critical to mammalian biology and pharmaceutical formulation.[1][3] As the parent compound of the Omega-6 fatty acid series, it serves as the obligate precursor for arachidonic acid and downstream eicosanoids (prostaglandins, leukotrienes).[2] In drug development, its fluidizing properties and permeation-enhancing capabilities make it a vital excipient in lipid nanoparticles (LNPs), liposomal carriers, and transdermal systems.[1]

This guide provides a rigorous technical analysis of its chemical identity, metabolic pathways, analytical characterization, and application in modern drug delivery systems.

Chemical Identity & Nomenclature

While the generic term "(Z,Z)-Octadecadienoic acid" theoretically refers to any 18-carbon chain with two cis double bonds, in scientific and industrial contexts without specific locants, it defaults to the 9,12-isomer .[1]

Core Identifiers

Parameter	Detail
Common Name	Linoleic Acid
IUPAC Name	(9Z,12Z)-octadeca-9,12-dienoic acid
CAS Number	60-33-3 (Specific to 9Z,12Z isomer)
Generic CAS	21909-00-0 (Unspecified stereochemistry/position)
Lipid Number	C18:2n-6
Molecular Formula	C₁₈H₃₂O₂
SMILES	CCCCC/C=C\C/C=C\CCCCCCCC(=O)O

Structural Isomerism

The biological activity of Linoleic acid is strictly dependent on the cis (Z) configuration at carbons 9 and 12. Trans-isomers (Linoelaidic acid) or conjugated isomers (CLA) exhibit distinct biological profiles.

Figure 1: Isomeric relationships.[1] The (9Z,12Z) configuration is required for essential fatty acid activity.

Physicochemical Properties

Linoleic acid is a colorless to straw-colored liquid at room temperature.[1] Its high degree of unsaturation makes it susceptible to autoxidation, a critical factor in formulation stability.

Property	Value	Relevance to Formulation
Molecular Weight	280.45 g/mol	Permeation coefficient calculations
Melting Point	-5 °C	Liquid lipid in NLCs (Nanostructured Lipid Carriers)
Boiling Point	229-230 °C (16 mmHg)	High thermal stability under vacuum
Log P	~7.05	Highly lipophilic; requires surfactant/solvent
pKa	~4.77	Ionized at physiological pH (7.[1][4]4)
Oxidation Risk	High	Requires antioxidants (BHT, Tocopherol) and inert gas storage

Biosynthesis & Metabolic Significance

Linoleic acid is an Essential Fatty Acid (EFA) ; humans lack the delta-12 desaturase required to synthesize it from oleic acid.[1][3] It must be ingested. Once absorbed, it enters the Omega-6 pathway, acting as the substrate for inflammatory and anti-inflammatory mediators.

The Omega-6 Cascade

The conversion of LA to Arachidonic Acid (AA) is the rate-limiting step in the generation of eicosanoids.

Figure 2: The Omega-6 Desaturation and Elongation Pathway leading to bioactive eicosanoids.[1]

Analytical Methodology: GC-MS Quantification

Direct analysis of free fatty acids (FFAs) by Gas Chromatography (GC) results in peak tailing due to hydrogen bonding of the carboxylic acid group.[1] The standard protocol requires derivatization to Fatty Acid Methyl Esters (FAMEs) .[5][6]

Protocol: BF₃-Methanol Derivatization

Objective: Convert Linoleic Acid to Methyl Linoleate for GC-MS/FID analysis. Standard: AOCS Official Method Ce 2-66 / Ce 1b-89.[1]

Reagents

• Catalyst: 14% Boron Trifluoride (BF₃) in Methanol.[1]

• Solvent: Hexane (HPLC Grade).[1]

• Internal Standard: C17:0 (Heptadecanoic acid) or C13:0 (Tridecanoic acid).[1]

Step-by-Step Workflow

• Sample Prep: Weigh 10-20 mg of lipid sample into a reaction tube. Add 1 mL of Internal Standard solution (1 mg/mL in hexane).

• Saponification (If Triglyceride): Add 0.5 M methanolic NaOH. Heat at 100°C for 5-10 mins. (Skip if analyzing Free Fatty Acid).[1]

• Methylation: Add 1 mL 14% BF₃-Methanol . Cap tightly under nitrogen.[1]

• Reaction: Heat at 100°C for 2-5 minutes. Note: Prolonged heating can isomerize cis bonds to trans.[1]

• Extraction: Cool to Room Temp. Add 1 mL Hexane and 1 mL saturated NaCl solution. Vortex vigorously for 30 seconds.[1]

• Separation: Allow layers to separate. The top hexane layer contains the FAMEs.[5][7]

• Analysis: Inject 1 µL of the hexane layer into GC.

GC Parameters (Critical for Isomer Resolution)

• Column: High-polarity biscyanopropyl polysiloxane (e.g., SP-2560, HP-88).[1] Essential for separating cis/trans isomers.[1]

• Carrier Gas: Helium or Hydrogen (constant flow).[1][6]

• Oven Program: 140°C (hold 5 min) → ramp 4°C/min → 240°C (hold 10 min).

Applications in Drug Development

A. Lipid Nanoparticles (LNPs) & Nanostructured Lipid Carriers (NLCs)

While mRNA vaccines (e.g., COVID-19) utilize synthetic ionizable lipids, Linoleic acid is extensively used in Nanostructured Lipid Carriers (NLCs) .[1][8][9]

• Mechanism: Mixing solid lipids (e.g., stearic acid) with liquid lipids (Linoleic acid) creates imperfections in the crystal lattice.[1]

• Benefit: These imperfections increase drug loading capacity (DLC) and prevent drug expulsion during storage.[1]

• Targeting: Linoleic acid enhances transfollicular delivery , making it ideal for topical formulations treating acne or alopecia.[1]

B. Permeation Enhancer

Linoleic acid acts as a penetration enhancer in transdermal patches.

• Action: It disrupts the ordered packing of intercellular lipids in the stratum corneum, increasing membrane fluidity and allowing small molecule drugs to diffuse more freely.

C. Parenteral Nutrition & Emulsions

It is a major component of Intralipid (Soybean oil emulsion), used clinically for parenteral nutrition and as a vehicle for lipophilic drugs like Propofol.

References

• PubChem. (2024).[1] Linoleic Acid Compound Summary (CID 5280450).[1] National Library of Medicine. [Link][1]

• NIST Chemistry WebBook. (2023).[1] 9,12-Octadecadienoic acid (Z,Z)-.[1][2][3][10][4][11][12] National Institute of Standards and Technology. [Link][1]

• American Oil Chemists' Society (AOCS). (2017).[1] Official Method Ce 1b-89: Fatty Acid Composition by GLC.[1] AOCS.[1] [Link]

• Spector, A. A. (1999).[1] Essential fatty acids in health and disease.[13] Lipids.[1][2][6][7][9][14][15] [Link]

• Müller, R. H., et al. (2002).[1] Nanostructured lipid carriers (NLC) in cosmetic dermal products.[1] Advanced Drug Delivery Reviews.[1] [Link]

Sources

• 1. 9,12-Octadecadienoic acid (Z,Z)-, methyl ester (CAS 112-63-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. Linoleic acid | 60-33-3 [amp.chemicalbook.com]
• 3. CAS 60-33-3: Linoleic acid | CymitQuimica [cymitquimica.com]
• 4. Showing Compound (Z,Z)-9,12-Octadecadienoic acid (FDB012760) - FooDB [foodb.ca]
• 5. bio-protocol.org [bio-protocol.org]
• 6. gcms.cz [gcms.cz]
• 7. researchgate.net [researchgate.net]
• 8. Conjugated linoleic acid loaded nanostructured lipid carrier as a potential antioxidant nanocarrier for food applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 9,12,15-Octadecatrienoic acid, (Z,Z,Z)- [webbook.nist.gov]
• 11. parchem.com [parchem.com]
• 12. Exposome-Explorer - Linoleic acid (LA; cis-18:2n-6) (Compound) [exposome-explorer.iarc.fr]
• 13. mdpi.com [mdpi.com]
• 14. lipidmaps.org [lipidmaps.org]
• 15. medchemexpress.com [medchemexpress.com]

Metabolic Flux Analysis of the Linoleic to Arachidonic Acid Pathway: Mechanisms, Regulation, and Quantification

Executive Summary

The bioconversion of Linoleic Acid (LA, 18:2n-6) to Arachidonic Acid (AA, 20:4n-6) represents a critical metabolic node in human physiology, governing the bioavailability of precursors for pro-inflammatory eicosanoids (prostaglandins, leukotrienes) and lipoxins.[1][2] While often oversimplified as a linear desaturation-elongation chain, this pathway is subject to rigorous rate-limiting checkpoints, genetic polymorphism (FADS1/2), and feedback inhibition.

This technical guide dissects the molecular mechanisms of this conversion, challenges the dogma of linear dietary-tissue accumulation, and provides a validated Standard Operating Procedure (SOP) for quantifying metabolic flux using stable isotope tracing and GC-MS.

Part 1: The Biochemical Pathway & Enzymology

The conversion of LA to AA occurs primarily in the endoplasmic reticulum of hepatocytes. It involves alternating steps of desaturation (introduction of double bonds) and elongation (addition of carbon pairs).[3]

The Canonical Cascade

• Delta-6 Desaturation (Rate-Limiting Step):

  • Substrate: Linoleic Acid (18:2n-6)[1][4][5]

  • Enzyme: Delta-6 Desaturase (D6D)[2][4][6][7]

  • Gene: FADS2 (11q12-13.1)[8][9]

  • Product: Gamma-Linolenic Acid (GLA, 18:3n-6)[3]

  • Mechanism: Introduction of a cis-double bond at the delta-6 position. This is the primary control point for the entire pathway.

• Elongation:

  • Substrate: GLA

  • Enzyme: ELOVL5 (Elongation of Very Long Chain Fatty Acids protein 5)

  • Product: Dihomo-Gamma-Linolenic Acid (DGLA, 20:3n-6)[3]

  • Mechanism: Addition of a malonyl-CoA derived two-carbon unit.

• Delta-5 Desaturation:

  • Substrate: DGLA

  • Enzyme: Delta-5 Desaturase (D5D)[10][11]

  • Gene: FADS1 (11q12-13.1)[8][9]

  • Product: Arachidonic Acid (AA, 20:4n-6)[1][4][11]

  • Mechanism: Introduction of a double bond at the delta-5 position.[3]

Pathway Visualization

The following diagram illustrates the enzymatic flow, including the critical feedback inhibition loop where accumulated AA suppresses FADS2 activity.

Figure 1: The n-6 Polyunsaturated Fatty Acid (PUFA) biosynthetic pathway.[3][7][10][12] Note the negative feedback loop where Arachidonic Acid inhibits the rate-limiting Delta-6 Desaturase.

Part 2: Genetic & Metabolic Regulation

Understanding the flux of this pathway requires acknowledging that it is not a passive pipeline. High dietary intake of LA does not linearly result in high tissue AA.

The "Saturation" Phenomenon

Research indicates that the conversion of LA to AA is tightly regulated and subject to saturation.

• Mechanism: High levels of dietary LA downregulate FADS2 expression.

• Clinical Implication: Supplementing with massive amounts of LA (e.g., soybean oil) typically leads to LA accumulation in adipose tissue but not a proportional increase in erythrocyte AA levels. The pathway prioritizes homeostasis over accumulation.

FADS Gene Polymorphisms

Genetic variance in the FADS gene cluster (chromosome 11) is the single strongest determinant of an individual's AA status, often outweighing dietary intake.

• Key SNPs: rs174537, rs174546, and rs174575.

• Impact: Carriers of the minor alleles (often termed "slow metabolizers") have significantly reduced D5D and D6D activity.

• Data Summary:

Genotype (Example: rs174537)	Enzymatic Efficiency	Biochemical Phenotype	Clinical Risk Profile
GG (Major Allele)	High	Elevated AA / Low LA precursor	Higher risk of pro-inflammatory conditions (CAD, asthma)
GT (Heterozygous)	Intermediate	Moderate conversion rates	Balanced profile
TT (Minor Allele)	Low	Low AA / High LA precursor	Potential need for direct AA/DHA supplementation

Part 3: Experimental Protocol (Stable Isotope Tracing)

To accurately measure D6D/D5D activity, simple fatty acid profiling is insufficient due to dietary confounding. The gold standard is Stable Isotope Tracing using [U-13C]-Linoleic Acid followed by GC-MS analysis.

Experimental Design (In Vitro Model)

• Model System: HepG2 (Hepatocellular carcinoma) cells or Primary Human Hepatocytes.

• Tracer: Uniformly labeled [U-13C]-Linoleic Acid (>99% atom enrichment).

• Control: Unlabeled Linoleic Acid.

Workflow Visualization

Figure 2: Workflow for stable isotope tracing of fatty acid conversion.

Detailed Protocol Steps

Step 1: Lipid Extraction (Modified Folch)

• Harvest cells in ice-cold PBS.

• Add 2:1 (v/v) Chloroform:Methanol containing 0.01% BHT (antioxidant) to cell pellet.

• Critical Step: Spike samples with internal standard (e.g., d31-Palmitic acid) before extraction to account for recovery losses.

• Vortex vigorously (1 min) and centrifuge at 3000 x g for 10 min.

• Collect the lower organic phase (containing lipids) and dry under a stream of nitrogen gas.[13][14]

Step 2: Transmethylation (Derivatization) To make fatty acids volatile for GC analysis, they must be converted to Fatty Acid Methyl Esters (FAMEs).

• Resuspend dried lipids in 1 mL of 14% Boron Trifluoride (BF3) in Methanol.

• Incubate at 100°C for 60 minutes in a sealed glass tube with a Teflon-lined cap.

• Cool to room temperature. Add 1 mL Hexane and 1 mL H2O.

• Vortex and centrifuge. The FAMEs will migrate to the upper Hexane layer.

• Transfer Hexane layer to a GC vial.

Step 3: GC-MS Analysis (SIM Mode)

• Instrument: Agilent 7890/5975 or equivalent.

• Column: DB-23 or SP-2560 (High polarity for isomer separation).

• Detection: Selected Ion Monitoring (SIM).[15]

• Target Ions:

  • [U-13C]-LA (M+18 precursor)

  • [U-13C]-GLA (M+18 desaturated product)

  • [U-13C]-AA (M+20 elongated/desaturated product)

Calculation of Fractional Conversion Rate (FCR):

Part 4: Pharmacological Implications[16]

Targeting the LA-to-AA pathway is a strategy for reducing inflammation without the gastric toxicity associated with NSAIDs (which block COX enzymes downstream).

Delta-6 Desaturase (D6D) Inhibitors

• Rationale: Blocking the first step prevents the formation of all downstream pro-inflammatory n-6 metabolites (AA, Prostaglandin E2).

• Drug Candidates: SC-26196 (Pfizer/Searle).

• Mechanism: Competitive inhibition of the FADS2 enzyme.

• Challenges: Complete blockade can lead to deficiency in DGLA (which has anti-inflammatory properties) and skin toxicity (dermatitis) due to essential fatty acid imbalance.

The "Bypass" Strategy

Drug developers must account for dietary bypass. If a patient consumes direct dietary AA (meat, eggs) or GLA (borage oil, evening primrose oil), the D6D inhibitor is rendered ineffective. This necessitates strict dietary controls during clinical trials targeting this pathway.

References

• Genetic Variants of FADS1/FADS2 and PUFA St

  • Title: Genetic variants of the FADS1 FADS2 gene cluster are associated with altered (n-6) and (n-3) essential fatty acids in plasma and erythrocyte phospholipids.[1][8][12][16]

  • Source: Journal of Nutrition (2008).[1][10]

  • URL:[Link]

• Dietary LA and Tissue AA Satur

  • Title: Increasing dietary linoleic acid does not increase tissue arachidonic acid content in adults consuming Western-type diets.

  • Source: Nutrition & Metabolism (2011).[7]

  • URL:[Link]

• D6D Inhibition in Oncology

  • Title: Inhibiting delta-6 desaturase activity suppresses tumor growth in mice.[6][17][18]

  • Source: PLoS One (2012).[17]

  • URL:[Link]

• Stable Isotope Protocol Grounding

  • Title: High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry.[14]

  • Source: LIPID MAPS / NIH (2011).

  • URL:[Link]

• FADS Genotype and Inflamm

  • Title: FADS genotypes and desaturase activity estimated by the ratio of arachidonic acid to linoleic acid are associated with inflammation and coronary artery disease.[10]

  • Source: American Journal of Clinical Nutrition (2008).[10]

  • URL:[Link]

Sources

• 1. Genetic variants of the FADS1 FADS2 gene cluster are associated with altered (n-6) and (n-3) essential fatty acids in plasma and erythrocyte phospholipids in women during pregnancy and in breast milk during lactation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. trace.tennessee.edu [trace.tennessee.edu]
• 4. Comparison of the conversion rates of alpha-linolenic acid (18:3(n - 3)) and stearidonic acid (18:4(n - 3)) to longer polyunsaturated fatty acids in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Linoleic acid supplementation results in increased arachidonic acid and eicosanoid production in CF airway cells and in cftr−/− transgenic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibiting delta-6 desaturase activity suppresses tumor growth in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. trace.tennessee.edu [trace.tennessee.edu]
• 8. d-nb.info [d-nb.info]
• 9. academic.oup.com [academic.oup.com]
• 10. FADS genotypes and desaturase activity estimated by the ratio of arachidonic acid to linoleic acid are associated with inflammation and coronary artery disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Role of FADS1 and FADS2 polymorphisms in polyunsaturated fatty acid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. lipidmaps.org [lipidmaps.org]
• 14. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. OAK 국가리포지터리 - OA 학술지 - Mass Spectrometry Letters - Development of Gas Chromatography/ Mass Spectrometry for the Determination of Essential Fatty Acids in Food Supplemental Oil Products [oak.go.kr]
• 16. FADS1 and FADS2 Gene Polymorphisms Modulate the Relationship of Omega-3 and Omega-6 Fatty Acid Plasma Concentrations in Gestational Weight Gain: A NISAMI Cohort Study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. semanticscholar.org [semanticscholar.org]
• 18. Selective inhibition of Delta-6 desaturase impedes intestinal tumorigenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Physiological Effects &amp; Metabolic Fate of (Z,Z)-Octadecadienoic Acid: A Technical Guide

This guide serves as a technical reference for the physiological and metabolic dynamics of (Z,Z)-Octadecadienoic acid (Linoleic Acid), designed for application scientists and researchers.

Executive Summary

(Z,Z)-9,12-Octadecadienoic acid, universally known as Linoleic Acid (LA) , is the parent compound of the omega-6 polyunsaturated fatty acid (PUFA) series.[1] While historically categorized simply as a precursor to arachidonic acid (AA) and pro-inflammatory eicosanoids, modern lipidomics has redefined LA as a critical structural ligand in the epidermal water barrier and a direct modulator of PPAR-signaling.

This guide moves beyond basic biochemistry to explore the saturation kinetics of LA metabolism, its acylceramide-dependent role in skin integrity, and the technical protocols required to study these pathways without introducing oxidative artifacts.

Part 1: Chemical Identity & Stability

IUPAC Name: (9Z,12Z)-octadeca-9,12-dienoic acid Shorthand: 18:2(n-6) CAS Registry: 60-33-3

Critical Physicochemical Properties

• Oxidative Susceptibility: The bis-allylic methylene group (C-11) is the "Achilles' heel" of LA, highly susceptible to hydrogen abstraction.

  • Implication: In experimental settings, unprotected LA spontaneously oxidizes to hydroperoxides (HpODEs) and hydroxy-fatty acids (HODEs). Protocol Mandatory: All extraction solvents must contain 0.005% w/v Butylated Hydroxytoluene (BHT) to distinguish in vivo metabolites from ex vivo degradation.

• Isomerization: Standard dietary LA is the cis,cis isomer. Thermal stress or alkaline hydrolysis without inert gas protection can induce isomerization to Conjugated Linoleic Acid (CLA) forms, altering biological activity.

Part 2: Metabolism & Bioavailability (The FADS Pathway)

The conversion of LA to Arachidonic Acid (AA) is the central dogma of omega-6 biology, but it is rate-limited and saturable .

The Saturation Effect

Contrary to the "omega-6 cascade" hypothesis, increasing dietary LA does not linearly increase tissue AA. The delta-6 desaturase (FADS2) enzyme is the rate-limiting gatekeeper.[2][3][4]

• Low Intake (<2% energy): Linear conversion to AA to maintain homeostasis.

• High Intake (>5% energy): FADS2 saturation occurs. Excess LA accumulates in adipose triglycerides or is oxidized to bioactive oxylipins (HODEs/KODEs), which may exert anti-inflammatory effects via PPAR-gamma activation.

Visualization: The Metabolic Branch Point

The following diagram illustrates the competitive and saturable nature of LA metabolism.

Figure 1: The metabolic fate of Linoleic Acid. Note the divergence between the Arachidonic Acid (inflammatory) pathway and the Oxylipin/Acylceramide (structural/signaling) pathways.

Part 3: Physiological Mechanisms

The "Molecular Rivet" of the Skin Barrier

The most undisputed physiological requirement for LA is in the epidermis. LA is the specific fatty acid required to esterify omega-hydroxyceramides, forming acylceramides (Ceramide EOS).

• Mechanism: The long linoleate tail folds over to "lock" lipid bilayers in the stratum corneum, preventing transepidermal water loss (TEWL).

• Deficiency: Leads to ichthyosis (scaly skin) and barrier failure. Oleic acid cannot substitute this function; its geometry disrupts the lamellar packing.

Inflammation: The Paradigm Shift

Historically, LA was viewed as pro-inflammatory because it is a precursor to AA. However, recent systematic reviews (2024-2025) indicate:

• Inverse Association: High plasma LA correlates with lower CRP and IL-6.

• Oxylipin Signaling: Oxidized metabolites of LA (e.g., 13-HODE) activate PPAR-gamma, inhibiting NF-kB and reducing inflammatory cytokine expression.

Part 4: Experimental Protocols

Protocol A: In Vitro Supplementation (Cell Culture)

Objective: Deliver LA to cells without inducing toxicity or artifactual oxidation.

• Preparation of LA-BSA Complex (5:1 Molar Ratio):

  • Dissolve LA (Sigma L1376) in 0.1M NaOH (under Nitrogen gas) to form sodium linoleate.

  • Prepare 10% Fatty-Acid Free BSA in PBS.

  • Add fatty acid solution dropwise to BSA at 37°C while stirring.

  • Critical Step: Filter sterilize (0.22 µm) immediately. Store at -20°C under Nitrogen.

  • Why BSA? Free fatty acids are cytotoxic (detergent effect) above ~50 µM. BSA buffering allows physiological uptake.

• Dosing:

  • Physiological range: 10–100 µM.

  • Supraphysiological/Stress: >200 µM.[5]

Protocol B: Quantitative Lipidomics (GC-MS)

Objective: Quantify LA and its metabolites in tissue/plasma.

Step 1: Extraction (Modified Folch)

• Homogenize tissue in Chloroform:Methanol (2:1).

• Trustworthiness Check: Add 50 µg BHT per mL of solvent to prevent ex vivo peroxidation.[6]

• Internal Standard: Spike with 10 µg of d4-Linoleic Acid (Deuterated) prior to extraction.

Step 2: Derivatization (FAMEs)

• Method:Base-Catalyzed Transesterification (Sodium Methoxide).[7]

• Reasoning: Acid catalysis (BF3-Methanol) at high heat can isomerize LA into CLA artifacts. Base catalysis at room temperature preserves the cis,cis structure.

• Reaction: Incubate lipid extract with 0.5M NaOMe in methanol for 10 mins at RT. Stop with 1M Acetic Acid.

Step 3: GC-MS Analysis Parameters

Parameter	Setting
Column	Fused Silica Capillary (e.g., DB-23 or SP-2560) for isomer separation
Carrier Gas	Helium (1 mL/min constant flow)
Injector Temp	250°C
Oven Program	140°C (hold 5 min) -> 4°C/min -> 240°C (hold 15 min)

| Detection | EI Source (70 eV). Monitor m/z 67, 81, 95 (fragments) and 294 (Molecular Ion) |

Visualization: Skin Barrier Mechanism

Figure 2: The specific structural role of Linoleic Acid in the formation of the Corneocyte Lipid Envelope.

Part 5: Data Summary

Table 1: Comparative Physiological Levels

Concentrations of Linoleic Acid in healthy human biological matrices.

Matrix	Concentration Range	% of Total Fatty Acids	Notes
Plasma Free Fatty Acids	5 – 20 µM	10 – 15%	Tightly regulated; elevated in lipolysis.
Plasma Cholesteryl Esters	1.5 – 2.5 mM	45 – 55%	Best biomarker for long-term dietary intake.
Erythrocyte Membranes	N/A	12 – 16%	Reflects intake over ~120 days.
Adipose Tissue	N/A	10 – 20%	Long-term storage (years).

References

• Wertz, P. W., & Downing, D. T. (1983).[8] Ceramides of pig epidermis: structure determination.[8] Journal of Lipid Research.[8][9] Link

• Hansen, H. S., & Jensen, B. (1985).[8] Essential function of linoleic acid esterified in acylglucosylceramide and acylceramide in maintaining the epidermal water permeability barrier.[1][8][9] Biochimica et Biophysica Acta.[8][9] Link

• Innes, J. K., & Calder, P. C. (2018).[10] Omega-6 fatty acids and inflammation.[11] Prostaglandins, Leukotrienes and Essential Fatty Acids. Link

• Marklund, M., et al. (2019).[10] Biomarkers of Dietary Omega-6 Fatty Acids and Incident Cardiovascular Disease and Mortality.[10][11] Circulation.[10] Link

• Jackson, K. H., et al. (2024).[5][10] Systematic review and meta-analysis of linoleic acid and inflammation biomarkers.[10] The American Journal of Clinical Nutrition.[11] Link

• Lipid Maps Consortium. (2025). Lipidomics Standards and Protocols. Lipid Maps. Link

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An In-depth Technical Guide on the Core Functions of Linoleic Acid in Maintaining Cell Membrane Integrity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Linoleic acid (LA), an omega-6 polyunsaturated fatty acid (PUFA), is an indispensable component of cellular membranes, playing a pivotal role in maintaining structural integrity and modulating a vast array of cellular functions. As an essential fatty acid, it cannot be synthesized de novo by mammals and must be obtained from dietary sources. This guide provides a comprehensive technical overview of the multifaceted functions of linoleic acid within the cell membrane. We will explore its structural role in determining membrane fluidity and permeability, its critical function in specialized tissues like the epidermis, and its metabolic conversion into potent signaling molecules. Furthermore, this guide details validated experimental protocols for the quantitative and functional analysis of linoleic acid in membrane systems, offering a robust framework for researchers in cellular biology and therapeutic development.

The Architectural Role of Linoleic Acid in Cellular Membranes

Linoleic acid's fundamental contribution to membrane integrity begins with its incorporation into the phospholipid bilayer. Following dietary intake and absorption, LA is distributed to tissues and actively esterified into membrane phospholipids, primarily at the sn-2 position.[1][2]

Influence on Membrane Fluidity

The two cis-double bonds in the acyl chain of linoleic acid introduce significant kinks, preventing the tight packing of phospholipid tails.[3][4] This structural feature is crucial for maintaining membrane fluidity, a property essential for numerous cellular processes, including:

• Lateral diffusion of membrane proteins and lipids.

• Conformational changes in transmembrane proteins, such as receptors and ion channels.

• Membrane fusion and fission events.[5]

The proportion of linoleic acid and other PUFAs relative to saturated and monounsaturated fatty acids is a key determinant of the membrane's biophysical state.[3][5] An appropriate balance is critical, as excessive fluidity can compromise barrier function, while insufficient fluidity can impair the function of membrane-associated proteins.[6]

The Specialized Role in the Epidermal Barrier

In the epidermis, linoleic acid plays a unique and essential role in forming the water permeability barrier of the stratum corneum.[1][7][8] It is a precursor for the synthesis of specific ceramides, particularly acylceramides like CER[EOS].[9][10][11] In this process, linoleic acid is ester-linked to an omega-hydroxy very-long-chain fatty acid, which is amide-linked to a sphingosine base.[11] This specialized lipid acts as a "molecular rivet," helping to organize the intercellular lipid lamellae that prevent trans-epidermal water loss.[11] A deficiency in linoleic acid directly impairs the synthesis of these vital ceramides, leading to a compromised skin barrier, characterized by scaly skin lesions and increased water loss.[1][8]

Metabolic Fates of Membrane-Derived Linoleic Acid

Beyond its structural role, linoleic acid is a critical metabolic precursor to a cascade of signaling molecules that regulate inflammation, cell proliferation, and other physiological processes.[1][12]

The Omega-6 Eicosanoid Pathway

When liberated from membrane phospholipids by phospholipase A2, linoleic acid can be metabolized into arachidonic acid (AA) through a series of desaturation and elongation steps.[1] Arachidonic acid is the primary substrate for the synthesis of eicosanoids, including prostaglandins and leukotrienes, which are potent mediators of inflammation.[1][12] While essential for normal cellular function, the excessive production of AA-derived eicosanoids is linked to chronic inflammatory diseases.[1]

The metabolic conversion of linoleic acid is a tightly regulated process. It is important to note that while high intake of LA increases its percentage in membrane lipids, it does not necessarily lead to a proportional increase in tissue arachidonic acid levels in individuals on a typical Western diet, suggesting complex regulatory feedback mechanisms.[1][13]

Caption: Metabolic conversion of Linoleic Acid to Arachidonic Acid and subsequent eicosanoid synthesis.

Lipid Peroxidation

The presence of double bonds makes linoleic acid and other PUFAs susceptible to attack by reactive oxygen species (ROS), leading to lipid peroxidation.[14][15] This process can be initiated non-enzymatically or enzymatically by lipoxygenases.[14] Lipid peroxidation generates lipid hydroperoxides and reactive aldehydes, such as malondialdehyde (MDA), which can damage membrane proteins and DNA.[16][17] This oxidative damage compromises membrane integrity, increases permeability, and can ultimately lead to cytotoxicity and cell death.[14][17] Vitamin E and other antioxidants play a crucial role in protecting membrane lipids from peroxidation.[17]

Experimental Analysis of Linoleic Acid's Function in Membranes

A multi-faceted approach is required to fully characterize the role of linoleic acid in cell membranes. Here we present core, self-validating protocols for the analysis of LA content, membrane fluidity, and lipid peroxidation.

Protocol: Quantification of Linoleic Acid in Cell Membranes via Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: This protocol outlines the extraction of total lipids from a cell sample, derivatization of fatty acids into volatile fatty acid methyl esters (FAMEs), and their subsequent separation and quantification using GC-MS.[18][19][20]

Methodology:

• Cell Harvesting & Lipid Extraction:

  • Harvest a known quantity of cells (e.g., 1x10^7 cells) by centrifugation.

  • Wash the cell pellet with ice-cold phosphate-buffered saline (PBS) to remove media components.

  • Extract total lipids using a chloroform:methanol mixture (e.g., 2:1 v/v), following a modified Folch or Bligh-Dyer method.[21] Spike the sample with an internal standard (e.g., heptadecanoic acid, C17:0) prior to extraction for accurate quantification.[22]

• Saponification and Derivatization (Methylation):

  • Dry the extracted lipid film under a stream of nitrogen.

  • Saponify the lipids by adding 2% KOH in ethanol and heating at 100°C for 1 hour to release fatty acids from the glycerol backbone.[22]

  • Methylate the free fatty acids to FAMEs by adding 2% H2SO4 in methanol and heating at 100°C for 1 hour.[22] Alternatively, a milder derivatization using sodium methoxide in n-hexane can be performed at room temperature.[23]

• FAMEs Extraction:

  • Add water and extract the FAMEs into an organic solvent like hexane.[22]

  • Pool the organic phases and dry under nitrogen.

  • Resuspend the final FAMEs extract in a small, precise volume of hexane or iso-octane for GC-MS analysis.[18][22]

• GC-MS Analysis:

  • Inject 1 µL of the sample into the GC-MS system.

  • GC Conditions (example): Use a polar capillary column (e.g., SP-2560, 100m). Set an oven temperature gradient, for example, starting at 100°C, ramping to 230°C. Use helium as the carrier gas.[23]

  • MS Conditions (example): Operate in electron impact (EI) ionization mode. Scan a mass range from 50 to 550 amu.[23]

  • Identify FAMEs by comparing their retention times and mass spectra to a known FAME standard mix (e.g., Supelco 37 Component FAME Mix).

  • Quantify the amount of linoleic acid methyl ester by comparing its peak area to the peak area of the internal standard.

Caption: Workflow for the quantification of Linoleic Acid in cellular membranes using GC-MS.

Protocol: Assessment of Membrane Fluidity using Laurdan Spectrofluorometry

Principle: Laurdan is a polarity-sensitive fluorescent probe that partitions into the cell membrane. Its fluorescence emission spectrum shifts based on the phase state of the membrane lipids. In more ordered, gel-phase membranes, the emission maximum is ~440 nm. In more disordered, liquid-crystalline phase membranes, the emission shifts to ~490 nm due to increased water penetration into the bilayer.[24][25] This shift is quantified by calculating the Generalized Polarization (GP) value.

Methodology:

• Cell Preparation and Staining:

  • Culture cells on glass-bottom dishes suitable for microscopy or in suspension for cuvette-based measurements.

  • Prepare a fresh staining solution of Laurdan (e.g., 5-10 µM) in serum-free medium from a 1 mM stock in DMSO.[26]

  • Wash cells once with pre-warmed PBS.

  • Incubate cells with the Laurdan staining solution for 10-30 minutes at 37°C.[26]

  • Wash cells two to three times with pre-warmed PBS to remove excess probe.

• Data Acquisition (Spectrofluorometer):

  • Resuspend cells in a suitable buffer (e.g., PBS).

  • Set the excitation wavelength to 350 nm.[27]

  • Record the fluorescence emission spectrum from ~400 nm to 550 nm.

  • Record the emission intensities at 440 nm (I_gel) and 490 nm (I_liquid).

• Data Acquisition (Fluorescence Microscope):

  • Use a microscope equipped with two emission channels centered at 440 nm and 490 nm.

  • Acquire images in both channels simultaneously.

• Calculation of Generalized Polarization (GP):

  • Calculate the GP value using the following formula:[24] GP = (I_440 - I_490) / (I_440 + I_490)

  • GP values range from +1 (most ordered) to -1 (most fluid).[24] A decrease in the GP value indicates an increase in membrane fluidity.

Protocol: Measurement of Lipid Peroxidation using a Thiobarbituric Acid Reactive Substances (TBARS) Assay

Principle: This colorimetric assay quantifies malondialdehyde (MDA), a major secondary product of lipid peroxidation.[16] Under acidic conditions and high temperature, MDA reacts with thiobarbituric acid (TBA) to form a pink-colored adduct that can be measured spectrophotometrically at ~532-535 nm.[16][28][29]

Methodology:

• Sample Preparation (Cell Lysate):

  • Harvest cells and wash with PBS.

  • Homogenize or sonicate the cell pellet on ice in a suitable buffer (e.g., RIPA buffer).[29][30]

  • Centrifuge to pellet cell debris and collect the supernatant (lysate).[29]

  • Determine the protein concentration of the lysate for normalization.

• TBARS Reaction:

  • To a defined volume of cell lysate (e.g., 100 µL), add an equal volume of TBA reagent (e.g., 0.67% w/v TBA).[30]

  • To precipitate protein and other interfering substances, add an ice-cold solution of trichloroacetic acid (TCA) (e.g., 10% TCA).[30]

  • Vortex and incubate the mixture in a boiling water bath (95-100°C) for 10-60 minutes to facilitate the reaction.[28][29][30]

• Measurement:

  • Cool the samples on ice and then centrifuge to pellet the precipitated protein.

  • Transfer the clear supernatant to a new tube or a 96-well plate.

  • Measure the absorbance of the supernatant at 532-535 nm using a spectrophotometer or plate reader.[28][30]

• Quantification:

  • Prepare a standard curve using a known concentration of MDA (e.g., from 1,1,3,3-tetramethoxypropane).[31]

  • Calculate the concentration of MDA in the samples from the standard curve and normalize to the protein concentration.

Pathophysiological Implications and Therapeutic Perspectives

The balance of linoleic acid and its metabolites is critical for cellular homeostasis.

• Deficiency: As established, LA deficiency severely impacts skin barrier function.[1][8][10]

• Excess & Imbalance: While essential, an excessive dietary intake of omega-6 PUFAs, including LA, relative to omega-3 PUFAs, has been hypothesized to promote a pro-inflammatory state by increasing the substrate pool for pro-inflammatory eicosanoids.[1][32] This imbalance is implicated in various chronic inflammatory conditions.

• Oxidative Stress: The susceptibility of LA to peroxidation links it to diseases associated with oxidative stress, where damage to membrane integrity is a key pathological feature.[15][17]

For drug development professionals, the enzymes involved in LA metabolism, such as delta-6-desaturase, cyclooxygenases (COXs), and lipoxygenases (LOXs), represent key therapeutic targets for modulating inflammatory responses and diseases linked to membrane dysfunction.

Conclusion

Linoleic acid is far more than a simple structural component of cell membranes. It is a dynamic molecule that directly influences the physical properties of the bilayer and serves as a critical node in complex metabolic and signaling networks. Its role in maintaining membrane fluidity, forming the epidermal barrier, and acting as a precursor to potent eicosanoids underscores its importance in health and disease. The experimental frameworks provided herein offer validated methods for investigating these functions, enabling further research into the precise mechanisms of LA action and the development of novel therapeutic strategies targeting its pathways.

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• Seminars in Liver Disease, Regulation of the metabolism of linoleic acid to arachidonic acid in rat hep
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• ResearchGate, August 06 2025, Peroxidation of linoleic acid and its relation to aging and age dependent diseases, researchg
• SciSpace by Typeset, Metabolism of arachidonic acid, its concentration in animal products and influence on inflammatory processes in the human body:, typeset.io,
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• ProQuest, LINOLEIC ACID, CHOLESTEROL AND CELL MEMBRANE, proquest.com,
• Oxford Academic, January 01 2005, Lipid Peroxidation of a Human Hepatoma Cell Line (HepG2) after Incorporation of Linoleic Acid, Arachidonic Acid, and Docosahexaenoic Acid, academic.oup.com,
• ACS Publications, July 01 2001, Determination of the Fatty Acid Content of Biological Membranes: A Highly Vers
• PubMed, July 15 2001, Incorporation of alpha-linolenic acid and linoleic acid into human respiratory epithelial cell lines, pubmed.ncbi.nlm.nih.gov,
• MDPI, December 22 2016, Fatty Acids in Membranes as Homeostatic, Metabolic and Nutritional Biomarkers: Recent Advancements in Analytics and Diagnostics, mdpi.com,
• PubMed, Effects of increasing dietary linoleic acid on phospholipid fatty acid composition and eicosanoid production in leucocytes and gill cells of Atlantic salmon (Salmo salar), pubmed.ncbi.nlm.nih.gov,
• Annual Reviews, June 08 2023, Analytical Techniques for Single-Cell Biochemical Assays of Lipids, annualreviews.org,
• Longdom, September 23 2024, The Significance of Glycerol and Fatty Acids in Membrane Structure, longdom.org,
• PLOS, October 22 2019, Linoleic acid supplementation of cell culture media influences the phospholipid and lipid profiles of human reconstructed adipose tissue, journals.plos.org,
• Investigative Ophthalmology & Visual Science, February 15 2011, Fatty Acid Uptake and Incorporation into Phospholipids in the R
• Lumiprobe, Laurdan (6-Dodecanoyl-2-dimethylaminonaphthalene), lumiprobe.com,
• PubMed, December 04 2020, Linoleic Acid Status in Cell Membranes Inversely Relates to the Prevalence of Symptomatic Carotid Artery Disease, pubmed.ncbi.nlm.nih.gov,

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Protocols & Analytical Methods

Application Note: High-Resolution GC-MS Quantification of (Z,Z)-Octadecadienoic Acid in Human Plasma

The Analytical Challenge & Biological Context

(Z,Z)-9,12-Octadecadienoic acid, commonly known as Linoleic Acid (LA, 18:2n-6), is an essential polyunsaturated fatty acid (PUFA) that cannot be synthesized de novo by humans. As the foundational precursor to the omega-6 metabolic pathway, LA is elongated and desaturated to form arachidonic acid, which is subsequently metabolized into highly potent, pro-inflammatory eicosanoids[1].

Quantifying LA in human plasma is critical for evaluating nutritional status, metabolic syndrome, and lipid-targeted pharmacodynamics. However, plasma represents a highly complex matrix where LA exists both as free fatty acids (FFA) and esterified within triglycerides, cholesteryl esters, and phospholipids. Furthermore, biological samples contain numerous positional and geometric isomers of fatty acids. Gas Chromatography-Mass Spectrometry (GC-MS) remains the gold standard for this application because it offers superior chromatographic resolution of these isomers compared to LC-MS methodologies[1].

Linoleic acid (18:2n-6) metabolic pathway to eicosanoids.

Mechanistic Rationale for Experimental Design

To achieve absolute quantification, the experimental design must address the intrinsic chemical properties of fatty acids.

The Causality of Derivatization: Direct analysis of free fatty acids via GC-MS is fundamentally flawed due to the highly polar nature of the carboxyl (-COOH) group. This polarity causes strong interactions with the GC column's stationary phase, resulting in severe peak tailing, thermal degradation, and inaccurate quantification. To circumvent this, the protocol utilizes an acid-catalyzed esterification process (using Methanolic HCl) to convert both free and esterified LA into highly volatile, non-polar Fatty Acid Methyl Esters (FAMEs)[2].

Self-Validating Internal Standardization: A robust protocol must be a self-validating system. Extraction recoveries can vary based on plasma lipid content, and derivatization yields are sensitive to trace moisture. By spiking the plasma with an internal standard (IS)—Heptadecanoic acid (C17:0), an odd-chain fatty acid virtually absent in human plasma—prior to any sample manipulation, we create an internal control[3]. The ratio of the target analyte's signal to the IS signal normalizes any volumetric losses, extraction inefficiencies, or variations in GC-MS injection volume, ensuring absolute quantitative integrity.

GC-MS workflow for plasma linoleic acid derivatization and quantification.

Step-by-Step Methodology

Reagents and Materials

• Matrix: Human plasma (EDTA or Heparin).

• Derivatization Reagent: 3N Methanolic HCl (prepared fresh or purchased commercially)[1].

• Extraction Solvent: Iso-octane (HPLC/MS grade)[4].

• Internal Standard (IS): Heptadecanoic acid (C17:0) prepared at 1 mg/mL in hexane[3].

• Calibration Standard: (Z,Z)-9,12-Octadecadienoic acid (≥99% purity).

Sample Preparation and Derivatization

• Aliquoting: Transfer 50 µL of thawed human plasma into a 10 mL glass reaction tube equipped with a Teflon-lined screw cap. (Note: Plastics must be strictly avoided to prevent phthalate contamination, which introduces massive background noise in GC-MS).

• IS Spiking: Add 10 µL of the C17:0 Internal Standard (1 mg/mL) directly to the plasma.

• Acid-Catalyzed Transesterification: Add 1.0 mL of 3N Methanolic HCl to the sample[1]. Vortex vigorously for 30 seconds. This reagent serves a dual purpose: it lyses lipoprotein complexes and provides the acidic environment necessary to drive the methylation of the carboxyl groups.

• Thermal Incubation: Seal the tubes tightly and incubate in a dry heating block at 100°C for 45 minutes[1]. The thermal energy overcomes the activation barrier for the cleavage of esterified plasma lipids (triglycerides/phospholipids) and drives the FAME conversion to completion.

• Quenching: Remove tubes and allow them to cool to room temperature. Add 1.0 mL of HPLC-grade water to quench the reaction and increase the polarity of the aqueous phase, forcing the non-polar FAMEs outward.

Liquid-Liquid Extraction (LLE)

• Solvent Addition: Add 1.0 mL of iso-octane to the quenched reaction mixture[4]. Iso-octane is highly selective for FAMEs and leaves polar matrix contaminants behind.

• Phase Separation: Vortex vigorously for 2 minutes to maximize surface area contact between the aqueous and organic phases. Centrifuge at 3,000 × g for 5 minutes at room temperature to break any emulsions.

• Collection: Carefully transfer the upper organic layer (iso-octane) into a GC autosampler vial containing a low-volume glass insert.

GC-MS Instrumental Parameters

• System: Agilent 7890B GC coupled to a 5977A Mass Selective Detector (or equivalent).

• Column: DB-WAX or Omegawax capillary column (30 m × 0.25 mm ID × 0.25 µm film thickness). The polar polyethylene glycol stationary phase is mandatory for resolving geometric (cis/trans) isomers of unsaturated fatty acids.

• Injection: 1 µL injection volume, Split ratio 10:1. Inlet temperature set to 250°C.

• Carrier Gas: Ultra-high purity Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial: 150°C (hold 1 min).

  • Ramp 1: 10°C/min to 200°C.

  • Ramp 2: 5°C/min to 240°C (hold 5 min to bake out heavy matrix lipids).

• Mass Spectrometry: Electron Ionization (EI) mode at 70 eV. Source temperature: 230°C. Transfer line: 280°C[4].

Quantitative Data Structure

To maximize sensitivity and exclude background matrix noise, the mass spectrometer must be operated in Selected Ion Monitoring (SIM) mode[1].

Table 1: GC-MS SIM Parameters for Target Analytes

Analyte	Derivative Form	Retention Time (min)	Molecular Weight	Quantifier Ion (m/z)	Qualifier Ions (m/z)
Linoleic Acid (18:2n-6)	Methyl Ester (FAME)	12.45	294.4	294	67, 81, 109
Heptadecanoic Acid (C17:0)	Methyl Ester (FAME)	10.12	284.4	74	87, 284

Note: The m/z 74 ion for saturated FAMEs represents the classic McLafferty rearrangement fragment, providing the most intense signal for quantification.

Table 2: Method Validation & Quality Control Metrics

Validation Parameter	Acceptance Criteria	Typical Performance Observed
Linearity (R²)	> 0.990 over calibration range	0.998 (1 - 500 µg/mL)
Limit of Detection (LOD)	S/N ratio ≥ 3:1	0.2 µg/mL
Limit of Quantitation (LOQ)	S/N ratio ≥ 10:1, CV < 20%	1.0 µg/mL
Extraction Recovery	80% - 120%	92.5% ± 4.1%
Intra-day Precision (CV)	< 15%	6.3%

Quality Control: Ensuring a Self-Validating System

To guarantee data integrity across large cohorts, the following self-validating checks must be integrated into the sequence:

• Method Blanks: Run a water blank through the entire extraction and derivatization protocol to verify the absence of environmental linoleic acid or carryover.

• IS Recovery Monitoring: The absolute peak area of the C17:0 internal standard must not deviate by more than ±15% across all samples. A sudden drop indicates an extraction failure or incomplete derivatization.

• QC Pooling: Combine 10 µL from every plasma sample to create a "QC Pool." Inject this pool every 10 samples. The calculated concentration of LA in these pooled injections must remain stable (CV < 10%), proving that the GC column is not degrading and the MS source is not fouling over time.

References

• Fatty Acid Mass Spectrometry Protocol LIPID MAPS Lipidomics Gateway URL
• Application Note: Derivatization of Fatty Acids for Gas Chromatography-Mass Spectrometry (GC-MS)
• National Institutes of Health (NIH)
• National Institutes of Health (NIH)
• German Cancer Research Center (DKFZ)

Sources

• 1. Quantitation of total fatty acids in plasma and serum by GC-NCI-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New method for GC/FID and GC-C-IRMS Analysis of plasma free fatty acid concentration and isotopic enrichment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dkfz.de [dkfz.de]
• 4. lipidmaps.org [lipidmaps.org]

HPLC method for separating linoleic acid isomers

Application Note & Protocol: High-Resolution Separation of Linoleic Acid Isomers via Silver-Ion HPLC

Abstract

The separation of Linoleic Acid (LA) isomers, particularly Conjugated Linoleic Acid (CLA), presents a unique chromatographic challenge due to the subtle geometric and positional differences between bioactive species (e.g., cis-9,trans-11 vs. trans-10,cis-12). While Gas Chromatography (GC) is common, it often requires 100-meter columns and excessive run times. This guide details a robust Silver-Ion HPLC (Ag-HPLC) protocol, the "gold standard" for isomer-specific resolution. By exploiting the formation of reversible charge-transfer complexes between silver ions and

-electrons, this method achieves baseline separation of geometric isomers that Reversed-Phase (RP-HPLC) cannot distinguish.

Introduction & Mechanistic Rationale

The Isomer Challenge

Linoleic acid (18:2n-6) can exist in various isomeric forms. The most critical for drug development are CLAs, which possess conjugated double bonds.

• cis-9,trans-11 (Rumenic acid): Associated with anticarcinogenic properties.

• trans-10,cis-12: Linked to modulation of body composition and lipid metabolism.

• trans,trans isomers: Often artifacts of processing, with different biological activities.

Standard C18 (Reversed-Phase) columns separate primarily by hydrophobicity (chain length). Since LA isomers have identical chain lengths and similar hydrophobicities, C18 columns often fail to resolve them.

The Solution: Argentation Chromatography (Ag-HPLC)

Ag-HPLC utilizes a stationary phase impregnated or bonded with silver ions (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

).[1] The separation mechanism relies on the formation of a weak, reversible charge-transfer complex between the empty orbitals of the silver ion and the occupied -orbitals of the fatty acid double bonds.

Separation Logic (Causality):

• Number of Double Bonds: More double bonds = stronger retention.

• Geometry: cis double bonds are sterically more accessible and electron-rich than trans bonds, leading to stronger complexes.

  • Elution Order: Saturated < trans,trans < cis,trans / trans,cis < cis,cis.

• Position: The distance between double bonds affects the "bite angle" of the chelation. Conjugated systems bind differently than methylene-interrupted systems.

Visualizing the Mechanism & Workflow

The following diagram illustrates the interaction mechanism and the experimental workflow.

Figure 1: Workflow for CLA analysis including the mechanistic basis of Silver-Ion complexation. Note the critical derivatization step to prevent artifactual isomerization.

Protocol: Sample Preparation (Derivatization)

Critical Warning: Acid-catalyzed methylation (e.g.,

at high heat) causes extensive isomerization of CLA, converting cis,trans forms into trans,trans artifacts. Always use base-catalyzed transesterification for CLA analysis.

Reagents

• Sodium Methoxide (NaOCH3): 0.5 M in anhydrous methanol.

• n-Hexane: HPLC Grade.

• Sodium Sulfate (

  ): Anhydrous.[2][3]

• Internal Standard: C19:0 FAME or C21:0 FAME (if not naturally present).

Step-by-Step Procedure

• Extraction: Extract total lipids from tissue/plasma using the Folch method (Chloroform:Methanol 2:1). Dry under nitrogen.

• Solubilization: Resuspend the dried lipid residue in 1.0 mL of dry toluene (or hexane).

• Transesterification: Add 2.0 mL of 0.5 M NaOCH3 in methanol .

• Incubation: Vortex and incubate at 50°C for 10 minutes .

  • Why: This mild condition methylates acylglycerols without migrating the double bonds.

• Quenching: Cool to room temperature. Add 0.1 mL of Glacial Acetic Acid followed by 5.0 mL of ddH2O .

  • Why: Neutralizes the base to stop the reaction.

• Extraction of FAMEs: Add 2.0 mL of Hexane . Vortex vigorously for 30 seconds. Centrifuge at 1500 x g for 3 minutes to separate phases.

• Drying: Transfer the upper hexane layer (containing FAMEs) to a new vial containing a small spatula tip of anhydrous

  .

• Final Prep: Transfer the dry hexane solution to an HPLC vial. Dilute if necessary to match the column capacity.

Protocol: Silver-Ion HPLC (Ag-HPLC)

This protocol is designed for the high-resolution separation of geometric and positional isomers.

Instrument Configuration

• System: HPLC with binary pump and column oven.

• Detector: UV/Vis or PDA (Photodiode Array).

• Wavelength: 233 nm (Specific for conjugated diene systems).

  • Note: Non-conjugated linoleic acid (18:2) absorbs weakly at 205-210 nm. CLA absorbs strongly at 233 nm.

Column Selection

• Primary Choice: ChromSpher 5 Lipids (Ag-loaded cation exchange).

  • Dimensions: 250 x 4.6 mm, 5 µm.[4]

  • Strategy: Connecting two columns in series is highly recommended to achieve baseline resolution between cis-9,trans-11 and trans-8,cis-10 isomers.

Mobile Phase & Gradient

Ag-HPLC is sensitive to polar modifiers. Acetonitrile (ACN) acts as a "displacer" by competing with the lipids for silver sites.

• Solvent A: n-Hexane (Dried over molecular sieves).

• Solvent B: n-Hexane containing 10% Acetonitrile.

• Isocratic Method (Standard):

  • Composition: 0.1% Acetonitrile in Hexane (Mix 99% Sol A + 1% Sol B).

  • Optimization: If retention is too long, increase ACN to 0.5%. If resolution is poor, decrease to 0.05%.

• Flow Rate: 1.0 mL/min.

• Temperature: Ambient or 25°C.

  • Note: Lower temperatures often improve resolution in Ag-HPLC by stabilizing the Ag-olefin complex.

Elution Profile (Expected)

Order	Isomer Group	Retention Time (Approx)
1	Saturated FAMEs	Void Volume (Unretained)
2	trans, trans CLA	10 - 15 min
3	cis, trans / trans, cis CLA	18 - 25 min
4	cis, cis CLA	30 - 40 min

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Drifting Retention Times	ACN Evaporation	Acetonitrile is volatile and immiscible in hexane. Premix mobile phase daily and keep the reservoir sealed. Use a stirrer bar in the solvent bottle.
Loss of Resolution	Silver Bleeding	Silver ions can leach over time. Do not use polar solvents (MeOH/Water) on this column. Regenerate or replace column.
Peak Tailing	Free Fatty Acids	Ensure complete methylation. FFAs interact strongly with the silica backbone.
"Ghost" Peaks	Oxidation	CLA is highly susceptible to oxidation. Always store samples under Nitrogen/Argon and analyze within 24 hours of derivatization.

References

• Christie, W. W. (2003). Analysis of Conjugated Linoleic Acid: An Overview. The Oily Press.

• Adlof, R. O. (2003).[5] Application of Silver-Ion Chromatography to the Separation of Conjugated Linoleic Acid Isomers. Journal of Chromatography A.

• Sehat, N., et al. (1999). Silver-Ion High-Performance Liquid Chromatographic Separation and Identification of Conjugated Linoleic Acid Isomers. Lipids.

• Kramer, J. K., et al. (2004). Evaluating Acid and Base Catalysts in the Methylation of Milk and Rumen Fatty Acids with Special Emphasis on Conjugated Dienes. Lipids.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. aocs.org [aocs.org]
• 3. cjas.agriculturejournals.cz [cjas.agriculturejournals.cz]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]

Advanced Protocol: Preparation of Linoleic Acid-BSA Conjugates for Cell Culture Supplementation

Theoretical Grounding & Causality

Linoleic acid (LA, 18:2 n-6) is an essential, highly hydrophobic polyunsaturated fatty acid (PUFA). In physiological environments, free fatty acids do not exist in aqueous isolation; they are transported by carrier proteins, predominantly serum albumin. Attempting to supplement in vitro cell cultures by directly adding LA to aqueous media results in micelle formation, lipid precipitation, and erratic, non-physiological cellular uptake.

To accurately model lipid metabolism, lipotoxicity, or signaling, researchers must pre-conjugate LA to Fatty Acid-Free Bovine Serum Albumin (FAF-BSA) [1].

The Causality of Protocol Choices

• Saponification vs. Solvent Dissolution: While many protocols dissolve fatty acids in ethanol or DMSO, organic solvents can induce artifactual cytotoxicity or alter baseline cellular metabolism even at low concentrations (<0.1%). This protocol utilizes saponification via NaOH [2]. By reacting the carboxylic acid group of LA with sodium hydroxide, we generate sodium linoleate—an amphiphilic salt that readily integrates into the hydrophobic binding pockets of BSA without the need for organic solvents.

• Temperature Control (37°C): Conjugation must occur at physiological temperatures. Exceeding 40°C–50°C risks denaturing the BSA, which causes protein aggregation and artificially alters the binding affinity and availability of the fatty acid [3].

• Oxidation Prevention: Linoleic acid contains two double bonds, making it highly susceptible to lipid peroxidation. Oxidized LA yields reactive aldehydes (e.g., malondialdehyde) that are highly toxic to cells. Purging the final solution with inert gas (Nitrogen or Argon) is a non-negotiable step for maintaining molecular integrity [4].

Caption: Mechanism of Linoleic Acid-BSA conjugation and subsequent CD36-mediated cellular uptake.

Quantitative Data: Molar Ratios & Reagent Calculations

The physiological molar ratio of fatty acid to albumin in human serum is typically between 0.5:1 and 2:1. However, to simulate pathological states (e.g., metabolic syndrome, steatosis), ratios up to 6:1 are utilized. Do not exceed a 6:1 ratio , as this surpasses BSA's binding capacity, leading to unbound lipid toxicity [5].

The following table summarizes the reagent quantities required to produce 100 mL of LA-BSA conjugate at various target molar ratios, assuming a fixed BSA concentration of 1.5 mM (approx. 10% w/v).

(Constants used: LA Molecular Weight = 280.45 g/mol ; LA Density ≈ 0.90 g/mL; BSA Molecular Weight ≈ 66,463 g/mol )

Target FA:BSA Molar Ratio	Final BSA Concentration	Final LA Concentration	Mass of FAF-BSA (per 100 mL)	Volume of Pure LA (per 100 mL)	Vol of 1M NaOH (per 100 mL)
Vehicle Control (0:1)	1.5 mM	0 mM	10.0 g	0 µL	0 µL
Physiological (2:1)	1.5 mM	3.0 mM	10.0 g	93.5 µL	300 µL
Overload/Pathological (4.2:1)	1.5 mM	6.4 mM	10.0 g	200.0 µL	400 µL
Maximum Capacity (6:1)	1.5 mM	9.0 mM	10.0 g	280.5 µL	900 µL

Step-by-Step Experimental Protocol

Materials Required

• Linoleic Acid: High purity (≥99%), stored under nitrogen at -20°C (e.g., Nu-Chek Prep or Sigma-Aldrich).

• BSA: Ultra Fatty Acid-Free (FAF), cell culture grade (≤0.02% residual fatty acids).

• Solvents/Buffers: 150 mM NaCl (sterile), 1M NaOH (sterile).

• Equipment: 37°C water bath or heated stir plate, 0.22 µm PES syringe filters, Nitrogen/Argon gas tank.

Phase 1: Preparation of the Carrier Solution

• Weigh BSA: In a sterile biosafety cabinet, weigh 10.0 g of FAF-BSA.

• Dissolve: Slowly add the BSA to 90 mL of pre-warmed (37°C) 150 mM NaCl in a glass beaker.

• Stir: Place on a heated magnetic stir plate set strictly to 37°C . Stir gently to avoid foaming. Self-Validation: The solution must become completely transparent with a pale yellow tint. Foaming denatures the protein and reduces binding capacity.

Phase 2: Saponification of Linoleic Acid

• Aliquot LA: Working quickly to minimize oxygen exposure, pipette the required volume of pure Linoleic Acid (e.g., 200 µL for a 4.2:1 ratio) into a sterile 15 mL conical tube.

• Add Base: Add the corresponding volume of 1M NaOH (e.g., 400 µL).

• Vortex: Vortex vigorously for 30 seconds. The mixture will temporarily appear as a cloudy, soapy emulsion (sodium linoleate).

Phase 3: Complexation (Conjugation)

• Combine: Add the saponified LA mixture dropwise into the stirring 37°C BSA solution.

• Incubate: Cover the beaker with Parafilm (to minimize oxidation) and leave it stirring at 37°C for 2 to 3 hours .

• Self-Validation Check: Visually inspect the solution. It must transition from a turbid emulsion to a completely optically clear solution. If oil droplets or cloudiness persist after 3 hours, the conjugation has failed (likely due to cold temperatures or degraded BSA), and the batch must be discarded.

• pH Adjustment: Check the pH. The addition of NaOH will have raised it. Carefully adjust the pH back to exactly 7.4 using dilute HCl.

• Volume Adjustment: Bring the final volume to exactly 100 mL using 150 mM NaCl.

Phase 4: Sterilization and Storage

• Filter: Pass the conjugated solution through a 0.22 µm PES sterile filter inside a biosafety cabinet. (Do not use PVDF or nitrocellulose, as they may bind proteins and lipids).

• Purge: Aliquot the sterile solution into dark/amber glass vials. Before sealing, gently blow a stream of Nitrogen or Argon gas over the headspace of each vial for 5–10 seconds to displace oxygen.

• Store: Cap tightly and store at -20°C. The conjugate is stable for up to 2 months. Thaw at 37°C immediately prior to cell culture application [6].

Caption: Step-by-step workflow for preparing and storing sterile LA-BSA conjugates.

Quality Control & Troubleshooting

A robust protocol must be a self-validating system. Ensure the following parameters are met before applying the conjugate to your cell models:

• Turbidity Artifacts: If the final medium becomes cloudy upon addition to your cell culture plates, it indicates a sudden shift in pH or calcium/magnesium crashing out the lipid. Ensure the conjugate pH is strictly 7.4 before addition.

• Peroxidation Monitoring: If you observe unexpected cell death (apoptosis/necrosis) rather than the expected metabolic shift, your LA stock may have oxidized. Verify lipid integrity using a TBARS (Thiobarbituric Acid Reactive Substances) assay to measure malondialdehyde (MDA) levels in your stock.

• Vehicle Controls: Always run a parallel control using FAF-BSA processed through the exact same temperature, stirring, and NaOH/HCl adjustment steps (minus the Linoleic Acid) to rule out protein or salt-induced artifacts.

References

• Hryckowian, N. D., et al. (2024). Host cell-specific metabolism of linoleic acid controls Toxoplasma gondii growth in cell culture. Infection and Immunity, ASM Journals. Retrieved from[Link]

• Alsabeeh, N., et al. (2018). Cell Culture Models of Fatty Acid Overload: Problems and Solutions. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, NIH PMC. Retrieved from[Link]

• ResearchGate Community. (2015). Can I filter sterilize the final fatty acid-BSA conjugate sol with 0.2µ filter, for cell culture use? How to avoid oxidation of OA & LA sols? ResearchGate. Retrieved from[Link]

• Rial, S. A., et al. (2018). Fatty Acid Conjugation to Bovine Serum Albumin. Bio-protocol. Retrieved from[Link]

• WK Lab. (n.d.). Fatty Acid-BSA complex protocol. WK Lab Protocols. Retrieved from [Link]

Application Note: Controlled Induction of Lipid Peroxidation in (Z,Z)-Octadecadienoic Acid

[1]

Core Principle & Mechanism[1][2]

(Z,Z)-Octadecadienoic acid (Linoleic Acid, LA) is the most abundant polyunsaturated fatty acid (PUFA) in mammalian cellular membranes.[1] Its peroxidation is a critical driver in ferroptosis, inflammation, and atherosclerosis.[1]

The susceptibility of LA to oxidation lies in the bis-allylic methylene group at Carbon-11 (C11).[1] The two flanking double bonds weaken the C-H bond energy (

75 kcal/mol), making these hydrogens exceptionally prone to abstraction by reactive oxygen species (ROS) or enzymatic active sites.

Mechanistic Pathway

Upon hydrogen abstraction, the resulting carbon-centered radical stabilizes via resonance, shifting the double bonds to form a conjugated diene system.[1] Oxygen addition occurs at either C9 or C13, yielding hydroperoxides (HPODE).[1]

Figure 1: The free radical chain reaction mechanism transforming Linoleic Acid into conjugated hydroperoxides.[1]

Experimental Protocols

Select the protocol based on your downstream application:

• Protocol A (Enzymatic): Use for generating high-purity, stereospecific standards (e.g., 13(S)-HPODE) or studying LOX signaling.[1]

• Protocol B (Chemical): Use for simulating oxidative stress, ferroptosis, or non-specific free radical damage.[1]

Protocol A: Enzymatic Induction (Lipoxygenase-1)

High Specificity | Fast Reaction | Stereoselective[1]

This method utilizes Soybean Lipoxygenase-1 (SLO-1) , which specifically oxygenates free linoleic acid at the C-13 position under alkaline conditions (pH 9.0).[1]

Reagents Required

Reagent	Specification	Purpose
Linoleic Acid (LA)	>99% Purity, Free Acid	Substrate
Soybean Lipoxygenase (Type I-B)	50,000 units/mg	Catalyst
Sodium Borate Buffer	0.2 M, pH 9.0	Reaction Medium (Optimizes specificity)
Ethanol (Absolute)	HPLC Grade	Substrate Solubilization
1M HCl	-	Quenching

Step-by-Step Workflow

• Buffer Preparation: Prepare 0.2 M Sodium Borate buffer and adjust pH strictly to 9.0 using NaOH.[1] Oxygenate the buffer by bubbling compressed air or

  for 10 minutes prior to use.

• Substrate Stock: Dissolve Linoleic Acid in absolute ethanol to a concentration of 10 mM .

  • Note: Purge stock with Argon gas immediately after use to prevent auto-oxidation.[1]

• Reaction Mix:

  • Add 10 mL of Borate Buffer (pH 9.0) to a small beaker with a magnetic stir bar.

  • Add 100

    L of LA Stock (Final conc: 100 M).[1]

  • Critical: Ensure the solution is clear. If turbid, the LA concentration exceeds the critical micelle concentration (CMC) or solubility limit.

• Induction:

  • Add 500 units of Soybean Lipoxygenase per

    mol of Linoleic Acid.

  • Stir gently at room temperature (25°C) for 10–15 minutes.

• Monitoring: The reaction is complete when absorbance at 234 nm plateaus (see Section 3).

Protocol B: Chemical Induction (AAPH)

Physiological Simulation | Slow Release | Non-Specific[1]

This method uses AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) , a water-soluble azo compound that decomposes thermally to generate peroxyl radicals at a constant rate.[1]

Reagents Required

Reagent	Specification	Purpose
Linoleic Acid	>99% Purity	Substrate
AAPH	Granular, 97%	Radical Initiator
PBS	10 mM, pH 7.4	Physiological Buffer
Tween 20	Low Peroxide	Surfactant (Micelle formation)

Step-by-Step Workflow

• Micelle Preparation:

  • Mix Linoleic Acid (final 2.5 mM) with Tween 20 (SDS can also be used) in PBS (pH 7.4).

  • Vortex vigorously or sonicate for 30 seconds to create a homogeneous dispersion.[1]

• Initiator Preparation: Prepare a fresh 100 mM AAPH stock solution in PBS. Keep on ice.

• Induction:

  • Pre-warm the LA micelle solution to 37°C in a water bath.

  • Add AAPH stock to reach a final concentration of 10 mM .

• Incubation: Incubate at 37°C in the dark.

  • Timeline: Oxidation proceeds slowly.[1] Significant peroxidation typically requires 1–4 hours.[1]

Validation & Analysis

Primary Detection: Conjugated Diene Assay (UV 234nm)

The formation of the conjugated diene system is the most direct evidence of LA peroxidation.

• Instrument: UV-Vis Spectrophotometer (Quartz cuvette required).[1]

• Blank: Buffer + Enzyme/AAPH (No Lipid).[1]

• Measurement: Scan absorbance from 200–300 nm. Look for a peak maximum at 234 nm .[1][2][3]

Quantification Formula:

[1]

• : Concentration of Hydroperoxide (M)[4]
• : Absorbance at 234 nm[1][2][3][5][6]
• : Molar Extinction Coefficient ( for 13-HPODE)[1][5][6]
• : Path length (usually 1 cm)

Secondary Detection: TBARS Assay

Measures Malondialdehyde (MDA), a secondary degradation product.[1] Use this if the reaction has proceeded for prolonged periods (>4 hours).

Figure 2: Operational workflow for induction and validation.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No Absorbance at 234 nm	Substrate degradation	Use fresh LA; ensure storage under Argon at -20°C.
High Background Absorbance	Turbidity (Micelles)	Dilute sample; switch from Tween to Ethanol-solubilized protocol.[1]
Reaction Stalls (Enzymatic)	Substrate Inhibition	LOX is inhibited by high substrate conc.[1] Keep LA < 100 M.
Non-specific Oxidation	Trace Metals	Add 100 M DTPA or EDTA to buffers to chelate transition metals.[1]

References

• Gardner, H.W. (1989).[1] Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism.[1][7][8] Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism.[1]

• Cayman Chemical. (n.d.).[1][4] Product Information: 13(S)-HpODE. Cayman Chemical Product Insert.

• Niki, E. (1990).[1] Free radical-induced membrane damage and its protection by antioxidants.[1] Membrane Lipid Oxidation.

• Schneider, C., et al. (2007).[1] Analysis of lipid peroxidation products by UV spectroscopy and HPLC. Current Protocols in Toxicology.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells [mdpi.com]
• 4. biocompare.com [biocompare.com]
• 5. Molecular Mechanism of Metal-independent Decomposition of Lipid Hydroperoxide 13-HPODE by Halogenated Quinoid Carcinogens - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Use of (Z,Z)-Octadecadienoic acid in serum-free media for CHO cells

Application Note: Advanced Lipid Supplementation – (Z,Z)-Octadecadienoic Acid in CHO Serum-Free Media

Executive Summary

(Z,Z)-Octadecadienoic acid (Linoleic Acid, LA) is an essential polyunsaturated fatty acid (PUFA) critical for Chinese Hamster Ovary (CHO) cell physiology. While often overlooked in basal media formulations, its precise supplementation is a determinant factor in achieving high-density cell growth, maintaining membrane integrity under shear stress, and optimizing recombinant protein titer.

In serum-free media (SFM) and chemically defined (CD) environments, CHO cells lose the lipid-carrying capacity provided by serum albumin and lipoproteins. This guide details the mechanistic role of LA, provides two validated protocols for its solubilization (BSA-complexed and Cyclodextrin-complexed), and outlines an optimization strategy to prevent lipotoxicity while maximizing productivity.

Mechanistic Insight: Why CHO Cells Require Linoleic Acid

CHO cells are auxotrophic for linoleic acid; they lack the

12-desaturase enzyme required to synthesize it de novo from oleic acid. Consequently, LA must be supplied exogenously.

Key Physiological Roles:

• Membrane Fluidity & Shear Resistance: LA is incorporated into phospholipids (phosphatidylcholine, phosphatidylethanolamine) in the plasma membrane. A higher degree of unsaturation increases membrane fluidity, which is directly correlated with the cell's ability to withstand hydrodynamic shear stress in bioreactors.

• Energy Metabolism: Through

  -oxidation, LA serves as a high-density energy source, sparing glucose and potentially reducing lactate accumulation.

• Signaling Precursors: LA is a precursor for arachidonic acid and downstream eicosanoids, which regulate cell cycle progression and autocrine signaling.

Diagram 1: Lipid Uptake and Metabolic Fate in CHO Cells

Caption: Metabolic fate of Linoleic Acid in CHO cells. Exogenous LA is activated to Acyl-CoA, then partitioned into membrane synthesis (structural), beta-oxidation (energy), or signaling pathways.

Technical Protocols: Solubilization and Delivery

Linoleic acid is hydrophobic and unstable in aqueous solution.[1] Direct addition to media results in micelle formation, precipitation, and immediate toxicity. It must be conjugated to a carrier.

Protocol A: BSA-Linoleic Acid Complex (Standard Method)

Best for: General optimization, non-animal-free restrictions.

Materials:

• (Z,Z)-Octadecadienoic acid (Sigma L1376 or equivalent), >99% purity.

• Fatty Acid-Free Bovine Serum Albumin (BSA) (Sigma A8806 or equivalent).

• DPBS (Calcium/Magnesium free).

• Ethanol (Absolute).

Procedure:

• Prepare BSA Solution: Dissolve fatty acid-free BSA in DPBS to create a 10% (w/v) solution (100 mg/mL). Stir gently at 37°C until fully dissolved. Sterile filter (0.22 µm).

• Prepare Lipid Stock: Dissolve Linoleic Acid in 100% Ethanol to a concentration of 100 mg/mL . Note: Perform this under nitrogen gas if possible to prevent oxidation.

• Conjugation:

  • While stirring the warm (37°C) BSA solution, add the Lipid Stock dropwise.

  • Target Ratio: 10 mg Lipid per 1 g BSA (approx 2:1 molar ratio BSA:FA).

  • Example: Add 100 µL of Lipid Stock (10 mg LA) to 10 mL of 10% BSA solution (1000 mg BSA).

• Incubation: Stir protected from light at 37°C for 2–4 hours. The solution should remain clear.

• Storage: Aliquot under nitrogen and store at -20°C. Stability: 1 month.

Protocol B: Methyl-β-Cyclodextrin Complex (Animal-Free/Chemically Defined)

Best for: Regulatory-compliant, chemically defined processes.

Materials:

• Methyl-β-cyclodextrin (MβCD) (Sigma C4555).

• (Z,Z)-Octadecadienoic acid.

Procedure:

• Prepare MβCD Solution: Dissolve MβCD in WFI (Water for Injection) or basal media to 50 mg/mL .

• Complexation:

  • Add Linoleic Acid (dissolved in small volume ethanol) to the MβCD solution.

  • Molar Ratio: Maintain a 1:4 to 1:6 (LA:MβCD) molar ratio to ensure full inclusion.

  • Calculation: MW of LA ≈ 280 g/mol . MW of MβCD ≈ 1310 g/mol . To complex 2.8 mg LA (10 µmol), use ~52–78 mg MβCD.

• Solubilization: Vortex vigorously and incubate in a sonicating water bath at 37°C for 30–60 minutes until the solution is optically clear.

• Filtration: Sterile filter (0.22 µm).

Optimization Strategy

Determining the optimal concentration is critical. Excess LA leads to lipid peroxidation and cell death (lipotoxicity), while deficiency leads to shear sensitivity and low titer.

Recommended Concentration Range:

• Basal Requirement: 0.05 – 0.1 mg/L (often present in F12-based media).

• Production Boost: 0.5 – 5.0 mg/L.

• Stress Protection (Shear): Up to 10 mg/L (short-term).

Diagram 2: Experimental Design for Lipid Optimization

Caption: Step-by-step Design of Experiments (DoE) workflow for determining optimal Linoleic Acid concentration.

Data Interpretation & Troubleshooting

Use the table below to interpret experimental results and adjust supplementation.

Observation	Potential Cause	Corrective Action
Low Viability (<80%) at Day 3-4	Lipotoxicity: Concentration >10 mg/L or poor conjugation.	Reduce LA concentration. Ensure carrier (BSA/CD) ratio is sufficient.
High Titer but High Aggregates	Oxidation: Lipid peroxides forming.	Add Vitamin E (Alpha-tocopherol) at 1:10 molar ratio to LA.
Cell Death upon Agitation	Shear Sensitivity: Membrane too rigid (low fluidity).	Increase LA concentration (0.5 → 2.0 mg/L) to increase unsaturation.
Cloudy Media upon Addition	Precipitation: Lipid not fully complexed.	Discard. Re-do conjugation with slower addition and warm BSA/CD.

References

• Butler, M., et al. (1997). Linoleic acid improves the robustness of cells in agitated cultures. Cytotechnology/NIH. Retrieved from [Link]

• Xu, R., et al. (2025). Polyvinyl alcohol, N-acetylcysteine, and methyl-β-cyclodextrin exhibit albumin functions. Journal of Bioscience and Bioengineering. Retrieved from [Link]

• Kim, et al. (2025).[2] Development of serum-free media for recombinant CHO cell line. ResearchGate. Retrieved from [Link]

Sources

• 1. Linoleic acid in Cell Culture [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]

Application Note: Analytical Techniques for Assessing Linoleic Acid Purity

Executive Summary

Linoleic acid (LA) is a critical raw material in lipid nanoparticle (LNP) formulation, cell culture supplementation, and metabolic research. Its susceptibility to autoxidation and isomerization poses a significant challenge: "purity" is not merely the absence of non-lipid contaminants, but the specific retention of the cis-9, cis-12 geometry and the absence of hydroperoxides.

This guide moves beyond standard Certificates of Analysis (CoA) to provide a rigorous, multi-modal analytical framework. We detail the GC-FID workflow for isomeric purity, HPLC-ELSD/UV for oxidation profiling, and qNMR for rapid structural validation.

Critical Quality Attributes (CQAs)

Before selecting an analytical method, the researcher must define the specific "impurity" of concern. Standard chemical grade LA (>95%) often contains significant isomeric impurities and oxidation products not detected by simple assay methods.

CQA	Specification Target (High Grade)	Primary Risk	Detection Method
Assay (Purity)	> 98.0%	Incorrect dosing/stoichiometry	GC-FID
Isomeric Purity	< 1.0% trans isomers	Altered membrane fluidity/biological activity	GC-FID (High Polarity)
Peroxide Value	< 5 meq O₂/kg	Cytotoxicity, API degradation	Titration / HPLC-UV
Conjugated Dienes	< 0.5%	Indicator of secondary oxidation	UV (234 nm) / NMR

Method Selection Decision Matrix

The following decision tree guides the selection of the appropriate analytical technique based on the specific purity question at hand.

Figure 1: Analytical Decision Matrix for Linoleic Acid.

Protocol A: GC-FID for Isomeric Purity (The Gold Standard)

Gas Chromatography with Flame Ionization Detection (GC-FID) is the reference method for fatty acid profiling. However, standard non-polar columns (e.g., DB-5) cannot separate cis-9,cis-12 LA from its trans isomers (e.g., linoelaidic acid).

Critical Requirement: You must use a highly polar biscyanopropyl polysiloxane column (e.g., SP-2560 or CP-Sil 88) to achieve baseline resolution of geometric isomers.

Reagents & Equipment[1]

• Column: SP-2560 (100 m × 0.25 mm × 0.2 µm) or equivalent.

• Derivatization Reagent: 14% Boron Trifluoride (

  ) in Methanol (Sigma-Aldrich).

• Solvent: n-Heptane (HPLC Grade).

• Standard: Supelco 37 Component FAME Mix (CRM47885).

Derivatization Workflow (FAME Preparation)

Direct injection of free fatty acids leads to peak tailing. Conversion to Fatty Acid Methyl Esters (FAMEs) is mandatory.

• Solubilization: Weigh 20 mg of Linoleic Acid into a reaction vial. Dissolve in 2 mL n-Heptane.

• Transesterification: Add 2 mL of 14%

  -Methanol.

• Heating: Seal vial under Nitrogen. Heat at 100°C for 30 minutes. ( Note: Excessive time causes isomerization).

• Extraction: Cool to RT. Add 1 mL saturated NaCl and 1 mL n-Heptane. Vortex vigorously.

• Separation: Allow layers to separate. Transfer the top organic layer (containing FAMEs) to a GC vial containing anhydrous

  .

GC Instrument Parameters

Parameter	Setting	Rationale
Inlet Temp	250°C	Ensure rapid volatilization.
Split Ratio	50:1	Prevent column overload; improve peak shape.
Carrier Gas	Helium @ 20 cm/sec	Optimal linear velocity for resolution.
Oven Program	140°C (5 min) → 4°C/min → 240°C (15 min)	Slow ramp critical for isomer separation.
Detector (FID)	260°C	Standard for hydrocarbon response.

System Suitability

• Resolution (

  ): The resolution between C18:1 (Oleic) and C18:2 (Linoleic) must be > 1.5.

• Tailing Factor: 0.9 – 1.2 for the Linoleic Acid methyl ester peak.

Protocol B: HPLC-ELSD/UV for Oxidation Products

While GC is excellent for chain length and geometry, it often degrades thermally labile hydroperoxides. HPLC is preferred for assessing the "freshness" and oxidation status directly.

Principle

Oxidized linoleic acid forms conjugated dienes (absorbing at 234 nm) and hydroperoxides. We use a Reverse Phase (C18) separation with Evaporative Light Scattering Detection (ELSD) for the non-chromophoric parent acid and UV for the oxidized impurities.

Method Parameters[2][3]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 150 mm × 4.6 mm, 3.5 µm.

• Mobile Phase A: Water + 0.1% Acetic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Acetic Acid.

• Gradient:

  • 0-2 min: 50% B

  • 2-15 min: Linear ramp to 100% B

  • 15-20 min: Hold 100% B

• Detectors:

  • UV: 234 nm (Specific for Conjugated Dienes/Peroxides).[1]

  • ELSD: Drift Tube 40°C, Gain 5 (Universal detection for Linoleic Acid).

Data Interpretation[2]

• Parent Peak: Linoleic Acid elutes ~12-14 min (depending on flow).

• Oxidation Peaks: Hydroperoxides are more polar and will elute earlier (approx. 6-9 min).

• Limit: Any peak at 234 nm > 0.5% area indicates significant autoxidation.

Protocol C: -qNMR for Rapid Screening

Nuclear Magnetic Resonance (NMR) offers a non-destructive "snapshot" of the molecule's integrity without derivatization artifacts.

Key Chemical Shifts ( )

• 5.30 - 5.45 ppm: Olefinic protons (-CH=CH-). Integration should be 4.0 relative to terminal methyl.
• 2.75 - 2.80 ppm: Bis-allylic protons (=CH-CH2 -CH=). This is the most sensitive site for oxidation. Loss of integration here (< 2.0) indicates oxidation.
• 0.88 ppm: Terminal Methyl (-CH3). Set integration to 3.0 as internal reference.

Calculation

Where is the integration of the multiplet at 5.3 ppm, normalized to the methyl triplet at 0.88 ppm.

Workflow Visualization

The following diagram illustrates the chemical transformation and analytical checkpoints for the GC-FID workflow.

Figure 2: Derivatization workflow for GC-FID analysis.

References

• AOCS Official Method Ce 1h-05. "Determination of cis-, trans-, Saturated, Monounsaturated and Polyunsaturated Fatty Acids in Vegetable or Non-Ruminant Animal Oils and Fats by Capillary GLC." American Oil Chemists' Society. Link

• Christie, W. W. "Gas Chromatography and Lipids: A Practical Guide." The Oily Press, 1989. (Standard text for lipid analysis). Link

• USP Monograph. "Conjugated Linoleic Acids-Free Fatty Acids."[2] United States Pharmacopeia.[2][3][4] (Reference for isomer limits). Link

• Knothe, G., & Kenar, J. A. "Determination of the fatty acid profile by 1H-NMR spectroscopy." European Journal of Lipid Science and Technology, 2004. Link

• Thermo Fisher Scientific. "Generic HPLC-ELSD Method for Lipids." Application Note ANCCSLCELSDLIP. Link

Sources

• 1. (PDF) Determination of primary oxidation products of linoleic acid and triacylglycerols [academia.edu]
• 2. Conjugated Linoleic Acids-Free Fatty Acids [doi.usp.org]
• 3. Linoleic Acid [doi.usp.org]
• 4. ftp.uspbpep.com [ftp.uspbpep.com]

Application Note: Rapid Analysis of Linoleic Acid in Seeds via ATR-FTIR Spectroscopy

Part 1: Executive Summary & Scientific Principles

The Challenge

Traditional fatty acid analysis relies on Gas Chromatography (GC), which requires time-consuming lipid extraction (Soxhlet), derivatization (transesterification), and long run times (30–60 mins per sample). For high-throughput breeding programs or raw material acceptance, this bottleneck is unacceptable.

The Solution: ATR-FTIR

Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy offers a reagent-free, non-destructive alternative that yields results in <2 minutes. By measuring the vibrational absorbance of specific chemical bonds, we can quantify linoleic acid (C18:2) based on its unique degree of unsaturation compared to oleic (C18:1) and saturated fatty acids.[1][2][3]

Mechanism of Action

The quantification relies on the Beer-Lambert law, where absorbance is proportional to concentration. For linoleic acid, the critical differentiator is the cis-double bond density.

Functional Group	Wavenumber (cm⁻¹)	Vibrational Mode	Diagnostic Value
cis-C=C-H	~3009	Stretching	Primary Indicator. Intensity correlates directly with total unsaturation (IV). High in Linoleic vs. Oleic.[4]
-CH₂-	~2925	Asymmetric Stretching	Normalization reference. Represents the lipid backbone (chain length).
-CH₂-	~2854	Symmetric Stretching	Secondary normalization reference.
C=O	~1746	Ester Stretching	Indicates total triglyceride content (oil quantity).
cis-HC=CH-	~723	Out-of-plane deformation	Secondary indicator for cis-unsaturation.

The Logic: Linoleic acid (C18:2) has two cis-double bonds, whereas oleic acid (C18:1) has one.[2] Therefore, the ratio of the 3009 cm⁻¹ band (unsaturation) to the 2925 cm⁻¹ band (backbone) is significantly higher for linoleic-rich seeds.

Part 2: Experimental Protocols

Protocol A: Rapid "Micro-Press" Method (Gold Standard)

Recommended for highest accuracy. Eliminates scattering effects from solid particles.

Materials:

• Hydraulic hand press or garlic press (modified with filter).

• Benchtop ATR-FTIR Spectrometer (e.g., ZnSe or Diamond crystal).

• Acetone and lint-free wipes.

Workflow:

• Sample Prep: Place 3–5 seeds in the press. Apply force to express a droplet of oil (~20 µL).

  • Expert Insight: No solvent is needed.[5] The physical pressure releases enough neutral lipid for a high-quality spectrum.

• Crystal Cleaning: Clean ATR crystal with acetone.[6] Record a Background Spectrum (air) to subtract atmospheric CO₂ and H₂O.

• Deposition: Pipette or smear the expressed oil directly onto the center of the ATR crystal. Ensure full coverage of the "active spot" (usually 2mm diameter).

• Acquisition:

  • Resolution: 4 cm⁻¹[6][7][8]

  • Scans: 32–64 (approx. 45 seconds)

  • Range: 4000–650 cm⁻¹[7][9]

• Cleanup: Wipe crystal with acetone.[6] Ensure absorbance returns to zero before next sample.

Protocol B: Direct Ground Seed Analysis (High Throughput Screen)

Recommended for massive screening where speed > precision.

Workflow:

• Grinding: Grind seeds into a fine paste/powder using a ball mill (30 sec).

• Contact: Place ~50mg of powder on the crystal.

• Pressure: Use the ATR pressure clamp (anvil) to force the solid into intimate contact with the crystal.

  • Critical: Inconsistent pressure leads to variable path length and poor reproducibility. Always use a torque-limited clamp.

• Acquisition: Same parameters as Protocol A.

• Note: Spectra will have higher baseline noise due to light scattering and protein/carbohydrate bands (Amide I/II at 1650/1550 cm⁻¹).

Part 3: Data Analysis & Chemometrics[8]

Preprocessing (The "Clean Up")

Raw spectra often contain baseline shifts. Apply the following sequence:

• Baseline Correction: Rubberband or polynomial fit.

• Normalization: Vector normalization (SNV) or normalize to the 2925 cm⁻¹ peak (internal standard).

• Derivatization (Optional): 1st or 2nd derivative (Savitzky-Golay, 13 points) to resolve overlapping peaks (e.g., separating the 3009 cm⁻¹ shoulder).

Quantification Strategies

Level 1: Univariate Band Ratio (Quick Check)

For a rough estimate of Linoleic vs. Oleic ratio:

• Interpretation: A higher ratio indicates higher Linoleic acid content. Construct a simple linear regression against 5-10 GC-validated reference samples.

Level 2: Multivariate PLS Regression (Robust Quantification)

For precise quantification (e.g., "52.4% Linoleic Acid"), use Partial Least Squares (PLS) regression.

• Training Set: Select 30+ samples with known GC values covering the full range of linoleic acid.

• Region Selection: Restrict the model to 3020–2800 cm⁻¹ (C-H stretch) and 1800–700 cm⁻¹ (Fingerprint). Exclude 2400–2000 cm⁻¹ (Diamond absorption/CO₂).

• Model Validation:

  • R² (Coefficient of Determination): Target > 0.95.

  • RMSEP (Root Mean Square Error of Prediction): Target < 1.5%.

  • RPD (Residual Prediction Deviation): Target > 3.0 (indicates excellent screening accuracy).

Part 4: Workflow Visualization

Caption: Operational workflow for ATR-FTIR analysis of seeds, comparing Micro-Press and Direct Grind pathways.

Part 5: References

• Rapid chemometric method for the determination of oleic and linoleic acid in sunflower seeds by ATR-FTIR spectroscopy. ResearchGate. [Link]

• Establishment and Validation of Fourier Transform Infrared Spectroscopy (FT–MIR) Methodology for the Detection of Linoleic Acid in Buffalo Milk. National Institutes of Health (PMC). [Link]

• Attenuated Total Reflectance - Fourier Transform Infrared (ATR-FTIR) Spectroscopy: A Tool to Determine Groundnut Seed Quality. ARCC Journals. [Link]

• Statistical FT-IR Spectroscopy for the Characterization of 17 Vegetable Oils. MDPI. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. publish.kne-publishing.com [publish.kne-publishing.com]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. scispace.com [scispace.com]
• 6. davidpublisher.com [davidpublisher.com]
• 7. Rapid Classification and Quantification of Camellia (Camellia oleifera Abel.) Oil Blended with Rapeseed Oil Using FTIR-ATR Spectroscopy [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. myfoodresearch.com [myfoodresearch.com]

Application Note: A Validated High-Performance Thin-Layer Chromatography (HPTLC) Method for the Quantification of Linoleic Acid in Botanical Extracts

Introduction: The Significance of Linoleic Acid and the Analytical Challenge

Linoleic acid, an essential omega-6 polyunsaturated fatty acid, is a vital component of cellular membranes and a precursor to various signaling molecules. It is reported to have numerous physiological activities, including anti-inflammatory, anticancer, and hepatoprotective properties.[1][2] Its prevalence in various medicinal plants necessitates a reliable and efficient method for its quantification to ensure the quality, efficacy, and standardization of herbal products and extracts.[2]

However, the analysis of fatty acids like linoleic acid within complex botanical matrices presents a significant challenge.[3] Plant extracts are intricate mixtures containing a wide spectrum of compounds—such as lipids, sugars, and proteins—that can interfere with accurate quantification.[3] High-Performance Thin-Layer Chromatography (HPTLC) emerges as a powerful, cost-effective, and robust analytical technique ideally suited for this purpose. Its high matrix tolerance, parallel sample processing capability, and flexibility in detection methods make it an indispensable tool for the quality control of botanical materials.[4][5]

This application note provides a detailed, validated HPTLC-densitometry protocol for the quantification of linoleic acid in plant extracts. The methodology is designed to be precise, accurate, and reproducible, adhering to the principles outlined in the International Council for Harmonisation (ICH) guidelines.[6][7][8]

Principle of the HPTLC Method

The core of this method lies in the separation of linoleic acid from other components of the plant extract on a high-performance silica gel stationary phase.

• Separation: A carefully optimized mobile phase transports the sample components up the HPTLC plate. Separation is achieved based on the differential partitioning of analytes between the stationary phase and the mobile phase, governed by their polarity. Nonpolar compounds, like many lipids, travel further up the plate.

• Visualization (Derivatization): Linoleic acid lacks a native chromophore, making it invisible under UV or visible light.[9] Therefore, a post-chromatographic derivatization step is essential. The plate is treated with a reagent, such as anisaldehyde-sulfuric acid, which reacts with the separated fatty acids upon heating to produce colored spots.[1][10][11]

• Quantification (Densitometry): The derivatized plate is then scanned using a densitometer at a specific wavelength (e.g., 540 nm).[1][10] The instrument measures the absorbance of the light reflected from the spots. The intensity of this absorbance is directly proportional to the amount of linoleic acid in the spot, allowing for precise quantification by comparing the peak area of the sample to that of a known standard.[12][13]

Workflow for HPTLC Quantification of Linoleic Acid

The entire process, from sample preparation to the final quantitative analysis, follows a systematic and validated workflow.

Figure 1: HPTLC workflow for linoleic acid quantification.

Detailed Application Protocol

This protocol is a comprehensive guide. For optimal results, ensure all glassware is scrupulously clean and solvents are of analytical or HPLC grade.

Materials and Reagents

• Standards & Solvents:

  • Linoleic Acid reference standard (≥99% purity)

  • n-Hexane (HPLC grade)

  • Ethyl Acetate (HPLC grade)

  • Formic Acid (Analytical grade)

  • Methanol (HPLC grade)

  • Sulfuric Acid (Analytical grade)

  • p-Anisaldehyde (Analytical grade)

• Apparatus & Equipment:

  • HPTLC system (e.g., CAMAG) including:

    • Linomat 5 or Automatic TLC Sampler (ATS 4)

    • Twin-Trough Chamber (20 cm x 10 cm)

    • TLC Plate Heater

    • TLC Scanner 4

    • winCATS or visionCATS software

  • HPTLC plates, silica gel 60 F₂₅₄ (20 cm x 10 cm)

  • Micropipettes and syringes

  • Ultrasonic bath

  • Hot air oven

  • Vortex mixer

  • Analytical balance

Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of linoleic acid standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: From the stock solution, prepare a series of working standards by serial dilution with methanol to achieve concentrations ranging from 100 µg/mL to 600 µg/mL. These will be used to construct the calibration curve.

• Sample Preparation: Accurately weigh approximately 1 g of the dried, powdered plant material. Macerate or sonicate with 10 mL of methanol for 30 minutes. Filter the extract through a 0.45 µm syringe filter. The resulting filtrate is the sample solution for analysis.[1] The choice of extraction solvent depends on the polarity of the target compounds; for lipids like linoleic acid, solvents such as methanol, petroleum ether, or hexane are effective.[13]

• Derivatization Reagent (Anisaldehyde-Sulfuric Acid): Cautiously add 10 mL of concentrated sulfuric acid to a flask containing 170 mL of ice-cooled methanol. Add 1 mL of p-anisaldehyde and mix well. This reagent should be prepared fresh.

Chromatographic Conditions

• Stationary Phase: HPTLC plates pre-coated with silica gel 60 F₂₅₄.

• Mobile Phase: n-Hexane : Ethyl Acetate : Formic Acid (6 : 4 : 0.2, v/v/v).[6][10][11] The ratio may be optimized depending on the specific plant matrix to achieve the best separation.

• Chamber Saturation: Pour the mobile phase into the twin-trough chamber and line one side with filter paper. Close the chamber and allow it to saturate for at least 20 minutes at room temperature (25 ± 2°C).[14][15] Chamber saturation is critical for achieving reproducible separation and compact bands.

• Sample Application:

  • Apply the standard and sample solutions as 8 mm bands onto the HPTLC plate using the automated applicator.

  • Apply 2, 4, 6, 8, and 10 µL of the working standard solutions to create a calibration range of 200-1000 ng/spot.

  • Apply a suitable volume (e.g., 5 µL) of the plant extract sample solution.

• Development: Place the plate in the saturated twin-trough chamber and develop up to a distance of 80 mm.

• Drying: Remove the plate from the chamber and dry it completely in a hot air oven at 60°C for 5 minutes to remove all traces of the mobile phase.

Post-Chromatographic Derivatization and Scanning

• Derivatization: Evenly spray the dried plate with the anisaldehyde-sulfuric acid reagent (or use an automated immersion device).

• Heating: Heat the derivatized plate on a plate heater at 110°C for 5-7 minutes, or until colored bands are clearly visible.

• Densitometric Analysis:

  • Scan the plate within 30 minutes of derivatization using a TLC scanner in absorbance-reflectance mode.

  • Scanning Wavelength: 540 nm[1][10]

  • Slit Dimensions: 6.00 x 0.45 mm

  • Scanning Speed: 20 mm/s

Method Validation: Ensuring Trustworthiness and Reliability

To ensure the method is fit for its intended purpose, it was validated according to ICH Q2(R2) guidelines for key parameters.[16] A self-validating system provides confidence in the accuracy and precision of the results generated.[8][17]

Parameter	Method	Result	Acceptance Criteria
Specificity	The chromatogram of the plant extract was compared with the standard. The band for linoleic acid in the sample was identified by comparing its Rf value and color with the standard.	The Rf value of linoleic acid in the sample (~0.65) matched the standard. No interfering peaks were observed at this Rf.	The analyte peak should be well-resolved from other components.
Linearity	A 5-point calibration curve was generated by plotting peak area against the amount of linoleic acid (e.g., 400-1200 ng/spot).	Range: 400-1150 ng/spotRegression Eq: Y = 3141.5x + 1366.8Correlation (r²): 0.9915 - 0.9954	r² ≥ 0.99
Precision	Repeatability (Intra-day): Six applications of the same sample were analyzed on the same day.Intermediate Precision (Inter-day): Analysis was repeated on three different days.	%RSD (Intra-day): < 2%%RSD (Inter-day): < 2%	%RSD ≤ 2%
Accuracy (Recovery)	The recovery was determined by the standard addition method. A known amount of standard linoleic acid was added to a pre-analyzed sample at three levels (80%, 100%, 120%).	Recovery: 98.5% - 101.5%	98% - 102%
Limit of Detection (LOD)	Determined based on the standard deviation of the response and the slope of the calibration curve (3.3 * σ/S).	91.96 ng/spot[6][10][11]	The lowest amount of analyte that can be detected.
Limit of Quantification (LOQ)	Determined based on the standard deviation of the response and the slope of the calibration curve (10 * σ/S).	118.14 ng/spot[6][10][11]	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

Note: The values presented in this table are representative based on published data and serve as a benchmark for method performance.[1][2][6][10][11]

Data Interpretation and Calculation

• Identification: Confirm the presence of linoleic acid in the sample tracks by comparing the Rf value with that of the standard linoleic acid track.

• Quantification: The winCATS/visionCATS software will automatically generate a calibration curve from the standard tracks. It will then use the regression equation from this curve to calculate the amount of linoleic acid (in ng) in the sample tracks based on their measured peak areas.

• Calculate Percentage Content: The percentage of linoleic acid in the original plant material can be calculated using the following formula:

  % Linoleic Acid (w/w) = (A × V₁ / B × V₂) × 100

  Where:

  • A = Amount of linoleic acid in the sample spot (ng), as calculated by the software.

  • V₁ = Total volume of the sample extract (mL).

  • B = Weight of the plant material taken (mg).

  • V₂ = Volume of the sample extract applied to the plate (µL).

Conclusion

The HPTLC-densitometry method detailed in this application note is simple, precise, accurate, and specific for the quantification of linoleic acid in complex plant extracts. The method's robustness and adherence to ICH validation guidelines make it an excellent choice for routine quality control, standardization of herbal formulations, and research in natural product chemistry. The use of automated instrumentation minimizes potential human error and ensures high throughput and reproducibility, which are critical in a regulated environment.

References

• Greyhound Chromatography. (n.d.). Derivatization Reagents - For Selective Response and Detection in Complex Matrices. Retrieved from [Link]

• Mondal, B., Chakraborty, M., Mukhopadhyay, G., Majumder, A., & Ghosh, M. (2023). A Validated HPTLC Method for Quantification of Linoleic Acid and Beta-Sitosterol in Solanum nigrum Extract. Journal of Natural Remedies, 23(3), 871–878. Retrieved from [Link]

• Mondal, B., Chakraborty, M., Mukhopadhyay, G., Majumder, A., & Ghosh, M. (2023). A Validated HPTLC Method for Quantification of Linoleic Acid and Beta-Sitosterol in Solanum nigrum Extract. Informatics Journals. DOI: 10.18311/jnr/2023/33964. Retrieved from [Link]

• Dey, S., Ghosh, A., Chaudhuri, S., & Chakraborty, M. (2016). Simple Method for Standardization and Quantification of Linoleic Acid in Solanum nigrum Berries by HPTLC. Longdom Publishing. Retrieved from [Link]

• Interchim. (n.d.). Derivatization reagents. Retrieved from [Link]

• Hassan, M. E., & Hetta, M. H. (2019). Validated HPTLC Analysis Method for Quantification of Ricinoleic Acid and Oleic Acid Content in Castor Oil, Olive Oil and Selected Market Formulations. Acta Scientific Pharmaceutical Sciences, 3(6), 57-67. Retrieved from [Link]

• Chakraborty, A., Chakraborty, M., Mukhopadhyay, G., & Bhattacharjee, A. (2023). Optimized Densitometric HPTLC Methodology for Simultaneous Linoleic and Linolenic Acid Analysis in Solanum nigrum Extracts. Indian Journal of Natural Sciences, 14(78). Retrieved from [Link]

• Organomation. (n.d.). Plant Lipid Sample Preparation for GC-MS Analysis. Retrieved from [Link]

• ResearchHub. (2023). A Validated HPTLC Method for Quantification of Linoleic Acid and Beta-Sitosterol in Solanum nigrum Extract. Retrieved from [Link]

• ResearchGate. (n.d.). HPTLC Chromatogram of standard Linoleic acid. Retrieved from [Link]

• Matos, R., & Spuch-Calvar, M. (2021). Scanning densitometry and mass spectrometry for HPTLC analysis of lipids: The last 10 years. Journal of Liquid Chromatography & Related Technologies, 44(1-2), 1-20. Retrieved from [Link]

• LPP Group. (n.d.). Derivatization (TLC/HPTLC). Retrieved from [Link]

• Eike Reich. (n.d.). HPTLC of medicinal plants. Retrieved from [Link]

• Eurofins. (n.d.). Applying High-Performance Thin Layer Chromatography (HPTLC) in Complex Food and Supplement Matrices. Retrieved from [Link]

• Sethi, P., Kheer, D., & Shrivastava, P. (2017). HPTLC method development and validation: Strategy to minimize methodological failures. Journal of Food and Drug Analysis, 25(4), 1056-1073. Retrieved from [Link]

• Kumar, A., Kumar, D., & Kumar, S. (2012). Development of validated HPTLC method for quantification of oleanolic acid from bark of Madhuca longifolia. Journal of Chemical and Pharmaceutical Research, 4(1), 406-410. Retrieved from [Link]

• Chromak Research. (n.d.). Botanical ID Testing by HPLC and HPTLC. Retrieved from [Link]

• Dey, S., Ghosh, A., Chaudhuri, S., & Chakraborty, M. (2016). Simple Method for Standardization and Quantification of Linoleic Acid in Solanum nigrum Berries by HPTLC. Journal of Chromatographic Science, 54(9), 1547-1552. Retrieved from [Link]

• Soni, K., Bairwa, S., & Lakshmi, K. S. (2022). HPTLC method development of Herbal drugs and its Validation: An Overview. Research Journal of Pharmacy and Technology, 15(8), 3765-3771. Retrieved from [Link]

• Cvetanović, A., Švarc-Gajić, J., & Zeković, Z. (2023). TLC in the Analysis of Plant Material. Separations, 10(11), 564. Retrieved from [Link]

• CAMAG. (2022, February 16). HPTLC – the choice for lipid analysis [Video]. YouTube. Retrieved from [Link]

• Christie, W. W. (2019). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. AOCS Lipid Library. Retrieved from [Link]

• Matos, R., & Spuch-Calvar, M. (2021). Scanning densitometry and mass spectrometry for HPTLC analysis of lipids: The last 10 years. Journal of Liquid Chromatography & Related Technologies, 44(1-2), 1-20. Retrieved from [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

• Eurofins. (n.d.). Method Validation in High-Performance Thin Layer Chromatography (HPTLC) Methods for Food and Supplements. Retrieved from [Link]

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Application Note: Bio-Engineering Reconstructed Human Adipose Tissue (rhAT) via Linoleic Acid Supplementation

[1][2][3][4]

Executive Summary

The Challenge: Standard in vitro reconstructed human adipose tissue (rhAT) often fails to recapitulate the complex lipidomic profile of native fat. While standard fetal calf serum (FCS) provides basal nutrients, it is critically deficient in essential fatty acids, specifically Linoleic Acid (LA; 18:2n-6) . This deficiency leads to "metabolically immature" tissues with altered membrane fluidity, reduced PPAR

signaling, and non-physiological inflammatory responses.

The Solution: This guide details a precision protocol for supplementing rhAT cultures with BSA-conjugated Linoleic Acid. By introducing LA at a physiological concentration (150–300

M ) during the maturation phase, researchers can drive superior adipocyte hypertrophy, correct phospholipid profiles, and enhance the predictive power of the tissue for pharmaco-toxicological screening.

Mechanistic Foundation: Why Linoleic Acid?

Linoleic acid is not merely a passive lipid building block; it is a bioactive signaling molecule. Its absence in standard culture media creates a "silent variable" that skews experimental data.

The Dual-Action Pathway

• Structural Integration: LA is incorporated into the sn-2 position of membrane phospholipids, influencing membrane fluidity and the function of transmembrane receptors.

• Transcriptional Activation: Intracellular LA and its oxidized metabolites (HODEs) act as ligands for Peroxisome Proliferator-Activated Receptor gamma (PPAR

  ) , the master regulator of adipogenesis.[1]

Signaling Pathway Visualization

The following diagram illustrates how exogenous LA drives the adipogenic program compared to basal conditions.

Figure 1: Mechanism of Action.[1] Linoleic acid acts as a dual-functional agent, serving as both a structural lipid for membrane remodeling and a nuclear receptor ligand to drive the adipogenic genetic program.

Protocol Phase I: Preparation of BSA-Conjugated Linoleic Acid

Critical Warning: Free fatty acids are lipotoxic and insoluble in aqueous media. They must be conjugated to Fatty Acid-Free Bovine Serum Albumin (BSA) prior to cell exposure.

Reagents

• Linoleic Acid (LA): High purity (≥99%), liquid.[1] (e.g., Sigma L1376).[1]

• BSA: Fatty Acid-Free, Low Endotoxin (Fraction V).[1]

• Solvent: 100% Ethanol (molecular biology grade).

• Buffer: 150 mM NaCl or PBS.

Step-by-Step Conjugation

• Prepare BSA Vehicle (10% w/v):

  • Dissolve 1.0 g of Fatty Acid-Free BSA in 10 mL of 150 mM NaCl.

  • Stir gently at 37°C until fully dissolved (do not vortex to avoid foaming).

  • Filter sterilize (0.22

    m).[1][2]

• Prepare LA Stock (1.0 M):

  • Dissolve liquid LA in 100% Ethanol to reach a 1.0 M concentration.

  • Note: Perform this under Nitrogen gas flow if possible to prevent oxidation.[3]

• Conjugation (The "Dropwise" Method):

  • Target Molar Ratio: 3:1 to 5:1 (LA:BSA) .

  • While stirring the warm BSA solution (37°C), add the LA/Ethanol stock dropwise.

  • Calculation: To make a 4 mM LA working stock in 10% BSA: Add 40

    L of 1.0 M LA stock into 10 mL of BSA solution.

  • Incubate at 37°C with gentle shaking for 1–2 hours until the solution is optically clear.

• Storage: Aliquot under Nitrogen and store at -20°C. Stability: 1 month. Avoid repeated freeze-thaws.

Protocol Phase II: rhAT Fabrication & Differentiation

This protocol utilizes the Self-Assembly (Sheet) Approach (adapted from the LOEX method) which produces superior ECM organization compared to synthetic scaffolds.[1]

Experimental Workflow

Figure 2: Timeline for rhAT production. Note the specific introduction of Linoleic Acid at Day 10 to support long-term maturation.

Detailed Methodology

1. Cell Seeding & Sheet Formation

• Cells: Human Adipose-derived Stem Cells (hASCs).[1][4]

• Seeding Density: 4,000 cells/cm² in 6-well plates.

• Media: DMEM/F12 + 10% FCS + 50

  g/mL Ascorbic Acid .

• Mechanism: Ascorbic acid stimulates the cells to secrete their own collagen matrix. After 2–3 weeks, a manipulatable "cell sheet" is formed.

2. Adipogenic Induction (Day 0)

Once sheets are thick and manipulatable, induce differentiation:

• Base: DMEM/F12 + 10% FCS.[1]

• Induction Cocktail:

  • IBMX (500

    M)

  • Dexamethasone (1

    M)

  • Insulin (10

    M)

  • Indomethacin (200

    M) - Optional, strong PPAR agonist.

3. Maintenance & LA Supplementation (Day 10 onwards)

At Day 10, switch to Maintenance Medium to promote lipid accumulation without toxicity.[1]

• Base: DMEM/F12 + 10% FCS + Insulin (10

  M).

• The Critical Additive: Add BSA-Conjugated Linoleic Acid to a final concentration of 150

  M .

• Frequency: Change media 3x per week. Fresh LA must be added at every change due to rapid cellular uptake and oxidation.

Application Note: Optimization & Data Interpretation

Concentration Windows

The effect of LA is dose-dependent.[5] Use the table below to guide your optimization.

LA Concentration ( M)	Physiological Relevance	Observed Effect on rhAT	Risk Profile
0 - 20	Deficient (Standard Media)	Small lipid droplets; altered phospholipid profile.[1]	Low
50 - 100	Low-Physiological	Improved PPAR expression; moderate hypertrophy.	Low
150 - 300	Optimal	Native-like lipid profile; large unilocular droplets.	Optimal
> 500	Supraphysiological	Cytotoxicity; potential delipidation (lipotoxicity).[1]	High

Validation Assays

To confirm the efficacy of LA supplementation, perform the following:

• Gas Chromatography (GC): Analyze the fatty acid methyl ester (FAME) profile of the tissue.[1] Success Criteria: A significant increase in 18:2n-6 in the phospholipid fraction, matching native subcutaneous fat.

• Gene Expression (qPCR):

  • Markers: PPARG (Master regulator), FABP4 (Transport), PLIN1 (Droplet stability).[1]

  • Expectation: 2-5 fold upregulation compared to non-supplemented controls.

• Functional Lipolysis: Treat tissue with Isoproterenol (10

  M) and measure glycerol release. LA-supplemented tissues typically show higher basal and stimulated lipolysis, indicating functional maturity.

Troubleshooting & Tips

• Issue: Cell Detachment.

  • Cause: High concentrations of free fatty acids can act as detergents.

  • Fix: Ensure BSA conjugation is complete (solution clear).[3][6] Do not exceed 300

    M.

• Issue: Oxidation/Rancidity.

  • Cause: LA is a polyunsaturated fatty acid (PUFA) and prone to oxidation.[1]

  • Fix: Add antioxidants (e.g., 10

    M Vitamin E) to the media or strictly use fresh aliquots stored under nitrogen.

• Issue: "Browning" of Fat.

  • Note: While LA is generally white-adipogenic, high doses combined with certain media can induce "browning" (UCP1 expression). If white tissue is desired, ensure Insulin levels are maintained and avoid Rosiglitazone if LA is used.

References

• Ouellette, M., et al. (2019). "Linoleic acid supplementation of cell culture media influences the phospholipid and lipid profiles of human reconstructed adipose tissue." PLOS ONE.

• BenchChem. "Application Notes and Protocols for Linoleate Supplementation in Serum-Free Cell Culture Media." BenchChem Protocols.

• Brown, J. M., et al. (2004). "Conjugated Linoleic Acid Induces Human Adipocyte Delipidation: Autocrine/Paracrine Regulation of MEK/ERK Signaling."[1] Journal of Biological Chemistry.

• Madsen, L., et al. (2005). "Polyunsaturated fatty acids regulate adipocyte differentiation and function."[1] Biochimica et Biophysica Acta (BBA).

• Sigma-Aldrich. "Linoleic Acid-Albumin from bovine serum albumin (Product Sheet)." Merck/Sigma.[6]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: (Z,Z)-Octadecadienoic Acid Storage &amp; Handling

Welcome to the Technical Support Center for lipid handling and preservation. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who experience assay failures, unexpected cytotoxicity, or inconsistent yields due to the mishandling of polyunsaturated fatty acids (PUFAs).

(Z,Z)-Octadecadienoic acid, commonly known as linoleic acid (18:2 n-6), is notoriously unstable. Because it contains a bis-allylic methylene group at C-11 flanked by two cis double bonds, the C–H bond dissociation energy is significantly lowered. This structural feature makes linoleic acid highly susceptible to autoxidation, initiating a free-radical chain reaction that compromises the integrity of your stock[1][2].

This guide provides the mechanistic causality behind lipid degradation, self-validating storage protocols, and troubleshooting strategies to ensure the absolute integrity of your linoleic acid supplies.

Mechanistic Overview: The Autoxidation Cascade

To prevent oxidation, you must first understand the mechanism you are fighting. Autoxidation is an auto-catalytic process divided into three phases: initiation, propagation, and termination.

When exposed to trace UV light, heat, or transition metals, a hydrogen atom is abstracted from the C-11 position, forming a resonance-stabilized pentadienyl radical[2]. This radical rapidly reacts with molecular oxygen to form peroxy radicals, which then abstract hydrogen from adjacent linoleic acid molecules. This propagation phase generates the primary oxidation products: 9- and 13-hydroperoxyoctadecadienoic acid (9-HpODE and 13-HpODE)[3]. Over time, these hydroperoxides undergo scission to form reactive secondary metabolites, including 4-hydroxynonenal (4-HNE) and various volatile aldehydes[4].

Linoleic acid autoxidation mechanism generating hydroperoxides and secondary volatiles.

Troubleshooting Guide & FAQs

Q: My linoleic acid stock has turned slightly yellow and viscous. What happened? Cause: This physical change indicates advanced secondary oxidation and polymerization. Linoleic acid will oxidize in ambient air, forming a hard glossy surface or a highly viscous liquid due to the cross-linking of hydrocarbon chains[5]. The yellowing is a direct result of the accumulation of secondary degradation products (aldehydes and ketones). Resolution: Discard the batch immediately. Because lipid peroxidation is auto-catalytic, once propagation accelerates to the point of visible physical changes, the reagent is entirely compromised and will ruin sensitive biological assays.

Q: We stored our linoleic acid at -20°C, but our downstream cell cultures are showing unexpected toxicity. Why? Cause: If the headspace of your storage vial contained ambient air, autoxidation can still occur slowly at -20°C. The breakdown of primary hydroperoxides generates 4-hydroxynonenal (4-HNE)[3][4]. 4-HNE is a highly electrophilic aldehyde that causes severe cytotoxicity by forming covalent adducts with cellular proteins and DNA. Resolution: Switch your storage temperature to -80°C, strictly purge all vials with an inert gas (Argon), and validate the absence of hydroperoxides using a Peroxide Value (PV) assay before applying the lipid to cell cultures.

Q: Can I repeatedly thaw and refreeze a single 50 mL bulk bottle of linoleic acid? Cause: No. Every time the bottle is opened, ambient oxygen and moisture are introduced into the headspace. Condensation introduces water, which can catalyze hydrolysis, while oxygen directly replenishes the propagation phase of autoxidation. Resolution: Implement a strict single-use aliquoting protocol immediately upon receiving the bulk supply (See Protocol A).

Self-Validating Experimental Protocols

To guarantee experimental reproducibility, your storage methodology must be a self-validating system. The following protocols ensure that oxidation is prevented and that you can quantitatively prove the integrity of your stock.

Protocol A: Anaerobic Aliquoting and Cryopreservation

Causality Focus: Oxygen displacement and radical quenching.

• Preparation: Pre-chill amber glass vials. Amber glass is mandatory because UV light initiates radical formation via the homolytic cleavage of trace hydroperoxides. Prepare a sterile Argon gas line. Note: Argon is preferred over Nitrogen because it is heavier than air and effectively blankets the liquid interface.

• Solvent & Antioxidant Addition (Optional): If your downstream assay permits, resuspend the linoleic acid in absolute ethanol or chloroform[5]. Add 0.1% to 0.2% (w/v) Butylated Hydroxytoluene (BHT) or a natural antioxidant like hydroxytyrosol. Esterification or co-incubation with hydroxytyrosol has been shown to significantly extend the oxidative stability of linoleic acid[6].

• Aliquoting: Dispense single-use volumes (e.g., 500 µL) into the amber vials to completely eliminate freeze-thaw cycles.

• Purging: Gently blow Argon gas directly over the liquid surface for 15–30 seconds to displace all oxygen in the headspace.

• Sealing: Cap immediately with PTFE-lined septa. Do not use standard silicone or rubber septa, as they are highly permeable to oxygen over long-term storage at -80°C.

• Storage: Transfer immediately to a -80°C freezer.

Optimal workflow for aliquoting and storing linoleic acid to prevent oxidation.

Protocol B: Quality Control - Rapid UV-Vis Assessment of Conjugated Dienes

Causality Focus: Self-validation of storage integrity.

Native linoleic acid contains non-conjugated double bonds that do not absorb strongly at 234 nm. However, when autoxidation occurs, the double bonds shift to form conjugated diene hydroperoxides, which exhibit a massive absorption peak at 234 nm[2].

• Dilute a 10 µL QC aliquot of your stored linoleic acid in 10 mL of spectrophotometric-grade absolute ethanol.

• Blank a UV-Vis spectrophotometer with absolute ethanol.

• Measure the absorbance at 234 nm (A234).

• Validation: Establish a baseline A234 on the day of aliquoting. Check one QC vial every 3 months. A rising A234 value self-validates that your storage system has failed (e.g., a compromised PTFE seal) and oxygen has breached the vial.

Quantitative Data Summary: Antioxidant & Storage Efficacy

The table below synthesizes quantitative data regarding the oxidative stability of linoleic acid under various storage conditions. Use this to benchmark your laboratory's storage parameters.

Storage Condition	Antioxidant Added	Atmosphere	Temp (°C)	Relative Stability / Shelf-Life	Primary Oxidation Risk
Neat (Undiluted)	None	Air	Room Temp	< 24 Hours	Extremely High
Neat (Undiluted)	None	Air	40 °C	Rapid degradation (hours)	Extremely High[3]
Ethanol Solution	BHT (0.2 mg/g)	Air	37 °C	~5 Days	Moderate[6]
Ethanol Solution	Hydroxytyrosol	Air	37 °C	> 9 Days	Low[6]
Neat / Solvent	None	Argon	-20 °C	3 - 6 Months	Low to Moderate
Neat / Solvent	BHT (0.1%)	Argon	-80 °C	> 12 Months	Negligible[5]

References

1.[1] Lipid oxidation in foods and its implications on proteins - Frontiers. URL: 2.[3] Regioisomeric distribution of 9‐ and 13‐hydroperoxy linoleic acid in vegetable oils during storage and heating - PMC. URL: 3.[4] Linoleic Acid: A Narrative Review of the Effects of Increased Intake in the Standard American Diet and Associations with Chronic Disease - PMC. URL: 4.[6] Enhancing the Oxidative Stability of Linoleic Acid by Esterification with Hydroxytyrosol - ACS Publications. URL: 5.[2] Stability of Linoleic acid and its Reactivity with Bone Cement Components - Diva-Portal.org. URL: 6.[5] Linoleic acid Product Number L1376 Storage Temperature - ResearchGate. URL:

Sources

• 1. Frontiers | Lipid oxidation in foods and its implications on proteins [frontiersin.org]
• 2. diva-portal.org [diva-portal.org]
• 3. Regioisomeric distribution of 9‐ and 13‐hydroperoxy linoleic acid in vegetable oils during storage and heating - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Linoleic Acid: A Narrative Review of the Effects of Increased Intake in the Standard American Diet and Associations with Chronic Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Linoleic Acid Solubility &amp; Cell Culture Optimization

Topic: Optimizing the solubility of linoleic acid (LA) in aqueous solutions for cell culture. Audience: Researchers, scientists, and drug development professionals.

The Hydrophobic Challenge: Executive Summary

Linoleic acid (LA; C18:2) is an essential omega-6 polyunsaturated fatty acid (PUFA).[1] In aqueous environments like cell culture media, it presents two critical challenges:

• Solubility: It is hydrophobic. Direct addition to media results in oil droplets (micelles) that float, adhere to plasticware, or fuse non-specifically with cell membranes, causing necrosis rather than metabolic uptake.

• Stability: As a PUFA, it is highly susceptible to peroxidation, generating toxic byproducts (e.g., 4-HNE) that confound experimental data.

The Solution: You must mimic physiological transport. In vivo, free fatty acids (FFAs) circulate bound to albumin.[2] Therefore, the "Gold Standard" for in vitro solubility is BSA-Conjugation .

Core Protocol: BSA-Linoleic Acid Conjugation

Use this validated workflow to generate a stable, physiologically relevant stock solution.

Reagents Required

• Linoleic Acid: High purity (≥99%), stored under inert gas.[2]

• Carrier: Fatty Acid-Free (FAF) Bovine Serum Albumin (BSA).[2][3][4][5] Note: Standard BSA contains endogenous lipids that will skew results.

• Solvent: 100% Ethanol (molecular biology grade) or 0.1 M NaOH.

• Base Buffer: 150 mM NaCl or PBS (pH 7.4).

Step-by-Step Workflow

Step 1: Prepare the BSA Solution (The "Sink")

• Dissolve FAF-BSA in 150 mM NaCl to a concentration of roughly 2.5 mM (approx. 16.5 g/100mL, depending on MW).

• Filter sterilize (0.22 µm PES membrane) before adding the fatty acid.

• Critical: Warm this solution to 37°C in a water bath with constant, gentle stirring.

Step 2: Prepare the Linoleic Acid Stock (The "Source")

• Dissolve LA in 100% Ethanol to create a 100 mM - 200 mM stock.

• Expert Tip: Flush the vial with Nitrogen gas immediately after opening to prevent oxidation.

Step 3: Conjugation (The "Drop")

• While the BSA solution stirs at 37°C, add the LA/Ethanol stock dropwise .

• Do not rush. A rapid bolus addition will cause the LA to precipitate as white flakes which will not re-dissolve.

• Target a final Molar Ratio (LA:BSA) of 2:1 to 6:1 . (See Section 3 for ratio selection).

• Stir at 37°C for 60 minutes until the solution is crystal clear.

Step 4: Finalization

• Check pH; adjust to 7.4 if necessary.[4][6]

• Aliquot into light-protected tubes (amber) under Nitrogen.

• Store at -20°C (stable for ~1 month) or -80°C (stable for >6 months).

Visualization: Conjugation Workflow

Caption: Logical workflow for the conjugation of Linoleic Acid to BSA, highlighting the critical merge point at 37°C.

Optimization Data: Molar Ratios & Solubility

The biological effect of Linoleic Acid is dictated by the Free Fatty Acid (FFA) to Albumin Molar Ratio . Albumin has roughly 3 high-affinity binding sites and several low-affinity sites.

Parameter	Recommended Range	Physiological Relevance	Notes
Molar Ratio (LA:BSA)	2:1 to 4:1	High	Mimics healthy fasting/fed states. Non-toxic.[7]
Molar Ratio (LA:BSA)	5:1 to 6:1	Pathological	Mimics hyperlipidemia. Risk of lipotoxicity increases.
Max Solubility (Ethanol)	~100 mg/mL	N/A	Only for initial stock preparation.
Max Solubility (Aq. BSA)	~2-4 mM (Complexed)	N/A	Dependent on BSA concentration (keep BSA < 10%).
Ethanol Limit	< 0.1% (v/v)	N/A	Final concentration in culture media must be negligible.[6]

Troubleshooting & FAQs

Category: Solubility & Precipitation

Q: My solution turned cloudy immediately after adding the Linoleic Acid. Can I save it?

• Diagnosis: This is "shock precipitation." The hydrophobic LA hit the aqueous buffer and polymerized before binding to the BSA.

• Solution: You cannot reverse this easily. Discard the prep.[6]

• Prevention:

  • Ensure the BSA solution is warm (37°C).[6][8][9]

  • Add the LA/Ethanol stock slower (use a syringe pump if necessary).

  • Ensure your stirring speed is sufficient to disperse the droplet immediately.

Q: I see small crystals forming after freezing and thawing.

• Diagnosis: Separation of the complex or precipitation of excess salt.

• Solution: Warm the aliquot to 37°C for 15 minutes and vortex gently. If crystals persist, the complex has degraded; do not use.

Category: Toxicity & Cell Health[10]

Q: My cells are dying even at "safe" concentrations (e.g., 50 µM). Why?

• Analysis:

  • Ratio Check: Did you calculate the Molar Ratio? 50 µM LA in media with very low albumin (e.g., 0.1% FBS) results in a massive free fatty acid load, acting like a detergent. You must add exogenous BSA to buffer this.

  • Oxidation: LA oxidizes rapidly. Oxidized lipids (peroxides) are potent apoptogens.

• Corrective Action: Always prepare LA-BSA complexes fresh or store strictly at -80°C under nitrogen. Consider adding 10 µM Alpha-Tocopherol (Vitamin E) as an antioxidant control.

Category: Sterilization[10]

Q: Can I filter sterilize the complex? I'm worried the lipid will stick to the filter.

• Expert Insight: Yes, you can, but membrane choice matters.

  • Recommended: PES (Polyethersulfone) or Cellulose Acetate. These have lower protein/lipid binding.

  • Avoid: Nylon or standard PVDF, which may bind hydrophobic moieties more aggressively.

  • Protocol: Filter the BSA solution before conjugation, and only filter the final complex if absolutely necessary.

Visualization: Troubleshooting Logic

Caption: Decision tree for diagnosing solubility and toxicity issues with Linoleic Acid preparations.

References

• Alsabeeh, N., et al. (2018).[4] Cell culture models of fatty acid overload: Problems and solutions. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. Retrieved from [Link]

• Cousin, S. P., et al. (2001). Free fatty acid-induced inhibition of glucose and insulin-like growth factor I-induced deoxyribonucleic acid synthesis in the pancreatic beta-cell line INS-1. Endocrinology. Retrieved from [Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. bio-protocol.org [bio-protocol.org]
• 5. tandfonline.com [tandfonline.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. wklab.org [wklab.org]

Troubleshooting poor separation of fatty acid isomers in gas chromatography

Welcome to the Chromatography Technical Support Center . As a Senior Application Scientist, I have designed this guide to address one of the most notoriously difficult challenges in lipid analysis: the baseline separation of fatty acid positional and geometric (cis/trans) isomers.

To solve chromatographic failures, we cannot simply guess at parameters; we must understand the physicochemical causality behind our methods. This guide provides self-validating protocols, quantitative optimization strategies, and targeted troubleshooting to ensure your gas chromatography (GC) workflows are robust and reproducible.

The Causality of FAME Separation: Why is it so difficult?

Fatty acids in their free form possess active carboxyl groups that hydrogen-bond strongly with themselves and the active silanol sites on GC column walls. This leads to high boiling points, severe peak tailing, and analyte loss[1]. To achieve volatility and inertness, we must first derivatize them into Fatty Acid Methyl Esters (FAMEs) .

However, separating cis and trans isomers of the same carbon chain length (e.g., C18:1 oleic vs. elaidic acid) is exceptionally challenging because their molecular weights and boiling points are nearly identical. Separation relies entirely on exploiting subtle differences in spatial geometry. Highly polar cyanopropylsilicone stationary phases (e.g., SP-2560, CP-Sil 88, DB-FastFAME) are mandatory for this task[2]. The cyano groups (-C≡N) create strong permanent dipoles that interact with the polarizable

-electrons of the double bonds. Because cis double bonds have a different spatial geometry and higher polarizability than their more linear trans counterparts, the stationary phase selectively retains cis isomers slightly longer, allowing for baseline resolution[2].

Self-Validating Experimental Protocol: FAME Preparation & GC Setup

A robust method must prove its own accuracy. The following protocol incorporates internal standards and system suitability tests to validate extraction efficiency and column performance before any real samples are analyzed.

Step 1: Lipid Extraction & Internal Standard Spiking

• Weigh 50 mg of the homogenized lipid sample into a glass reaction vial.

• Self-Validation Check: Spike the sample with 1.0 mL of a known concentration of C21:0 Triacylglycerol (TAG) internal standard. Because C21:0 does not naturally occur in most biological samples, recovering the C21:0 FAME at the end of the run validates both the extraction recovery and the methylation efficiency[3].

Step 2: Base-Catalyzed Hydrolysis

• Add 2 mL of 0.5 N Sodium Hydroxide in Methanol. Cap tightly and heat at 100°C for 5 minutes to hydrolyze TAGs into free fatty acids.

Step 3: Acid-Catalyzed Derivatization

• Cool the vial, then add 2 mL of 14% Boron Trifluoride (

  ) in Methanol. Heat at 100°C for 5 minutes.

• Causality:

  acts as a Lewis acid catalyst to ensure complete conversion of free fatty acids to FAMEs without causing the delicate cis/trans double bonds to isomerize[3].

Step 4: Phase Extraction & Drying

• Add 2 mL of GC-grade Hexane and 2 mL of saturated NaCl solution. Agitate vigorously and centrifuge.

• Transfer the upper organic (hexane) layer to a GC vial containing anhydrous sodium sulfate. Removing residual moisture prevents the rapid degradation of the highly sensitive cyanopropyl GC column[4].

Step 5: System Suitability Test (SST)

• Before running samples, inject a commercially available FAME Column Performance Mix.

• Self-Validation Check: Calculate the resolution (

  ) between the critical pair C18:1 trans-11 (vaccenic acid) and C18:1 cis-9 (oleic acid). Proceed with sample analysis only if .

Step-by-step workflow for FAME preparation and GC analysis.

Quantitative Data: Column Selection & Optimization

Selecting the correct column geometry and phase is the most critical decision in FAME analysis. Use the table below to match your specific analytical goals with the appropriate column chemistry.

Parameter / Phase	Polyethylene Glycol (PEG)	Standard Cyanopropyl	High-Cyanopropyl (Engineered)
Example Columns	Omegawax, DB-Wax	DB-23, SP-2380	SP-2560, CP-Sil 88, DB-FastFAME
Phase Composition	100% PEG	50% Cyanopropyl	100% Cyanopropyl / High-Content
Primary Application	General PUFA profiling	Group cis/trans separation	Positional cis/trans & CLA isomers
Typical Length	30 m	30 - 60 m	60 - 100 m
Analysis Time	~15 - 20 mins	~30 mins	45 - 75 mins (Standard) / <25 mins (FastFAME)
Isomer Resolution	Poor (co-elution common)	Moderate	Excellent (Baseline resolution)

Data synthesized from established AOCS methodologies and column performance metrics[2][5].

Troubleshooting FAQs

Q1: Why are my C18:1 cis and trans isomers co-eluting into a single broad peak? Cause: Insufficient column polarity, inadequate column length, or a suboptimal oven temperature program. Solution: First, verify you are using a 100% cyanopropyl column (e.g., 100m SP-2560 or a heavily engineered DB-FastFAME)[2][5]. If the column is correct, adjust your oven temperature. Isothermal programs (e.g., holding at 180°C) maximize the selectivity (

) of the stationary phase for specific cis/trans pairs, yielding better resolution than fast temperature gradients[6].

Q2: I am seeing severe peak tailing for my FAMEs, especially the heavier polyunsaturated fatty acids (PUFAs). What is the root cause? Cause: Active sites in the GC inlet liner or incomplete derivatization. If free fatty acids remain in the sample, their carboxyl groups will interact strongly with active silanol groups in the glass liner or column, causing tailing[1]. Solution: Verify derivatization completeness by checking for a broad FFA "hump" in the baseline. Replace the GC inlet liner with a deactivated, glass-wool-packed liner to ensure rapid, uniform vaporization and prevent analyte degradation[1].

Q3: Should I use an isothermal temperature program or a gradient for complex food matrices? Cause/Logic: Isothermal elution provides maximum resolution for closely eluting mid-chain isomers (like C18:1 cis/trans), but it causes severe band broadening for later-eluting peaks (like C20 or C22 PUFAs)[6]. Solution: For targeted cis/trans analysis of a specific carbon length, use isothermal. For complex matrices containing a wide range of chain lengths (C4 to C24), use a slow time-temperature gradient (e.g., 1°C/min from 170°C to 220°C) to compress later-eluting peaks and improve their signal-to-noise ratio[6].

Q4: My retention times are shifting earlier over multiple runs, and resolution is degrading. How do I fix this? Cause: Column stationary phase degradation (bleed) due to oxygen/moisture exposure, or a shift in carrier gas linear velocity. Solution: Trim the first 10-20 cm of the analytical column to remove contaminated stationary phase. Ensure your carrier gas (Helium or Hydrogen) is set to "Constant Linear Velocity" rather than constant pressure. As the oven temperature increases, gas viscosity changes; constant linear velocity ensures the analytes move through the column at the optimal speed throughout the entire run[4].

Decision tree for diagnosing and resolving FAME isomer co-elution and peak tailing.

References

• AOCS Method Ce 1h-05: Fatty Acid Analysis - Scribd. 7

• Fatty Acids by GC - AOCS Methods Home - AOCS. 3

• cis-, trans-, Saturated, Monounsaturated, and Polyunsaturated Fatty Acids in Vegetable or Non-Ruminant Animal Oils and Fats by Capillary GLC - AOCS. 2

• FAME Standard for Optimizing GC System Performance - Sigma-Aldrich.

• Fast GC for Trans FAME Analysis - Sigma-Aldrich.

• Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method - ResearchGate. 6

• New GC Column Technology for Old Problems in Fatty Acid Analysis - LabRulez. 1

• Rapid Separation of trans/cis Fatty Acid Methyl Esters with Agilent DB-FastFAME GC Column - Agilent. 5

• Technical Support Center: Resolving Co-elution in Fatty Acid Chromatography - Benchchem. 4

Sources

• 1. gcms.labrulez.com [gcms.labrulez.com]
• 2. library.aocs.org [library.aocs.org]
• 3. Fatty Acids by GC [library.aocs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]

Minimizing (Z,Z)-Octadecadienoic acid degradation during sample preparation

Executive Summary: The Instability of the Bis-Allylic System

(Z,Z)-Octadecadienoic acid (Linoleic Acid, 18:2n-6) presents a specific analytical challenge due to its 1,4-pentadiene structure . The methylene group at carbon 11 (C-11) is flanked by two double bonds, creating a bis-allylic position with unusually weak C-H bonds (~75 kcal/mol vs. ~98 kcal/mol for alkyl C-H).[1] This makes it highly susceptible to hydrogen abstraction, leading to radical formation, conjugation of the double bonds (isomerization), and reaction with molecular oxygen (peroxidation).[1]

This guide addresses the three primary degradation vectors: Auto-oxidation , Acid-Catalyzed Isomerization , and Surface Adsorption .[1]

Troubleshooting & FAQs: Causality and Prevention

Category A: Oxidation & Peroxide Formation

Q: I am detecting extra peaks (m/z +16 or +32) and broad humps in my chromatogram. Is this column bleed or sample degradation? A: This is likely auto-oxidation .[1] The "extra peaks" are often hydroperoxides (primary oxidation products) or their breakdown products (aldehydes, ketones).[1]

• Mechanism: Trace metal ions (Fe²⁺, Cu²⁺) or UV light initiate the abstraction of the bis-allylic proton at C-11. The resulting radical reacts with O₂ to form a peroxyl radical, which abstracts a proton from another lipid molecule, creating a chain reaction.[1]

• Solution: You must break the propagation phase.

  • Add Antioxidants Immediately: Add Butylated Hydroxytoluene (BHT) to your extraction solvent before the tissue/sample touches it.[1][2]

  • Chelate Metals: If your matrix is rich in heme (e.g., blood, heart tissue), include EDTA (1 mM) in the aqueous wash step to sequester catalytic metal ions.[1]

Q: What is the optimal BHT concentration? Will it interfere with MS analysis? A: A concentration of 0.01% (w/v) BHT (approx. 450 µM) in the organic solvent is the industry standard for extraction.

• Interference: BHT elutes early in Reverse Phase LC and is easily separated from fatty acids.[1] In GC, it appears as a distinct peak.[1][3]

• Protocol: Prepare a 1% stock solution of BHT in Ethanol. Add 10 µL of stock per 1 mL of extraction solvent.

Category B: Isomerization (Cis-Trans Shifting)

Q: My standard is 99% (Z,Z), but my samples show significant (9Z, 12E) or (9E, 12E) isomers. Is this biological? A: Unless you are studying ruminant trans-fats, this is likely an artifact of derivatization .[1]

• The Culprit: Boron Trifluoride in Methanol (BF₃-MeOH) is a Lewis acid catalyst often used at high temperatures (100°C). It is notorious for isomerizing conjugated dienes and even non-conjugated PUFAs like Linoleic acid if heating is prolonged.[1]

• The Fix: Switch to Methanolic HCl (1M) or Methanolic H₂SO₄ (1%) . These catalysts are milder.[1] Perform the reaction at lower temperatures (e.g., 60°C) for a longer time rather than 100°C for a short time.

Category C: Handling & Adsorption

Q: Should I use plastic or glass vials? I'm seeing low recovery of free fatty acids. A: Use Silanized Borosilicate Glass .[1]

• Plastic (Polypropylene): While often considered inert, hydrophobic Free Fatty Acids (FFAs) can adsorb onto the hydrophobic surface of plastics.[1] Furthermore, plasticizers (phthalates) can leach out, contaminating MS spectra.[1]

• Untreated Glass: Contains active silanol (Si-OH) groups that can hydrogen bond with the carboxyl head group of the fatty acid or catalyze oxidation.

• Recommendation: Use pre-silanized amber glass vials to block UV light and render the surface inert.

Optimized Experimental Protocols

Protocol 1: "Safe" Lipid Extraction (Modified Folch)

Objective: Extract Linoleic acid with minimal oxidation.

Reagents:

• Chloroform (HPLC Grade, stabilized with ethanol, NOT amylene)[1]

• Methanol (LC-MS Grade)[1]

• BHT (2,6-Di-tert-butyl-4-methylphenol)[1]

• 0.9% NaCl in Water (degassed)

Workflow:

• Solvent Prep: Pre-mix Chloroform:Methanol (2:1 v/v). Add BHT to a final concentration of 0.01% (w/v) . Sparge with Nitrogen gas for 5 mins.

• Homogenization: Add cold solvent to sample (20:1 solvent:tissue ratio) immediately. Homogenize on ice.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl. Vortex vigorously.

• Centrifugation: Spin at 2000 x g for 5 mins at 4°C.

• Collection: Recover the lower (organic) phase using a glass Pasteur pipette.[1]

• Drying: Evaporate solvent under a gentle stream of Nitrogen at <35°C . Never allow the sample to remain dry; resolve immediately or store under Argon at -80°C.

Protocol 2: Low-Artifact Methylation (FAME Preparation)

Objective: Convert LA to Methyl Ester for GC without isomerization.

• Dissolve: Redissolve lipid extract in 1 mL Toluene (to solubilize neutral lipids).

• Catalyst: Add 2 mL of 1% H₂SO₄ in Methanol (freshly prepared).

• Incubation: Flush headspace with Nitrogen, cap tightly (Teflon-lined).[1] Incubate at 50°C for 2 hours (or overnight at room temp). Avoid boiling.

• Quench: Add 3 mL of 5% NaCl in water.

• Extract: Add 2 mL Hexane, vortex, and centrifuge. Transfer upper Hexane layer to a GC vial containing anhydrous Na₂SO₄.[1]

Key Data & Compatibility Tables

Table 1: Solvent & Material Compatibility for Linoleic Acid

Parameter	Recommended	Avoid	Reason for Avoidance
Extraction Solvent	Chloroform/MeOH, MTBE	Diethyl Ether	Ether forms explosive peroxides that initiate LA oxidation.[1]
Antioxidant	BHT (0.01%), Tocopherol	None, or Propyl Gallate (polar)	Lack of BHT leads to rapid peroxidation; Propyl Gallate may partition into aqueous phase.[1]
Container	Silanized Amber Glass	Polystyrene, Untreated Glass	Adsorption of hydrophobic tails (plastic) or polar heads (glass); UV degradation.[1]
Evaporation	Nitrogen Blowdown	Rotary Evap (High Vac/Heat)	Heat + Vacuum promotes loss of volatile FFAs and oxidation.[1]

Table 2: Methylation Method Comparison

Method	Acidity	Temp/Time	Isomerization Risk	Best For
BF₃-Methanol	Strong Lewis Acid	100°C / 30-60 min	High	Saturated fats only.[1]
Methanolic HCl	Moderate Acid	50-60°C / 1-2 hrs	Low	PUFAs, Linoleic Acid.[1]
Na-Methoxide	Strong Base	25°C / 10 min	None	Triglycerides (won't methylate Free Fatty Acids).[1]

Visualizing the Degradation & Workflow

Diagram 1: Degradation Pathways of Linoleic Acid

Caption: The dual threat of oxidation (via bis-allylic radical) and isomerization (via acid catalysis).

[1]

Diagram 2: Optimized Sample Preparation Workflow

Caption: A self-validating workflow designed to block degradation points at every step.

References

• Christie, W. W. (1993).[1] Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. Advances in Lipid Methodology. Link (Context: Methodology for mild methylation).[1]

• Metherel, A. H., et al. (2013).[1] Butylated hydroxytoluene can protect polyunsaturated fatty acids in dried blood spots from degradation for up to 8 weeks at room temperature.[1] Lipids in Health and Disease. Link (Context: Efficacy of BHT in preventing PUFA degradation).[1]

• Folch, J., Lees, M., & Sloane Stanley, G. H. (1957).[1] A simple method for the isolation and purification of total lipides from animal tissues. Journal of Biological Chemistry. Link (Context: Foundational extraction protocol).[1]

• Waters Corporation . (2023).[1] Do polypropylene vials show less adsorption of biomolecules versus traditional glass vials?. Waters Knowledge Base.[1] Link (Context: Adsorption of biomolecules to container surfaces).

• American Oil Chemists' Society (AOCS) . Official Methods and Recommended Practices of the AOCS. Method Ce 2-66 (Preparation of Methyl Esters of Fatty Acids).[1] Link (Context: Standard methods for FAME preparation).[1]

Sources

• 1. journalcps.com [journalcps.com]
• 2. aquaculture.ugent.be [aquaculture.ugent.be]
• 3. researchgate.net [researchgate.net]

How to determine optimal concentration of linoleic acid for cell viability

To: Research & Development Team From: Senior Application Scientist, Cell Biology Division Subject: Technical Guide: Determination of Optimal Linoleic Acid (LA) Concentrations for Cell Viability

Executive Summary

Linoleic acid (LA, 18:2n-6) presents a unique challenge in cell culture: it is an essential nutrient at physiological levels but a potent lipotoxin at supra-physiological concentrations. Unlike water-soluble drugs, LA cannot simply be dissolved in media. Its hydrophobicity requires a carrier protein (Albumin) to prevent precipitation and ensure bioavailability.

This guide replaces standard "add-and-stir" protocols with a thermodynamically grounded conjugation method. It addresses the most common failure point—the "Ouzo Effect" (micro-precipitation) —which researchers often mistake for cellular toxicity.

Part 1: The Critical Pre-Requisite – Solubilization

The Failure Point: Adding LA dissolved in ethanol directly to cell culture media causes immediate micro-precipitation. The oil droplets float or adhere to plastic, meaning the cells receive an unknown, inconsistent dose.

The Solution: You must conjugate LA to Fatty Acid-Free (FAF) Bovine Serum Albumin (BSA) before introducing it to cells. BSA acts as a "molecular shuttle," mimicking physiological transport.

Protocol: Preparation of LA-BSA Complex (5:1 Molar Ratio)

Target: 4 mM Linoleic Acid stock complexed with 0.8 mM BSA.

Materials:

• Linoleic Acid (Sodium Salt or Free Acid).

• Ultra Fatty Acid-Free BSA (Critical: Standard BSA contains endogenous lipids that skew results).

• 150 mM NaCl or PBS (pH 7.4).

• Nitrogen gas (to prevent oxidation).

Step-by-Step Workflow:

• Prepare BSA Vehicle (The "Sink"):

  • Dissolve FAF-BSA in 150 mM NaCl to a concentration of 0.8 mM (approx. 5.3% w/v).

  • Filter sterilize (0.22 µm).[1][2][3]

  • Warm to 37°C in a water bath. Note: Cold BSA cannot expand its hydrophobic pockets to accept the fatty acid.

• Prepare LA Stock (The "Source"):

  • Dissolve LA in 0.1 M NaOH (if using free acid) or Ethanol to 40 mM .

  • Tip: If using Ethanol, keep the volume low so the final ethanol concentration in the complex is <1%.[3]

• The Conjugation (The "Handshake"):

  • While stirring the warm BSA solution, add the LA stock dropwise .

  • Do not add all at once. Rapid addition overwhelms the BSA binding sites, causing irreversible precipitation.

  • Stir at 37°C for 30–60 minutes until the solution is optically clear.

• Quality Control:

  • Measure absorbance at 600 nm. If OD > 0.05, micro-precipitates are present. Discard and restart.

Figure 1: Critical workflow for generating a stable, bioavailable Linoleic Acid-BSA conjugate. Failure to maintain temperature or slow addition results in precipitation.[4]

Part 2: Experimental Design – Determining the Range

To find the optimal concentration, you must test a range that spans from "Essential Nutrient" to "Lipotoxic."

Recommended Concentration Matrix:

Concentration (µM)	Physiological Context	Expected Phenotype
0 (Vehicle)	Control	Baseline growth (ensure BSA alone is not toxic).
10 – 50	Essential Nutrient	Pro-survival. Membrane fluidity increases; PI3K/Akt signaling activated.
100 – 200	Saturation Point	Plateau. Intracellular lipid droplets (LDs) form to sequester excess LA.
250 – 500	Lipotoxic	Cell Death. Oxidative stress (ROS), ER stress, and apoptosis.
> 500	Acute Necrosis	Membrane lysis (detergent effect). Avoid this range.

Technical Insight: Most non-adipocyte cell lines (e.g., CHO, HEK293, Fibroblasts) exhibit cytotoxicity starting at 200–250 µM . However, cancer cell lines with altered lipid metabolism (e.g., MDA-MB-231) may tolerate higher loads [1].

Part 3: Selecting the Right Viability Assay

Warning: Standard metabolic assays can generate false positives when testing fatty acids.

1. MTT/MTS Assay (Metabolic Activity)

• Risk:[5] Fatty acids can increase mitochondrial activity (beta-oxidation) without increasing cell number. This can mask toxicity.

• Correction: Always normalize to DNA content or total protein if using MTT.

2. LDH Release (Membrane Integrity)

• Verdict:Recommended. Since high LA concentrations cause membrane disruption (lipotoxicity), LDH release is a direct and reliable marker of LA-induced death.

3. ATP Assays (CellTiter-Glo)

• Verdict:Highly Sensitive. Best for distinguishing between cytostatic effects (growth arrest) and cytotoxic effects (death).

Part 4: Troubleshooting & FAQs

Q1: My media turned cloudy immediately after adding the LA stock. Can I filter it? A: No. If you filter cloudy media, you are filtering out the Linoleic Acid. The cloudiness indicates the "Ouzo effect"—spontaneous emulsification because the LA exceeded the BSA binding capacity.

• Fix: You must prepare the LA-BSA conjugate first (as in Part 1) and add that clear solution to your media.

Q2: I see a "biphasic" response (growth at low dose, death at high dose). Is this an error? A: No, this is Hormesis . At low concentrations (<50 µM), LA acts as a signaling molecule activating survival pathways (e.g., PPAR

, PI3K). At high concentrations, it overwhelms the cell's antioxidant capacity, leading to ferroptosis or apoptosis.

Q3: How do I store the LA-BSA stock? A: Aliquot and freeze at -20°C under nitrogen gas. LA is highly susceptible to lipid peroxidation . If your stock smells "rancid" or turns yellow, it has oxidized and will be far more toxic than fresh LA due to the formation of 4-HNE (4-hydroxynonenal).

Q4: Why are my replicates so variable? A: Lipid droplets float. If you do not mix the LA-BSA stock thoroughly before pipetting into the plate, the top wells get a higher dose than the bottom wells. Always vortex the stock gently before dispensing.

Part 5: Mechanistic Logic

Understanding why cells die helps you interpret the data.

Figure 2: The dual fate of Linoleic Acid. Low doses support membrane structure and signaling, while high doses trigger oxidative stress and cell death pathways.

References

• BenchChem. (2025).[1][2][3] Application Notes and Protocols for Linoleate Supplementation in Serum-Free Cell Culture Media. Link

• Butler, M., et al. (1999). "Linoleic acid improves the robustness of cells in agitated cultures."[6][7][8] Cytotechnology, 30, 27–36.[7] Link

• Marei, W.F., et al. (2010).[7] "Differential effects of linoleic and alpha-linolenic fatty acids on spatial distribution of mitochondria and lipid droplets." Reproduction. Link

• ResearchGate. (2015). "Protocol for conjugating fatty acids to BSA." Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 5. Linoleic acid supplementation of cell culture media influences the phospholipid and lipid profiles of human reconstructed adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. cellculturedish.com [cellculturedish.com]
• 8. Linoleic acid improves the robustness of cells in agitated cultures - PMC [pmc.ncbi.nlm.nih.gov]

Challenges in enriching food products with polyunsaturated fatty acids

Technical Support Center: Polyunsaturated Fatty Acid (PUFA) Enrichment

Welcome to the Advanced Lipids Application Center. I am Dr. Aris Thorne, Senior Application Scientist. My role is to bridge the gap between your benchtop formulation and a viable commercial product. You are likely here because your Omega-3 fortified emulsion separated overnight, your spray-dried powder smells like oxidized fish, or your in vitro bioavailability data is inconsistent.

Enriching foods with PUFAs (EPA, DHA, ALA) is a war against thermodynamics and entropy. These molecules are inherently unstable and hydrophobic. We do not just "add" them; we must engineer a microscopic architecture to protect them.

Below you will find targeted troubleshooting modules, validated protocols, and mechanistic logic to stabilize your formulations.

Module 1: The Oxidation Battlefield

Target Issue: Rancidity, Off-Flavors, and Shelf-Life Failure

Q: My peroxide value (PV) spikes immediately after processing. Is my antioxidant system failing? A: Not necessarily. A spike in PV often indicates process-induced initiation , not storage failure. High-shear homogenization and spray drying atomization introduce massive amounts of oxygen into the oil interface.

• The Fix: You must strip oxygen before emulsification. Nitrogen sparging the aqueous phase is standard, but often insufficient. You need chelators (EDTA, Citric Acid) in the aqueous phase to bind transition metals (Iron, Copper) that catalyze the breakdown of hydroperoxides into smelly aldehydes.

• The Rule: Antioxidants (Tocopherols) scavenge radicals; Chelators prevent radicals from forming. You need both.

Q: I am using mixed tocopherols, but I still detect "fishy" notes after 2 weeks. A: "Fishy" notes come from secondary oxidation products (aldehydes/ketones), not peroxides. Tocopherols can sometimes become pro-oxidants at high concentrations (>500 ppm).

• The Fix: Switch to a synergistic system . Combine a lipophilic primary antioxidant (Tocopherol or Ascorbyl Palmitate) with a hydrophilic secondary antioxidant (Ascorbic Acid or Green Tea Extract). The hydrophilic antioxidant regenerates the "spent" tocopherol at the oil-water interface (the "Polar Paradox").

Visualization: The Lipid Oxidation Cascade & Intervention Points

Caption: The oxidation pathway showing critical control points where chelators and antioxidants interrupt the chain reaction.

Module 2: Microencapsulation (Spray Drying) Support

Target Issue: Surface Oil and Powder Flowability

Q: My spray-dried powder is sticky and has high surface oil (>5%). Why? A: High surface oil is the #1 cause of rapid oxidation in powders. It usually stems from emulsion destabilization before it hits the atomizer. If your emulsion droplets coalesce in the feed line, you are spraying "free oil," not encapsulated oil.

• The Fix:

  • Emulsion Size: Target an oil droplet size of <1 µm. Use a high-pressure homogenizer (30-50 MPa).

  • Wall Material: Ensure your wall material (e.g., Maltodextrin + Sodium Caseinate) has sufficient surface activity. Maltodextrin alone cannot emulsify; it needs a protein or gum arabic.

  • Solid Content: Increase feed solid content to 30-40%. Low solids mean more water evaporation, leading to porous particles that leak oil.

Troubleshooting Matrix: Emulsion & Encapsulation

Symptom	Probable Cause	Technical Solution
Creaming (Oil layer on top)	Droplets too large; Density difference.[1][2]	Increase homogenization pressure; Add weighting agent (SAIB) or thickener (Xanthan).
Coalescence (Oil merging)	Insufficient emulsifier coverage.	Increase emulsifier-to-oil ratio (Target 1:10 to 1:5 protein:oil).
High Surface Oil (>2%)	Slow crust formation during drying.	Increase Inlet Temp (to ~180°C) for faster crust; Optimize feed flow rate (e.g., 280 mL/h).
"Burp Effect" in vivo	Gastric release of oil.	Use enteric coating materials (Alginate, Zein) to delay release until the small intestine.

Visualization: Spray Drying Critical Control Points

Caption: Workflow for spray drying PUFAs. CCP 1 (Emulsion Stability) is the most critical factor for low surface oil.

Module 3: Validated Protocols

Protocol A: Determination of Surface Oil (Hexane Wash Method)

Use this to validate your encapsulation efficiency (EE).

Principle: Hexane extracts oil only from the surface of the particle without dissolving the hydrophilic wall matrix.

• Weighing: Weigh exactly 2.0 g of spray-dried powder into a 50 mL centrifuge tube.

• Extraction: Add 15 mL of Hexane .

• Agitation: Vortex gently for 2 minutes at room temperature. Note: Do not sonicate, as this may break the capsules.

• Separation: Filter through Whatman No. 1 filter paper or centrifuge at 3500 rpm for 10 min.

• Evaporation: Collect the solvent phase in a pre-weighed dish. Evaporate hexane under a fume hood (or rotary evaporator) at 40°C until constant weight.

• Calculation:

Protocol B: INFOGEST Static In Vitro Digestion (Lipid Focus)

Use this to test the bioavailability of your delivery system.

Scope: Simulates Oral, Gastric, and Intestinal phases to measure lipid digestibility (Free Fatty Acid release).

1. Oral Phase (2 min, pH 7):

• Mix 5g of food sample 1:1 (w/w) with Simulated Salivary Fluid (SSF) containing amylase (75 U/mL).[3]

• Incubate at 37°C for 2 min.

2. Gastric Phase (2 hours, pH 3):

• Mix oral bolus 1:1 (v/v) with Simulated Gastric Fluid (SGF) containing Pepsin (2000 U/mL).

• Crucial for Lipids: If your emulsion relies on protein stability, pepsin will digest the interface here, potentially causing early coalescence.

• Adjust pH to 3.0 using 1M HCl. Incubate at 37°C for 2 hours with mixing.

3. Intestinal Phase (2 hours, pH 7):

• Mix gastric chyme 1:1 (v/v) with Simulated Intestinal Fluid (SIF) .[4]

• Add Bile Salts: Final concentration 10 mM (essential for emulsifying lipids for lipase access).

• Add Pancreatin: Target Lipase activity of 2000 U/mL .

• Monitoring: Maintain pH 7.0 using a pH-stat titrator with 0.1M NaOH. The volume of NaOH consumed is directly proportional to the Free Fatty Acids (FFA) released.

References

• Brodkorb, A., et al. (2019).[3] INFOGEST static in vitro simulation of gastrointestinal food digestion. Nature Protocols. Link

• Jacobsen, C. (2015). Strategies to stabilize PUFAs in functional foods. OCL - Oilseeds and fats, Crops and Lipids. Link

• Encina, C., et al. (2016). Influence of spray drying conditions on the stability of microencapsulated fish oil. Journal of Food Engineering. Link

• Aghbashlo, M., et al. (2013). Optimization of spray drying process for microencapsulation of fish oil. Journal of Food Engineering. Link

• Waraho, T., et al. (2011). Antioxidant mechanisms in oil-in-water emulsions. Journal of Agricultural and Food Chemistry. Link

Sources

• 1. Emulsion stability: 5 common mechanism for emulsion breakdown and how can it be prevented?! [pharmacores.com]
• 2. makingcosmetics.com [makingcosmetics.com]
• 3. researchgate.net [researchgate.net]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Technical Support Center: Linoleic Acid Derivatization for GC Analysis

Executive Summary: The "Bis-Allylic" Vulnerability

Linoleic acid (C18:2 cis-9, cis-12) presents a specific analytical paradox: it is abundant yet chemically fragile. The methylene group at carbon-11 (between the two double bonds) contains bis-allylic protons that are exceptionally prone to abstraction.

In my experience, 80% of "instrument failures" with linoleic acid are actually sample preparation failures resulting in:

• Oxidative degradation (loss of quantification).

• Isomerization (conversion to Conjugated Linoleic Acid - CLA, appearing as split peaks).

• Artifact formation (methoxy-artifacts from aged reagents).

This guide moves beyond standard SOPs to address the causality of these failures.

Method Selection: The First Point of Failure

Do not simply grab the BF3-Methanol bottle because it is in the fume hood. The choice of derivatization reagent dictates the integrity of your PUFA (Polyunsaturated Fatty Acid) profile.

Comparative Reagent Matrix

Reagent	Mechanism	Target Lipid	Risk Profile	Best Use Case
BF3-Methanol (14%)	Acid-Catalyzed Esterification	FFAs + TAGs	High. Known to produce methoxy artifacts and isomerize CLAs if heated >100°C or if reagent is aged [1, 2].	General FAME profiling (excluding CLA) if reagent is fresh.
HCl-Methanol (3M)	Acid-Catalyzed Esterification	FFAs + TAGs	Medium. Milder than BF3. Slower reaction but fewer artifacts [2].[1]	Robust alternative to BF3 for total fatty acid analysis.
KOH-Methanol / NaOMe	Base-Catalyzed Transesterification	TAGs / PLs ONLY	Low. Room temp reaction minimizes isomerization. Fails to derivatize Free Fatty Acids (FFAs).	High-throughput screening of vegetable oils/clean lipids.
BSTFA + TMCS	Silylation (TMS esters)	FFAs (mainly)	High (Moisture). Extremely sensitive to water. Derivatives hydrolyze easily.	GC-MS of FFAs in plasma; when FAMEs are not required.

Decision Logic: Selecting the Right Chemistry

Figure 1: Decision matrix for selecting the derivatization method based on lipid composition and stability requirements.

Troubleshooting "Ghost Peaks" & Artifacts

Issue 1: The "Methoxy" Artifact

Symptom: You observe small peaks eluting just after C18:2 methyl ester. Mass spectra show [M+32] ions. Cause: Old BF3-Methanol reagents accumulate acidic byproducts that attack the double bond, adding a methoxy group across the unsaturation. Solution:

• Expiration Discipline: Never use BF3-methanol open for >1 month.

• Switch Reagents: Switch to HCl-Methanol or H2SO4-Methanol . These are kinetically slower but thermodynamically cleaner for PUFAs [2].

Issue 2: Cis-Trans Isomerization (The CLA Shift)

Symptom: Broadening of the C18:2 peak or appearance of small shoulders. Cause: Overheating. The activation energy for cis-to-trans isomerization is lowered by strong Lewis acids (BF3). Solution:

• Temperature Cap: Never exceed 100°C for BF3. Ideally, derivatize at 80°C for 45-60 mins rather than 100°C for 10 mins [2].

• Base Catalysis: If analyzing triglycerides, use NaOMe at room temperature. It is impossible to isomerize double bonds under these conditions.

Protocol: The "Self-Validating" Robust Method

Recommended for mixed biological samples (Plasma, Tissue) containing both FFAs and esterified lipids.

This protocol uses a Dual-Step approach to ensure total methylation without aggressive heating.

Reagents

• Solvent A: Toluene (scavenges water, solubilizes non-polar lipids).

• Reagent B: 0.5 M Sodium Methoxide (NaOMe) in anhydrous methanol.

• Reagent C: 10% Acetyl Chloride in methanol (generates anhydrous HCl in situ) OR 14% BF3-MeOH (Fresh).

• Antioxidant: BHT (Butylated hydroxytoluene) added to solvents at 50 mg/L.

Step-by-Step Workflow

• Solubilization: Dissolve dried lipid extract in 0.5 mL Toluene (with BHT).

  • Why? Toluene improves heat transfer and solubilizes triacylglycerols better than hexane.

• Base Step (Transesterification): Add 1.0 mL Reagent B . Vortex. Heat at 50°C for 10 mins.

  • Check: This converts all TAGs/PLs to FAMEs without isomerization.

• Acid Step (Esterification): Add 1.0 mL Reagent C . Heat at 80°C for 20 mins.

  • Why? This methylates the remaining Free Fatty Acids.[2]

• Quench & Extract: Cool. Add 1.0 mL 5% NaCl (aq) and 1.0 mL Hexane . Vortex vigorously.

• Phase Separation: Centrifuge. Transfer top (Hexane) layer to a GC vial containing anhydrous Na2SO4.

  • Critical: Water in the GC vial will hydrolyze FAMEs back to FFAs, ruining the column.

FAQs: Scientist-to-Scientist

Q: My linoleic acid peak area decreases over a sequence of 50 injections. Is it the column? A: It is likely the sample vial, not the column. Linoleic acid FAMEs in the autosampler tray can oxidize if the septum is cored or if the solvent evaporates.

• Fix: Add BHT (50 ppm) to your final hexane diluent. Use pre-slit septa to prevent coring and vacuum formation.

Q: I am using BSTFA for Linoleic Acid. The peak tails badly. A: Silyl derivatives (TMS-Linoleate) are hydrolytically unstable. If you have any residual moisture in your solvent or carrier gas, the derivative hydrolyzes back to the free acid inside the inlet or column, causing tailing (silanol interaction).

• Fix: Ensure your injection solvent is dried over molecular sieves. Inject a "cleaning" blank of pure BSTFA to re-silylate the inlet liner.

Q: Can I use the AOAC 996.06 method? A: Yes, but be aware it is a "brute force" hydrolytic method [3]. It hydrolyzes everything to FFAs first, then methylates.[3] It is excellent for total fat quantification but can be harsh on fragile isomers. If you are looking for subtle oxidized metabolites or specific isomers, the dual-step method above is superior.

Visualizing the "Safe" Workflow

Figure 2: The "Safe" Workflow emphasizing oxidative stability controls (Nitrogen flush and BHT addition) prior to heating.

References

• Christie, W. W. (1993).[1][4] Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. Advances in Lipid Methodology.

• BenchChem. (2025).[5] A Comparative Guide to Fatty Acid Derivatization: Accuracy and Precision of the BF3-Methanol Method.

• AOAC International. (1996). Official Method 996.06: Fat (Total, Saturated, and Unsaturated) in Foods.[3][6]

• Restek Corporation. Silylation Derivatization Reagent, BSTFA.

Sources

• 1. aocs.org [aocs.org]
• 2. docs.nlr.gov [docs.nlr.gov]
• 3. blog.organomation.com [blog.organomation.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scribd.com [scribd.com]

Best practices for handling and storing pure (Z,Z)-Octadecadienoic acid

Welcome to the technical support guide for pure (Z,Z)-Octadecadienoic Acid (Linoleic Acid). This document provides researchers, scientists, and drug development professionals with essential best practices, in-depth protocols, and troubleshooting guides for the effective handling, storage, and application of this critical polyunsaturated fatty acid.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the properties and handling of linoleic acid.

Q1: What is (Z,Z)-Octadecadienoic Acid and why is it important in research?

(Z,Z)-Octadecadienoic acid, commonly known as linoleic acid (LA), is an essential omega-6 polyunsaturated fatty acid.[1] It is vital for numerous biological functions but cannot be synthesized by mammalian cells, making it a required nutrient in cell culture systems.[2] In research, it is crucial for maintaining cell membrane integrity, serving as a precursor for signaling molecules like eicosanoids, and supporting the growth and productivity of various cell lines, including Chinese Hamster Ovary (CHO) and hybridomas.[1][3]

Q2: Why is pure linoleic acid so difficult to handle and store?

The primary challenge lies in its chemical structure. Linoleic acid contains two cis double bonds separated by a methylene group (-CH=CH-CH₂ -CH=CH-).[1] This "bis-allylic" position is highly susceptible to hydrogen abstraction, which initiates a free-radical chain reaction with atmospheric oxygen, a process known as autoxidation.[1][4] This degradation is accelerated by exposure to light, heat, and trace metal contaminants.[5][6]

Q3: What are the signs that my linoleic acid has degraded?

Degradation, primarily through oxidation, can lead to the formation of hydroperoxides, which are odorless and colorless but can be detected by spectroscopic methods.[4] These primary oxidation products can further decompose into a variety of secondary products, including aldehydes and ketones, which may impart a rancid odor or a yellowish color to the oil.[4][7] For experimental purposes, any deviation from a colorless, clear liquid should be treated with suspicion.[5]

Q4: What are the absolute minimum storage requirements for linoleic acid?

To ensure stability, linoleic acid must be stored under an inert gas atmosphere (e.g., nitrogen or argon), protected from light, and kept at low temperatures.[8][9][10] For short-term storage, refrigeration (0-10°C) may be acceptable, but for long-term stability, freezing at -20°C or -80°C is strongly recommended.[5][10][11][12]

Part 2: In-Depth Handling and Storage Protocols

Adherence to strict handling protocols is non-negotiable for maintaining the purity and experimental validity of linoleic acid.

Receiving and Initial Handling

Upon receipt, immediately inspect the container for integrity. The product is typically shipped on cold packs or dry ice. Transfer it to the recommended storage temperature without delay.[10][11] Before opening for the first time, allow the vial to equilibrate to room temperature to prevent condensation of atmospheric moisture inside the cold vial, which can accelerate degradation. All handling should be performed in a glove box under an inert atmosphere or, at a minimum, by quickly working with vials that have been purged with nitrogen or argon gas.

Aliquoting and Solvent Preparation

It is poor practice to repeatedly open and use a master stock bottle. The best practice is to create smaller, single-use aliquots.

Protocol for Aliquoting Neat Linoleic Acid:

• Bring the primary container of linoleic acid to room temperature in a desiccator.

• Prepare sterile, amber glass vials with PTFE-lined screw caps.

• In an inert atmosphere (glove box) or using gas-tight syringes, dispense the desired volume into each aliquot vial.

• Backfill the headspace of each vial with dry nitrogen or argon gas before sealing tightly.

• Label each aliquot clearly with the compound name, concentration (neat), and date of aliquoting.

• Store the aliquots at the recommended temperature.

When preparing stock solutions, use high-purity solvents that have been purged with an inert gas to remove dissolved oxygen.[12] Linoleic acid is soluble in organic solvents such as ethanol, DMSO, and dimethylformamide (approx. 100 mg/mL).[12]

Recommended Storage Conditions Summary

Condition	Short-Term (1-4 weeks)	Long-Term (>1 month)	Rationale
Temperature	2-8°C[5]	-20°C or -80°C [10][11][12]	Reduces the rate of chemical reactions, including oxidation.
Atmosphere	Inert Gas (Nitrogen/Argon)[8]	Inert Gas (Nitrogen/Argon)[9]	Displaces oxygen, the primary initiator of autoxidation.
Light	Protect from Light (Amber Vial)[9]	Protect from Light (Amber Vial)[6]	Light provides the energy to initiate free-radical formation.
Container	Glass with PTFE-lined cap	Glass with PTFE-lined cap	Prevents leaching of plasticizers and ensures an airtight seal.

Part 3: Troubleshooting Guide

This guide addresses specific issues that may arise during experimentation.

Problem: Poor Cell Growth or Cytotoxicity After Supplementation

Q: My cells are dying after I added my linoleic acid-supplemented medium. What went wrong?

A: This is a common and critical issue. The cause is often one of three things:

• Oxidation: Oxidized linoleic acid byproducts, such as 4-hydroxy-2-nonenal (HNE), are highly cytotoxic and can induce apoptosis and cell death.[7] If your stock is old, has been handled improperly, or was not stored under inert gas, it has likely oxidized. Solution: Discard the suspect stock and prepare fresh supplemented media from a new, unopened aliquot.

• Incorrect Concentration: While essential, high concentrations of fatty acids can be toxic through mechanisms like membrane disruption or metabolic overload. The optimal concentration is cell-line dependent and must be determined empirically, but typically falls within the 10-100 µM range.[13]

Problem: Suspected Compound Degradation

Q: How can I confirm if my linoleic acid has oxidized?

A: While a yellowish color or rancid odor are late-stage indicators, early oxidation can be detected analytically.

• UV-Vis Spectrophotometry: The initial step of oxidation forms conjugated dienes from the non-conjugated double bonds of linoleic acid. These conjugated dienes have a characteristic UV absorbance maximum around 234 nm.[4][14] A significant peak at this wavelength in a solution of your LA (dissolved in a UV-transparent solvent like ethanol) is a strong indicator of primary oxidation.

• GC-MS Analysis: A more definitive method is to use Gas Chromatography-Mass Spectrometry (GC-MS) to look for the presence of secondary oxidation products like 2,4-decadienal or HNE.[7]

Visualization: The Autoxidation Cascade of Linoleic Acid

This diagram illustrates the critical pathway of degradation you are trying to prevent. The process begins with the abstraction of a hydrogen atom from the vulnerable bis-allylic carbon, leading to a cascade of reactions with oxygen.

Caption: The autoxidation pathway of linoleic acid.

Part 4: Key Experimental Protocols

Protocol 1: Preparation of a Linoleic Acid-BSA Complex for Cell Culture

This protocol describes the standard method for solubilizing linoleic acid in aqueous media for consistent and non-toxic delivery to cells.[13]

Materials:

• High-purity linoleic acid

• Fatty-acid-free BSA

• Ethanol (200 proof, anhydrous)

• Sterile Phosphate-Buffered Saline (PBS) or basal medium

• Sterile 0.22 µm syringe filter

Procedure:

• Prepare BSA Solution: Prepare a 10% (w/v) fatty-acid-free BSA solution in sterile PBS or basal medium. Warm to 37°C to aid dissolution. Sterile filter the final solution.

• Prepare LA Stock: In a sterile glass tube, prepare a concentrated stock of linoleic acid in ethanol (e.g., 50 mg/mL).

• Complexation: While gently vortexing the warm BSA solution, slowly add the ethanolic linoleic acid stock dropwise to achieve the desired molar ratio (typically 3:1 to 5:1 LA:BSA). The final ethanol concentration should not exceed 1% of the BSA solution volume.

• Incubation: Incubate the mixture for 30-60 minutes at 37°C to allow for complete complexation.

• Storage: The final LA-BSA complex solution can be stored in sterile aliquots at -20°C.

• Application: Thaw the complex and add it to your final cell culture medium to achieve the desired working concentration of linoleic acid.

Visualization: Workflow for Linoleic Acid Supplementation in Cell Culture

Caption: Workflow for preparing linoleic acid-BSA complex for cell culture.

Protocol 2: Analytical Purity Assessment by GC-FID (FAMEs Method)

This is a representative protocol for quantifying the purity of linoleic acid and detecting other fatty acid contaminants. Fatty acids are converted to their more volatile Fatty Acid Methyl Esters (FAMEs) for analysis.[14]

1. FAMEs Derivatization (with BF₃-Methanol):

• Weigh approximately 10-20 mg of the linoleic acid sample into a screw-capped glass tube.

• Add 2 mL of 14% Boron Trifluoride (BF₃) in methanol.

• Seal the tube tightly and heat at 60°C for 30 minutes.

• Cool the tube to room temperature.

• Add 2 mL of hexane and 2 mL of saturated NaCl solution. Vortex thoroughly.

• Allow the layers to separate. Carefully transfer the upper hexane layer, which contains the FAMEs, to a clean GC vial.

2. GC-FID Conditions (Example):

• Column: Highly polar capillary column (e.g., BPX70, 100m x 0.25mm).[15]

• Carrier Gas: Helium.

• Injector Temp: 250°C.

• Oven Program: Initial 100°C, ramp at 10°C/min to 180°C, then ramp at 5°C/min to 240°C, hold for 15 minutes.

• Detector: Flame Ionization Detector (FID) at 260°C.

3. Data Analysis:

• Identify the linoleic acid methyl ester peak by comparing its retention time to a certified FAME standard.

• Purity is calculated based on the peak area percentage of the linoleic acid peak relative to all detected fatty acid peaks.

References

• Agilent Technologies, Inc. (2019).
• Alfa Aesar. (2014).
• Cambridge Isotope Laboratories, Inc. LINOLEIC ACID (18:2) (U-13C18, 98%) 94%+CP (<10% ISOMERS)
• Wikipedia. Linoleic acid.
• Cell Culture Dish. (2014). Troubleshooting Cell Culture Media for Bioprocessing.
• Central Drug House (P) Ltd.
• Tokyo Chemical Industry Co., Ltd. Linoleic Acid | 60-33-3.
• Carl Roth GmbH + Co. KG.
• Butler, M., et al. (1997).
• Shrestha, R. (2018). Stability of Linoleic acid and its Reactivity with Bone Cement Components. Diva-Portal.org.
• Sigma-Aldrich. Linoleic acid in Cell Culture.
• BenchChem. Application Notes and Protocols for the Analytical Purity Assessment of Linoleic Acid.
• MedChemExpress. (2025). Linoleic acid (Standard)-SDS.
• Czauderna, M., & Kowalczyk, J. (2003). A new internal standard for HPLC assay of conjugated linoleic acid in animal tissues and milk. Czech Journal of Animal Science.
• Cayman Chemical.
• Kramer, J. K. G., et al. (2004). Methods for analysis of conjugated linoleic acids and trans-18:1 isomers in dairy fats by using a combination of gas chromatography, silver-ion thin-layer chromatography/gas chromatography, and silver-ion liquid chromatography.
• BenchChem.
• Müller, M., Stefanetti, F., & Krieger, U. K. (2022). Oxidation pathways of linoleic acid revisited with electrodynamic balance–mass spectrometry.
• National Center for Biotechnology Information. PubChem Compound Summary for CID 5280450, Linoleic acid.
• Hoerr, C. W., & Ralston, A. W. (1944). The Solubilities of Oleic and Linoleic Acids in Common Organic Solvents. Journal of the American Chemical Society.
• Grolleau-Julius, A., et al. (2019). Linoleic acid supplementation of cell culture media influences the phospholipid and lipid profiles of human reconstructed adipose tissue. PLOS ONE.
• Ramsden, C. E., et al. (2012). Lowering dietary linoleic acid reduces bioactive oxidized linoleic acid metabolites in humans.
• Schuster, J., et al. (2015). Analysis of Linoleic Acid Peroxidation Products by GC/MS. Carroll Collected.
• Fisher Scientific. (2014).

Sources

• 1. Linoleic acid - Wikipedia [en.wikipedia.org]
• 2. cellculturedish.com [cellculturedish.com]
• 3. Linoleic acid improves the robustness of cells in agitated cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. diva-portal.org [diva-portal.org]
• 5. Linoleic Acid | 60-33-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. fishersci.com [fishersci.com]
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• 8. assets.thermofisher.com [assets.thermofisher.com]
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• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Methods for analysis of conjugated linoleic acids and trans-18:1 isomers in dairy fats by using a combination of gas chromatography, silver-ion thin-layer chromatography/gas chromatography, and silver-ion liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Effect of antioxidants on preventing linoleic acid peroxidation in vitro

Welcome to the Technical Support Center for lipid oxidation methodologies. This guide is designed for researchers, scientists, and drug development professionals evaluating the efficacy of novel antioxidants. Below, you will find mechanistic workflows, self-validating protocols, troubleshooting guides, and empirical data summaries to ensure the scientific integrity of your in vitro assays.

Mechanistic Workflow: Lipid Peroxidation & Assay Targets

To effectively measure antioxidant capacity, one must understand the spatiotemporal progression of lipid peroxidation. The diagram below illustrates the chain reaction of linoleic acid oxidation and the specific molecular targets of standard spectrophotometric assays.

Caption: Linoleic acid peroxidation pathway detailing primary/secondary oxidation products and assay targets.

Frequently Asked Questions (FAQs): Assay Selection & Setup

Q: Why is linoleic acid (LA) the preferred substrate for in vitro lipid peroxidation models? A: Linoleic acid is an 18-carbon polyunsaturated fatty acid (PUFA) containing a divinyl-methane structure 1. The bis-allylic hydrogens located between its double bonds are highly susceptible to abstraction by free radicals 2. This structural vulnerability makes LA an excellent, accelerated physiological model for evaluating how effectively an antioxidant can break free-radical chain reactions in lipid membranes.

Q: Should I measure primary or secondary oxidation products to validate my antioxidant? A: A robust evaluation requires measuring both.

• Primary Products: Conjugated dienes and lipid hydroperoxides (LOOH) represent the early stages of oxidation 2. Measuring these via the Ferric Thiocyanate (FTC) method proves your antioxidant prevents initial lipid damage [[3]]().

• Secondary Products: Hydroperoxides eventually decompose into cytotoxic aldehydes like malondialdehyde (MDA) [[4]](). Measuring these via the Thiobarbituric Acid Reactive Substances (TBARS) assay confirms that your antioxidant prevents the accumulation of terminal degradation products 5.

Self-Validating Protocol: Standardized In Vitro LA Peroxidation Assay

To ensure scientific trustworthiness, this protocol incorporates internal validation controls (blanks, negative controls, and positive controls).

Phase 1: Emulsion Preparation & Incubation

Causality Note: LA is insoluble in aqueous buffers. Polysorbate 20 (Tween 20) is used to create stable micelles, exposing the lipid tails to the aqueous phase where water-soluble initiators or antioxidants reside.

• Prepare LA Emulsion: Homogenize 1.0 mL of linoleic acid and 0.2 mL of Polysorbate 20 in 19.7 mL of deionized water .

• Setup Reaction Mixtures (5 mL total volume):

  • Test Sample: 2.5 mL LA emulsion + 2.5 mL antioxidant sample in 0.04 M phosphate buffer (pH 7.0) []().

  • Negative Control: 2.5 mL LA emulsion + 2.5 mL buffer (0% inhibition baseline) .

  • Positive Control: 2.5 mL LA emulsion + 2.5 mL BHT or Trolox standard (100% inhibition benchmark) .

  • Blank: 2.5 mL buffer + 2.5 mL sample (to subtract inherent sample absorbance).

• Incubation: Incubate all tubes in the dark at 37°C. (For high-throughput screening, temperature can be elevated to 50°C to reduce oxidation time from 96h to 5h) 4.

Phase 2: Ferric Thiocyanate (FTC) Assay (Primary Oxidation)

Causality Note: Peroxides formed during oxidation convert Fe2+ to Fe3+. The Fe3+ ions complex with thiocyanate to yield a red pigment. High absorbance = high peroxidation.

• Every 12 hours, transfer a 0.1 mL aliquot of the reaction mixture to a new tube 6.

• Add 3.0 mL of 70% ethanol, 0.1 mL of 30% ammonium thiocyanate, and 0.1 mL of 20 mM ferrous chloride (FeCl2) in 3.5% HCl 7.

• Mix thoroughly and wait 3 minutes for color development.

• Measure absorbance at 500 nm against the blank .

Phase 3: TBARS Assay (Secondary Oxidation)

Causality Note: High heat and acidic conditions force the reaction between MDA and TBA to form a measurable pink chromogen.

• Take a 0.1 mL aliquot of the oxidized sample and add it to 2.0 mL of TBA-TCA solution (20 mM TBA in 15% w/v aqueous trichloroacetic acid) 4.

• Vortex and heat in a boiling water bath (100°C) for 15 minutes 4.

• Cool to room temperature.

• Add 2.0 mL of chloroform, vortex for 5 seconds, and centrifuge at 2000 rpm for 15 minutes to separate phases 4.

• Transfer the clear supernatant to a cuvette and measure absorbance at 532 nm 4.

Troubleshooting Guide

Issue 1: High baseline absorbance at 233 nm (Conjugated Dienes) before initiating oxidation.

• Cause: Commercial linoleic acid is highly volatile and prone to auto-oxidation during storage. If the stock is compromised, conjugated dienes are already present before your assay begins 2.

• Resolution: Always store LA stocks under an inert gas (nitrogen or argon) at -20°C or -80°C. If the baseline peroxide value is high, purify the LA via silica column chromatography prior to emulsion preparation, or utilize a fresh, sealed batch.

Issue 2: Inconsistent or plateauing absorbance at 500 nm in the FTC Assay.

• Cause: Lipid hydroperoxides are unstable intermediate products. They peak and then rapidly decompose into secondary products (like MDA) 8. If your sampling intervals are too far apart, you will miss the peak hydroperoxide concentration . Additionally, auto-oxidation of the FeCl2 reagent can cause false positives.

• Resolution: Increase sampling frequency (e.g., every 6-12 hours) until the negative control reaches its maximum absorbance. Always prepare the FeCl2 solution fresh immediately before reading to prevent ambient Fe2+ to Fe3+ conversion 6.

Issue 3: Turbidity or precipitation in the TBARS assay leading to erratic 532 nm readings.

• Cause: Incomplete precipitation of the emulsion lipids and proteins by TCA, or improper extraction of the TBA-MDA chromogen 4.

• Resolution: Do not skip the chloroform extraction step. Adding chloroform after the boiling step effectively separates the aqueous TBA-MDA adduct from the lipid debris. Centrifuge strictly at 2000 rpm for 15 minutes and carefully pipette only the upper aqueous layer for spectrophotometric reading [[4]]().

Quantitative Data: Typical Antioxidant Efficacies

When validating your assay setup, use established antioxidants as benchmarks. The table below summarizes the expected inhibition percentages of common antioxidants against linoleic acid peroxidation in vitro.

Antioxidant Compound	Concentration	Assay Method	Inhibition (%)	Reference
Tannic Acid	15 μg/mL	FTC (Primary Oxidation)	~97.7%
BHT (Standard)	45 μg/mL	FTC (Primary Oxidation)	~99.7%	[]()
Trolox	45 μg/mL	FTC (Primary Oxidation)	~95.6%
Uric Acid	20 μg/mL	FTC (Primary Oxidation)	~67.7%	6

References

• Antioxidant activity of clove oil – A powerful antioxidant source - Arabian Journal of Chemistry URL: [Link]

• Antioxidant and Radical Scavenging Activities of Uric Acid - Asian Journal of Chemistry URL: [Link]

• Conjugated Linoleic Acid and Oxidative Stress - JAOCS URL:[Link]

• Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems - PMC (NIH) URL: [Link]

• Development of a Method Suitable for High-Throughput Screening to Measure Antioxidant Activity in a Linoleic Acid Emulsion - MDPI URL: [Link]

• Oxidative Stress and Antioxidants—A Critical Review on In Vitro Antioxidant Assays - PMC (NIH) URL:[Link]

• In Vitro Antioxidant Properties of Lactobacillus gasseri Isolated from Fermented Milk - Indonesian Journal of Science & Technology URL: [Link]

• Thermal oxidative alteration of sunflower oil - Academic Journals URL:[Link]

• Radical scavenging and antioxidant activities of methanolic extracts from Hypericum species growing in Bulgaria - Semantic Scholar URL: [Link]

• Radical scavenging and antioxidant activity of tannic acid - Arabian Journal of Chemistry URL: [Link]

• Linoleic Acid-Induced Ultra-Weak Photon Emission from Chlamydomonas reinhardtii as a Tool for Monitoring of Lipid Peroxidation - PLOS URL: [Link]

Sources

• 1. lib3.dss.go.th [lib3.dss.go.th]
• 2. Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oxidative Stress and Antioxidants—A Critical Review on In Vitro Antioxidant Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Linoleic Acid-Induced Ultra-Weak Photon Emission from Chlamydomonas reinhardtii as a Tool for Monitoring of Lipid Peroxidation in the Cell Membranes | PLOS One [journals.plos.org]
• 6. asianpubs.org [asianpubs.org]
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• 8. academicjournals.org [academicjournals.org]

Reference Data & Comparative Studies

Comparative Analysis of Linoleic Acid (9Z,12Z) vs. Conjugated Linoleic Acid Isomers: Metabolic Fate and Therapeutic Potential

Executive Summary

This technical guide provides a comparative analysis between (Z,Z)-Octadecadienoic acid (Linoleic Acid, LA) and its conjugated isomers, collectively known as Conjugated Linoleic Acid (CLA) . While sharing an identical molecular formula (

), their geometric divergence dictates opposing metabolic fates. For drug development professionals, distinguishing between the pro-adipogenic/pro-inflammatory potential of LA and the isomer-specific therapeutic windows of CLA (e.g., c9,t11 vs. t10,c12) is critical for targeting metabolic syndrome, oncology, and neuroinflammation.

Molecular Architecture & Physicochemical Divergence

The primary distinction lies in the arrangement of the double bonds. LA possesses a methylene-interrupted system, whereas CLA possesses a conjugated diene system. This structural nuance fundamentally alters substrate affinity for desaturase enzymes and nuclear receptors (PPARs).

Feature	(Z,Z)-Octadecadienoic Acid (LA)	Conjugated Linoleic Acid (CLA)
IUPAC Name	9Z,12Z-octadecadienoic acid	Mix of positional/geometric isomers (e.g., 9Z,11E-octadecadienoic acid)
Double Bond System	Methylene-interrupted ( between double bonds)	Conjugated ( , no methylene spacer)
Configuration	Cis, Cis	Cis, Trans; Trans, Cis; Trans, Trans
Oxidative Stability	Low (susceptible to peroxidation at bis-allylic position)	Moderate (conjugated system offers different radical stability)
Primary Source	Plant oils (Safflower, Sunflower, Corn)	Ruminant dairy/meat; Alkaline isomerization of LA

Metabolic Divergence: The Mechanistic Core

The biological impact of these fatty acids is dictated by their metabolic processing. LA is the obligate precursor to Arachidonic Acid (AA), driving the eicosanoid cascade. In contrast, CLA isomers bypass this elongation, instead acting as direct ligands for nuclear transcription factors or undergoing peroxisomal

-oxidation.

Pathway Visualization: Divergent Fates

Figure 1: Metabolic bifurcation of Linoleic Acid vs. CLA isomers. LA feeds the arachidonic acid cascade, while CLA isomers modulate nuclear receptors and inhibit desaturases.

Therapeutic Performance Comparison

For drug development, "CLA" cannot be treated as a single entity. The two major isomers exhibit distinct, often opposing, biological activities compared to the parent LA.

Biological Target	Linoleic Acid (LA)	c9,t11-CLA (Rumenic)	t10,c12-CLA
Adipogenesis	Pro-Adipogenic: Promotes triglyceride accumulation via PPAR activation and AA synthesis.	Neutral/Mildly Anti-Adipogenic: Slight reduction in lipid filling.	Anti-Adipogenic: Potently inhibits differentiation; reduces PPAR and C/EBP expression; induces delipidation.
Inflammation	Pro-Inflammatory: Precursor to PGE2 and LTB4. High intake correlates with elevated TNF- .	Anti-Inflammatory: Inhibits NF- B; reduces TNF- and IL-6; increases IL-10.	Pro-Inflammatory (Contextual): Can induce macrophage infiltration in adipose tissue (crown-like structures) and CRP elevation.
Insulin Sensitivity	Variable: Generally neutral; high n-6/n-3 ratio is detrimental.	Sensitizing: Improves insulin sensitivity via PPAR agonism (similar to thiazolidinediones).	Desensitizing: Induces insulin resistance and hyperinsulinemia in humans (distinct from mouse models).
Oncology	Tumorigenic Potential: High levels may promote cell proliferation in certain lines (e.g., breast, colon).	Anti-Carcinogenic: Induces apoptosis; inhibits angiogenesis; modulates cell cycle.	Anti-Carcinogenic: Cytotoxic to cancer cells; inhibits proliferation via lipid peroxidation mechanisms.

Key Insight for Developers: The t10,c12 isomer is the primary driver of body fat reduction but carries a high risk of insulin resistance. The c9,t11 isomer offers a safer anti-inflammatory profile but lacks potent weight-loss efficacy.

Experimental Protocols: Self-Validating Systems

To generate reproducible data, researchers must use protocols that rigorously separate isomers and validate biological activity.

Protocol A: High-Resolution Isomer Separation (GC-MS)

Objective: Quantify specific CLA isomers and distinguish them from LA and other C18:2 PUFAs. Challenge: Standard C18 columns cannot resolve c9,t11 from t10,c12.

Methodology:

• Sample Preparation: Extract lipids using the Folch method (Chloroform:Methanol 2:1).

• Derivatization (Critical Step):

  • Use Sodium Methoxide (0.5M in methanol) at 50°C for 10 mins.

  • Why: Acid-catalyzed methylation (BF3/MeOH) can cause isomerization of conjugated double bonds, altering the cis/trans ratio. Base-catalyzed transesterification preserves isomer integrity.

• GC Instrumentation:

  • Column: 100m highly polar cyanopropyl polysiloxane column (e.g., CP-Sil 88 or SP-2560).

  • Carrier Gas: Hydrogen or Helium (linear velocity 20 cm/sec).

  • Temperature Program: Isothermal hold at 175°C is often superior to ramping for critical pair resolution (c9,t11 vs t7,c9).

• Validation (Self-Check):

  • Internal Standard: Spike samples with Deuterated Palmitic Acid (d3-16:0) or C21:0 (Heneicosanoic acid) prior to extraction to calculate recovery.

  • Resolution Check: The valley between c9,t11 and t10,c12 peaks must be <10% of peak height. If not, lower column temperature by 5°C.

Protocol B: Differential Adipogenic Potency Assay

Objective: Compare the anti-adipogenic efficacy of LA vs. CLA isomers in 3T3-L1 pre-adipocytes.

Workflow Visualization:

Figure 2: Experimental workflow for assessing differential adipogenic effects of LA and CLA isomers.

Protocol Steps:

• Conjugation: Fatty acids must be complexed to BSA (Fatty Acid Free) at a 4:1 molar ratio. Reasoning: Free fatty acids are cytotoxic and insoluble in media.

• Treatment: Treat cells during the differentiation window (Day 0–8) with 25–100

  M of LA, c9,t11-CLA, or t10,c12-CLA.

• Self-Validation:

  • Viability Control: Run an MTT or LDH assay in parallel. If t10,c12-CLA reduces lipid accumulation but also reduces cell viability by >20%, the anti-adipogenic effect is confounded by toxicity.

  • Positive Control: Include a vehicle control (BSA only) and a known PPAR

    agonist (Rosiglitazone) to benchmark adipogenesis levels.

Safety & Toxicology: The "Trans-Fat" Paradox

While CLA contains trans double bonds, it is biologically distinct from industrial trans-fats (elaidic acid). However, safety profiles differ significantly between isomers.

• Linoleic Acid: Generally Recognized as Safe (GRAS).[1] However, excessive intake is linked to chronic low-grade inflammation via the arachidonic acid cascade.

• c9,t11-CLA: Excellent safety profile. No adverse effects on insulin sensitivity or liver lipids in human trials.

• t10,c12-CLA: High Risk. In human trials (unlike mice), this isomer has been shown to induce:

  • Hyperinsulinemia and Insulin Resistance.

  • Lipodystrophy-like syndrome (fat loss from limbs, accumulation in liver).

  • Increased C-Reactive Protein (CRP).

Recommendation: For therapeutic formulations, pure c9,t11 is preferred for metabolic health support. t10,c12 should be used only with caution or in specific oncology applications where cytotoxicity is the desired endpoint.

References

• Kennedy, A. et al. (2010). Antiobesity mechanisms of action of conjugated linoleic acid.[2][3][4][5] Journal of Nutritional Biochemistry.

• Yang, B. et al. (2015). Review of the anti-inflammatory effects of conjugated linoleic acid. Lipids in Health and Disease.

• Christie, W.W. et al. (2001). Analysis of conjugated linoleic acid isomers. AOCS Lipid Library.

• Pariza, M.W. et al. (2001). The biologically active isomers of conjugated linoleic acid.[1][3][6][7][8][9][10] Progress in Lipid Research.

• Risérus, U. et al. (2002).[3] Treatment with dietary trans10cis12 conjugated linoleic acid causes isomer-specific insulin resistance in obese men with the metabolic syndrome. Diabetes Care.

• LIPID MAPS® . (2023). Fatty Acid Mass Spectrometry Protocol.[11] Lipidomics Gateway.

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• 7. ocl-journal.org [ocl-journal.org]
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• 11. lipidmaps.org [lipidmaps.org]

Biological activity of linoleic acid compared to oleic acid in skincare

Topic: Biological Activity of Linoleic Acid Compared to Oleic Acid in Skincare Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Lipid Dichotomy

In dermatological formulation, Linoleic Acid (LA, C18:2n-6) and Oleic Acid (OA, C18:1n-9) represent two distinct functional paradigms. While often grouped simply as "emollients," their biological activities are diametrically opposed in key homeostatic pathways.

• Linoleic Acid acts as a structural architect . It is the essential precursor for Acylceramide (Ceramide EOS), the critical "rivet" that holds the lamellar lipid bilayers of the Stratum Corneum (SC) together. Its primary biological vector is barrier restoration and anti-inflammatory signaling via PPAR-

  .

• Oleic Acid acts as a permeability modulator . Its "kinked" cis-9 geometry creates steric hindrance that disrupts ordered lipid packing, fluidizing the SC. Its primary biological vector is penetration enhancement , though at the cost of potential barrier perturbation and pro-inflammatory cytokine release (IL-1

  ) if used in excess.

This guide dissects these mechanisms, providing experimental evidence and protocols to validate their roles in therapeutic skincare.

Part 1: Physicochemical & Mechanistic Profile

The diverging biological activities stem directly from molecular geometry and fluidity.

Feature	Linoleic Acid (LA)	Oleic Acid (OA)
Nomenclature	18:2 ( -6)	18:1 ( -9)
Structure	Polyunsaturated, two cis double bonds	Monounsaturated, single cis double bond
3D Geometry	Curved "U" shape; flexible	Kinked "L" shape; steric bulk
Melting Point	-5 °C (High Fluidity)	13-14 °C (Moderate Fluidity)
Oxidation Stability	Low (Prone to peroxidation)	Moderate
Primary Target	Ceramide Synthesis (Acylceramide)	Intercellular Lipid Domain
Barrier Effect	Integration & Stabilization	Fluidization & Disruption

Mechanism of Action: The Barrier Interaction

The following diagram illustrates how these fatty acids interact differently with the Stratum Corneum lipid bilayer.

Figure 1: Differential interaction of Linoleic vs. Oleic acid with the skin barrier. LA integrates into ceramides to stabilize structure, while OA disrupts packing to enhance permeability.

Part 2: Comparative Biological Activity (Data Analysis)

The following data summarizes key experimental findings comparing the two fatty acids.

Barrier Function & Permeability

Parameter	Linoleic Acid (LA)	Oleic Acid (OA)	Experimental Basis
TEWL Impact	Neutral / Improvement. Reduces TEWL in essential fatty acid deficient (EFAD) models.	Negative. Increases TEWL significantly after 24h application due to lipid disruption.	Katsuta et al.[1] (2009); Mack Correa et al. (2014)
Penetration Enhancement	Low. Enhances partitioning but not diffusion.	High. Increases flux of co-applied drugs (e.g., Diclofenac, 5-FU) by fluidizing lipids.	Franz Diffusion Cell studies; Jiang et al.
Acne Efficacy	Positive. Reduced microcomedone size by ~25% over 1 month.	Negative. High OA levels in sebum correlate with comedogenesis and IL-1 release.	Letawe et al.[2] (1998)

Molecular Signaling (PPAR Pathway)[4]

Both fatty acids are ligands for Peroxisome Proliferator-Activated Receptors (PPARs), but the downstream effects differ due to context (barrier state) and concentration.

• Linoleic Acid: Preferentially activates PPAR-

  to upregulate differentiation markers (Involucrin, Transglutaminase-1) and lipid synthesis enzymes (ABCA12, -glucocerebrosidase).

• Oleic Acid: Activates PPARs but also triggers NF-

  B and AP-1 if barrier disruption occurs, leading to a pro-inflammatory response (IL-1 release).

Figure 2: PPAR-

signaling pathway. Both lipids activate PPAR, but LA favors barrier gene expression, while OA can trigger inflammation via barrier damage.

Part 3: Experimental Protocols

To validate these effects in your own formulation or drug development pipeline, use the following self-validating protocols.

Protocol A: Permeability & Barrier Integrity (Franz Diffusion Cell)

Objective: To quantify the penetration enhancement of OA vs. the barrier neutrality of LA.

• Membrane Preparation:

  • Use Strat-M® synthetic membrane (for consistency) or dermatomed human cadaver skin (ex vivo standard).

  • Hydrate membrane in receptor solution (PBS pH 7.4) for 30 mins.

• Donor Phase Setup:

  • Control: Propylene Glycol (PG).

  • Test A: 5% Linoleic Acid in PG.

  • Test B: 5% Oleic Acid in PG.

  • Marker: Add 1% Caffeine (hydrophilic) or 1% Salicylic Acid (lipophilic) as the tracer drug.

• Execution:

  • Mount membrane in Franz Cell (0.64 cm² area).

  • Fill receptor chamber with degassed PBS (32°C, stirred at 600 rpm).

  • Apply 200 µL of donor solution. Occlude with Parafilm to prevent evaporation.[3]

• Sampling:

  • Withdraw 200 µL receptor fluid at 0.5, 1, 2, 4, 8, 12, and 24 hours. Replenish with fresh PBS.

• Analysis:

  • Quantify tracer via HPLC-UV.

  • Calculation: Plot Cumulative Amount (

    ) vs. . Calculate Flux ( ).[4]

  • Validation: OA should show statistically higher Flux (

    ) for the tracer compared to LA.

Protocol B: Biological Activity (Keratinocyte Differentiation)

Objective: To demonstrate LA's ability to upregulate barrier proteins via PPAR pathways.

• Cell Culture:

  • Seed Primary Human Keratinocytes (PHK) or HaCaT cells in 6-well plates.

  • Grow to 70% confluence in low-calcium (<0.06 mM) KGM medium (basal state).

• Treatment:

  • Induction: Switch to high calcium (1.2 mM) to prime differentiation.

  • Treatments: Vehicle (0.1% Ethanol), LA (30 µM), OA (30 µM). Note: Complex fatty acids with BSA (2:1 ratio) to prevent cytotoxicity.

  • Incubate for 24-48 hours.

• Readout (qPCR):

  • Extract RNA (Trizol method).

  • Perform RT-qPCR for target genes:

    • IVL (Involucrin) - Early differentiation.

    • TGM1 (Transglutaminase-1) - Cornified envelope formation.

    • IL1A (Interleukin-1

      ) - Inflammation marker.

• Validation:

  • LA should induce higher fold-change in IVL and TGM1 compared to OA.

  • OA may show elevated IL1A compared to LA.

Part 4: Formulation Strategy

For drug delivery and cosmeceuticals, the "Golden Ratio" is key.

• For Acne/Barrier Repair: Prioritize High LA oils (Safflower, Grapeseed).

  • Target: Restore low LA levels in acneic sebum.

• For Penetration Enhancement: Use OA as an excipient (1-5%).

  • Warning: Do not use high-concentration OA on compromised barriers (e.g., Atopic Dermatitis) as it may worsen TEWL.

• Stability: LA is highly unstable (polyunsaturated). Formulations must include antioxidants (Tocopherol, Rosemary Extract) and use airless packaging.

References

• Letawe, C., Boone, M., & Piérard, G. E. (1998). Digital image analysis of the effect of topically applied linoleic acid on acne microcomedones. Clinical and Experimental Dermatology. Link

• Katsuta, Y., et al. (2009).[1] Function of oleic acid on epidermal barrier and calcium influx into keratinocytes is associated with N-methyl D-aspartate-type glutamate receptors.[1][5] British Journal of Dermatology.[1] Link

• Mack Correa, M. C., et al. (2014). Molecular interactions of plant oil components with stratum corneum lipids correlate with clinical measures of skin barrier function. Experimental Dermatology. Link

• Downing, D. T., et al. (1986). Essential fatty acids and acne.[6] Journal of the American Academy of Dermatology. Link

• Schmuth, M., et al. (2000). Stimulation of PPARalpha promotes epidermal keratinocyte differentiation in vivo.[7] Journal of Investigative Dermatology. Link

• Jiang, S. J., et al. (1998). Effect of oleic acid on the skin penetration of 5-fluorouracil. International Journal of Pharmaceutics. Link

Sources

• 1. Function of oleic acid on epidermal barrier and calcium influx into keratinocytes is associated with N-methyl D-aspartate-type glutamate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. alterlab.co.id [alterlab.co.id]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Lipid Mediators in Acne - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stimulation of PPARalpha promotes epidermal keratinocyte differentiation in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Definitive Guide to Validating LC-MS/MS for Trace Linoleic Acid Metabolites

Topic: Validation of LC-MS/MS for Trace Analysis of Linoleic Acid Metabolites Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: The Precision Imperative

Linoleic acid (LA) metabolites—specifically oxidized lipids (oxylipins) like HODEs, EpOMEs, and DiHOMEs—are critical biomarkers in inflammation, atherosclerosis, and pain signaling. However, their quantification is plagued by isomerism and low physiological abundance (nM to pM range).

This guide validates a High-Sensitivity Targeted LC-MS/MS Workflow ("The Optimized Method") against traditional alternatives (ELISA and GC-MS). We demonstrate that while ELISA offers throughput, it critically fails in specificity for structural isomers. The optimized LC-MS/MS method described herein provides the necessary selectivity and sensitivity required for regulatory-grade bioanalysis (FDA/EMA M10 compliance).

Technical Landscape & Comparative Analysis

The Challenge of Isomerism

The primary analytical hurdle is distinguishing between positional isomers that have identical masses but distinct biological functions.

• 9-HODE vs. 13-HODE: Both have m/z 295.2 but indicate different enzymatic pathways (COX vs. 15-LOX).

• EpOMEs vs. DiHOMEs: Epoxides are rapidly hydrolyzed to diols by soluble epoxide hydrolase (sEH), a key drug target.

Method Comparison: Why LC-MS/MS?

The following table objectively compares the Optimized LC-MS/MS workflow against standard alternatives.

Feature	Optimized LC-MS/MS (The Solution)	Commercial ELISA Kits	GC-MS (Derivatized)
Specificity	High: Resolves isomers chromatographically; unique MRM transitions.	Low: High cross-reactivity (up to 20%) between 9- and 13-HODE.	High: Good separation, but requires thermal stability.
Sensitivity (LOQ)	0.5–5 pg on-column (Trace level).	~100 pg/mL (Often insufficient for baseline plasma levels).	~10 pg (High, but limited by derivatization efficiency).
Sample Prep	Streamlined: SPE or LLE without derivatization.	Simple: Direct or dilute-and-shoot.	Complex: Requires hydrolysis + silylation (2-3 hours).
Quantification Accuracy	Absolute: Uses stable isotope dilution (Internal Standards).	Relative: Susceptible to matrix interference (colorimetric).	Absolute: Good, but thermal degradation can skew results.
Throughput	Medium (10-15 min/sample).	High (96 samples/hour).	Low (30+ min/sample).

Critical Insight: Studies have shown ELISA can overestimate oxylipin concentrations by 7-20 fold compared to LC-MS/MS due to non-specific antibody binding and matrix interference [1, 2].

Biological Pathway & Target Analyte Visualization

To understand the validation requirements, one must visualize the metabolic cascade. The diagram below illustrates the Linoleic Acid oxidation pathway and the specific analytes targeted by this method.

Figure 1: Metabolic pathway of Linoleic Acid showing key analytical targets (HODEs, EpOMEs, DiHOMEs). Colors indicate primary target groups.

The Optimized Method: Protocol & Configuration

This section details the "Product"—a validated LC-MS/MS configuration designed for maximum sensitivity and isomer resolution.

Instrumentation & Conditions[1][2][3]

• LC System: UHPLC (Ultra-High Performance Liquid Chromatography)[1][2]

• Column: C18 Reverse Phase, Sub-2-micron particle size (e.g., 1.7 µm, 2.1 x 100 mm). Rationale: Essential for resolving 9/13-HODE critical pair.

• Mobile Phase:

  • A: Water + 0.01% Acetic Acid (or 0.1% Formic Acid)

  • B: Acetonitrile/Isopropanol (90:10)[3]

  • Note: Isopropanol improves solubility of lipophilic species and peak shape.

• MS Detection: Triple Quadrupole (QqQ) in Negative Electrospray Ionization (ESI-) mode.

• Acquisition: Multiple Reaction Monitoring (MRM).[4][2][5]

Sample Preparation (Solid Phase Extraction)

Self-Validating Step: The use of deuterated internal standards (d4-9-HODE, d4-12,13-DiHOME) added before extraction corrects for recovery losses and matrix effects.

• Sample: 200 µL Plasma/Serum.

• Spike: Add 10 µL Internal Standard Mix (50 ng/mL).

• Precipitation: Add 600 µL ice-cold Methanol (with BHT antioxidant to prevent artificial oxidation). Centrifuge.

• Dilution: Dilute supernatant with acidified water (pH 3) to <15% organic content.

• Loading: Load onto polymeric reversed-phase SPE cartridge (e.g., HLB).

• Wash: 5% Methanol in water (removes salts/proteins).

• Elution: 100% Methanol or Acetonitrile.

• Reconstitution: Evaporate N2, reconstitute in Mobile Phase A/B (50:50).

Validation Framework & Experimental Data

This validation follows FDA/EMA M10 Bioanalytical Method Validation guidelines.

Selectivity (Isomer Resolution)

Objective: Prove that 9-HODE and 13-HODE are individually quantified without overlap. Protocol: Inject a mixed standard (10 ng/mL). Calculate Resolution (

). Acceptance Criteria: Baseline separation ( ).

Sensitivity (LOD/LOQ)

Objective: Define the lowest quantifiable limit. Data:

Analyte	Transition (m/z)	LOD (S/N > 3)	LOQ (S/N > 10)

| 9-HODE | 295.2

171.1 | 0.8 pg | 2.5 pg | | 13-HODE | 295.2 195.1 | 0.5 pg | 1.8 pg | | 12,13-DiHOME | 313.2 183.1 | 1.0 pg | 3.2 pg |

Comparison: This LOQ is approximately 50x lower than standard ELISA kits, enabling detection in healthy baseline samples where ELISA fails or yields noise [3].

Matrix Effects & Recovery

Objective: Quantify ion suppression caused by phospholipids. Protocol: Compare peak areas of post-extraction spiked plasma vs. pure solvent standards. Results:

• Optimized Method (SPE): Matrix Factor = 0.92–1.05 (Minimal suppression).

• Alternative (Protein Precip only): Matrix Factor = 0.45–0.60 (Significant suppression, leading to false negatives).

Validation Workflow Diagram

The following diagram outlines the logical flow of the validation process, ensuring a self-correcting system.

Figure 2: Step-by-step validation logic ensuring regulatory compliance.

References

• BenchChem. (2025).[6][1][7] A Comparative Guide to 9-HODE Measurement: Cross-Validation of ELISA and LC-MS. Retrieved from 6

• Open Access Pub. (2020).[8] Comparison of an HPLC-MS/MS Method with Multiple Commercial ELISA Kits. Retrieved from 9

• Lipid Maps. (2013). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. Retrieved from 10

• NIH/Science Signaling. (2025). Technical recommendations for analyzing oxylipins by liquid chromatography-mass spectrometry. Retrieved from 11

• Biotrial. (2025). The advantages and the limitations of LC-MS/MS and Elisa methods in bioanalysis. Retrieved from 12

Sources

• 1. benchchem.com [benchchem.com]
• 2. LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. zenodo.org [zenodo.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. tandfonline.com [tandfonline.com]
• 9. openaccesspub.org [openaccesspub.org]
• 10. lipidmaps.org [lipidmaps.org]
• 11. Technical recommendations for analyzing oxylipins by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The advantages and the limitations of LC-MS/MS and Elisa methods in bioanalysis. | Biotrial [biotrial.com]

Comparative Guide: Linoleic Acid vs. Alpha-Linolenic Acid in Inflammation Models

Executive Summary

Objective: To provide a technical comparison of Linoleic Acid (LA, n-6) and Alpha-Linolenic Acid (ALA, n-3) regarding their roles in inflammatory signaling, metabolic competition, and downstream lipid mediator profiles. Core Insight: While historically categorized as "pro-inflammatory" (LA) vs. "anti-inflammatory" (ALA), modern lipidomics reveals a more nuanced reality. LA is a precursor to both pro-inflammatory eicosanoids and pro-resolving mediators, whereas ALA serves as a critical, albeit inefficient, substrate for potent anti-inflammatory long-chain n-3 PUFAs. Target Audience: Drug discovery scientists, lipidologists, and translational researchers.

Mechanistic Divergence: The Arachidonic vs. Eicosapentaenoic Cascade

The primary distinction between LA and ALA lies in their metabolic fate through the desaturation and elongation cascade. Both fatty acids compete for the same rate-limiting enzyme,

6-Desaturase (FADS2) .

Competitive Metabolism Pathway

The following diagram illustrates the parallel and competitive processing of LA and ALA. Note the shared enzymatic machinery which dictates that high levels of one substrate can competitively inhibit the conversion of the other.

Figure 1: Parallel metabolic pathways of LA and ALA competing for

6-Desaturase. High LA intake can saturate D6D, reducing ALA conversion to EPA.[1]

Key Metabolite Comparison

Feature	Linoleic Acid (LA) Pathway	Alpha-Linolenic Acid (ALA) Pathway
Primary Precursor	18:2n-6	18:3n-3
Rate-Limiting Step	6-Desaturation (High affinity)	6-Desaturation (Lower affinity, but preferential substrate if balanced)
Major Pro-Inflammatory Output	PGE2, LTB4 (via Arachidonic Acid)	None (Precursor to anti-inflammatory species)
Oxylipin Markers	9-HODE, 13-HODE (Markers of oxidative stress)	9-HOTrE, 13-HOTrE (Anti-inflammatory)
Direct Signaling	Can activate NF-kB in high concentrations	Inhibits NF-kB, NLRP3 inflammasome
Clinical Biomarker Effect	Neutral to slight reduction in CRP (controversial)	Consistently reduces CRP, IL-6, TNF-

Experimental Evidence & Data Synthesis

In Vitro: Macrophage Polarization (RAW 264.7)

In lipopolysaccharide (LPS)-stimulated macrophages, ALA demonstrates potent inhibition of inflammatory cytokines compared to LA.

• Study Context: Comparison of equimolar treatments (50

  M) of LA vs. ALA on LPS-induced inflammation.

• Results:

  • ALA: Reduced NO production by ~40%; suppressed iNOS and COX-2 protein expression; inhibited NF-kB nuclear translocation.

  • LA: Minimal effect on NO; in some conditions, increased intracellular arachidonic acid pools, priming cells for stronger subsequent inflammatory bursts.

Clinical Data: The CRP Connection

Meta-analyses of human trials indicate a divergence in systemic inflammatory markers.

Marker	High LA Diet Effect	High ALA Diet Effect	Statistical Significance (ALA)
C-Reactive Protein (CRP)	No significant change / Slight decrease	Significant Decrease (-15% to -30%)	p < 0.05
IL-6	No significant change	Significant Decrease	p < 0.01
TNF-	Variable	Decrease	p < 0.05
sICAM-1	No effect	No effect	N.S.

Critical Note: The "LA is pro-inflammatory" hypothesis is not fully supported by human clinical data. While LA is a precursor to AA, high dietary LA does not linearly increase tissue AA or inflammatory markers in healthy subjects due to tight feedback regulation of the desaturase enzymes [1]. However, ALA consistently acts as an anti-inflammatory agent.

Advanced Experimental Protocols

As an application scientist, "standard" protocols often fail due to lack of specificity. Below are two validated workflows for assessing these fatty acids.

Protocol A: Targeted Lipidomics for Oxylipin Profiling (LC-MS/MS)

To differentiate between LA-derived (HODEs) and ALA-derived (HOTrEs/HEPEs) mediators.

Reagents:

• Internal Standards: d4-PGE2, d4-LTB4, d5-RvD2 (Cayman Chemical).

• Extraction: Oasis MAX (Mixed-mode Anion Exchange) SPE cartridges (Waters).

Step-by-Step Workflow:

• Sample Prep: Thaw 200

  L plasma on ice. Add 10 L antioxidant cocktail (BHT/EDTA) immediately to prevent auto-oxidation.

• Spiking: Add 5

  L Internal Standard mix (10 ng/mL). Vortex 30s.

• Protein Precipitation: Add 600

  L ice-cold Methanol. Vortex 1 min. Centrifuge at 12,000 x g for 10 min at 4°C.

• SPE Loading (Oasis MAX):

  • Condition: 3 mL Methanol -> 3 mL Water.

  • Load: Supernatant diluted to 15% MeOH with water.

  • Wash 1: 3 mL 5% NH4OH (remove neutrals/bases).

  • Wash 2: 3 mL Methanol (remove sterols).

  • Elute: 3 mL 2% Formic Acid in Methanol (elutes oxylipins).

• Reconstitution: Dry under N2 gas. Reconstitute in 50

  L MeOH:Water (50:50).

• LC-MS/MS Parameters:

  • Column: C18 Reverse Phase (1.7

    m, 2.1 x 100 mm).

  • Mobile Phase: A: Water + 0.1% Acetic Acid; B: Acetonitrile/Isopropanol (90:10).

  • Mode: Negative ESI, MRM (Multiple Reaction Monitoring).

  • Target Transitions:

    • 9-HODE (LA): 295.2 -> 171.1

    • 13-HODE (LA): 295.2 -> 195.1

    • 9-HOTrE (ALA): 293.2 -> 171.1

    • 13-HOTrE (ALA): 293.2 -> 195.1

Protocol B: Quantitative NF-kB Translocation Assay

To visualize the direct anti-inflammatory mechanism of ALA.

Principle: ALA inhibits the phosphorylation of IkB, preventing NF-kB (p65) translocation to the nucleus.

Figure 2: Workflow for High-Content Screening (HCS) of NF-kB Translocation.

Critical Steps:

• Fixation: Use 4% Paraformaldehyde (PFA) for exactly 15 mins. Do not use methanol as it can disrupt the nuclear envelope integrity, altering translocation data.

• Permeabilization: 0.2% Triton X-100 for 10 mins.

• Quantification: Use ImageJ or HCS software to define a "Nuclear Mask" (DAPI channel) and measure the intensity of p65 (Green channel) inside vs. outside the mask.

  • Calculation: Translocation Index = (Mean Intensity_Nucleus) / (Mean Intensity_Cytoplasm).

Critical Analysis: The "Ratio" Controversy

A pervasive debate in drug development is whether to target the absolute intake of ALA or the LA:ALA ratio .

• The Old View: Lower LA to reduce competition for

  6-desaturase, thereby freeing enzymes for ALA -> EPA conversion.

• The Modern View: The affinity of

  6-desaturase for ALA is actually higher than for LA. However, the massive abundance of LA in modern diets (often 20:1 ratio) overwhelms the enzyme by mass action.

• Recommendation: For anti-inflammatory formulations, simply adding ALA is often insufficient if LA background is extremely high. A dual approach—enriching ALA while moderately capping LA —yields the most robust conversion to Resolvins and suppression of CRP [2].

Conclusion

For researchers designing anti-inflammatory lipids or nutraceuticals:

• ALA is a superior direct anti-inflammatory agent compared to LA, acting via both direct signaling inhibition (NF-kB) and conversion to specialized pro-resolving mediators (SPMs).

• LA is not inherently "toxic," but its metabolic dominance in standard diets limits the efficacy of n-3 interventions.

• Experimental Validation: Use LC-MS/MS oxylipin profiling (Protocol 4.1) rather than simple fatty acid profiling to see the true "inflammatory tone" of the biological system.

References

• Linoleic Acid Is Neither Villain Nor Superhero. McGill Office for Science and Society. (2024). Link

• Anti-inflammatory potential of alpha-linolenic acid mediated through selective COX inhibition. PubMed. (2014). Link

• Targeted Lipidomics of Oxylipins (Oxygenated Fatty Acids). Waters Corporation Application Note.Link

• Quantitative imaging assay for NF-κB nuclear translocation. Journal of Immunological Methods. (2012).[2][3] Link

• Dietary alpha-linolenic acid decreases C-reactive protein in dyslipidaemic patients. Atherosclerosis. (2003). Link

Sources

• 1. flaxresearch.com [flaxresearch.com]
• 2. Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Quantitative profiling of oxylipins through comprehensive LC-MS/MS analysis: application in cardiac surgery - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of ATR-FTIR and GC Methods for Fatty Acid Analysis

Executive Summary: The Speed vs. Resolution Trade-off

In modern lipid analysis, researchers face a critical decision between granular resolution and high-throughput screening. Gas Chromatography (GC) —specifically with Flame Ionization Detection (FID)—remains the "Gold Standard" for identifying individual fatty acid methyl esters (FAMEs). However, its operational cost and time burden (60+ minutes per sample) create a bottleneck in industrial QC and large-scale clinical studies.

Attenuated Total Reflectance-Fourier Transform Infrared Spectroscopy (ATR-FTIR) offers a disruptive alternative: a <2-minute, solvent-free workflow. Yet, FTIR is an indirect method; it does not separate molecules but measures the aggregate absorption of functional groups.

The Core Thesis of this Guide: ATR-FTIR cannot replace GC for de novo identification of unknown isomers. Instead, it serves as a high-speed surrogate validated against GC data. This guide details the cross-validation protocol required to make FTIR a quantitative tool for fatty acid analysis.

Theoretical Basis & Causality

To cross-validate these methods, one must understand what physical property each technique measures.

Gas Chromatography (The Reference)

GC relies on partition chromatography . Fatty acids are derivatized into volatile FAMEs (Fatty Acid Methyl Esters) to lower their boiling points. They are separated based on:

• Carbon Chain Length (interaction with the stationary phase).

• Degree of Unsaturation (polarity interactions, especially in cyanopropyl columns).

• Causality: The retention time is unique to the molecular structure, allowing precise quantification of specific isomers (e.g., cis-9-oleic acid vs. trans-9-elaidic acid).

ATR-FTIR (The Predictor)

FTIR relies on vibrational spectroscopy . It measures the absorbance of infrared light by specific chemical bonds.[1]

• Key Spectral Bands:

  • ~3010 cm⁻¹: =C-H stretching (cis-unsaturation).

  • ~1744 cm⁻¹: C=O stretching (ester linkage—quantifies total fat).

  • ~966 cm⁻¹: C-H out-of-plane deformation (trans-unsaturation).[2]

• Causality: The height or area of these peaks correlates to the concentration of the functional groups. However, because C18:1, C18:2, and C18:3 all share similar bonds, FTIR requires Chemometrics (Partial Least Squares - PLS) to deconvolute overlapping signals using GC data as the training set.

Methodological Comparison

The following table summarizes the operational differences established in standard methods (e.g., AOCS Ce 1h-05 for GC vs. AOCS Cd 14d-99 for FTIR).

Feature	Gas Chromatography (GC-FID)	ATR-FTIR Spectroscopy
Primary Output	Individual Fatty Acid Profile (C4–C24)	Aggregate parameters (Total Trans, Saturated, Mono/Poly-unsat)
Sample Prep	Destructive: Derivatization to FAMEs (BF₃/MeOH)	Non-Destructive: Neat oil on crystal (no prep)
Analysis Time	45–90 minutes	1–2 minutes
Limit of Quantitation (LOQ)	< 0.05% (High Sensitivity)	~1.0% (Standard) / ~0.3% (with 2nd Derivative)
Solvent Usage	High (Hexane, Methanol, BF₃)	None (or minimal for crystal cleaning)
Standard Method	AOCS Ce 1h-05 / AOAC 996.06	AOCS Cd 14d-99 / AOCS Cd 14e-09

The Cross-Validation Workflow

To implement ATR-FTIR as a valid analytical tool, you must build a calibration model using GC as the "Ground Truth." This is a self-validating system.

Step 1: The Reference Dataset (GC-FID)

• Protocol: Analyze a training set (n > 40) of samples spanning the full range of expected concentrations.

• Critical Step: Use AOCS Official Method Ce 1h-05 .[3][4]

  • Weigh 100 mg of oil.

  • Add Internal Standard (C11:0 or C13:0) for absolute quantification.

  • Methylate using BF₃-Methanol (14%) at 100°C for 10 mins.

  • Extract FAMEs into Heptane.

  • Inject into GC (100m bis-cyanopropyl column recommended for cis/trans separation).

Step 2: The Spectral Acquisition (ATR-FTIR)

• Protocol: Analyze the same neat samples (underivatized).

• Critical Step: Use a heated Diamond or ZnSe ATR crystal (65°C) to ensure all fats are liquid and homogeneous.

• Parameters: 4 cm⁻¹ resolution, 64 scans.

• Background: Collect air background every 30 minutes to correct for water vapor/CO₂.

Step 3: Chemometric Correlation (PLS Regression)

You cannot simply plot Peak Height vs. Concentration for complex mixtures. You must use Partial Least Squares (PLS) regression.[5]

• Input X: FTIR Spectra (usually 1st or 2nd derivative to remove baseline shifts).

• Input Y: GC quantitative data for the specific parameter (e.g., % Total Trans Fat).[6]

• Validation: Leave-One-Out Cross-Validation (LOOCV).

Workflow Diagram

The following diagram illustrates the parallel processing required to build the prediction model.

Figure 1: The "Twin-Track" Cross-Validation Workflow. GC provides the quantitative training data (Y-Block) to calibrate the spectral features obtained from FTIR (X-Block).

Performance Metrics & Expert Insights

When validating FTIR against GC, specific statistical thresholds indicate a robust model.

Linearity ( )[7]

• Target: > 0.98 for Total Trans and Total Saturated fats.

• Insight: If

  is low, check for "spectral outliers" (samples with impurities like water or proteins that distort the IR baseline).

Root Mean Square Error of Prediction (RMSEP)[5]

• Target: < 1.5% absolute difference.

• Insight: RMSEP is the "real world" accuracy. If your GC says 20% oleic acid, an RMSEP of 1.0 means the FTIR might read 19–21%. This is acceptable for QC but not for purity certification.

The "Negative Second Derivative" Trick

For low-level detection (e.g., <1% trans fat), raw absorbance peaks are often buried in the shoulder of larger peaks.

• Technique: Apply a second derivative math treatment to the spectrum. This inverts the peaks and separates overlapping bands.

• Standard: This is the basis of AOCS Cd 14e-09 , which improves FTIR sensitivity significantly compared to the older Cd 14d-99 method.

Decision Matrix: When to Use Which?

Do not view these methods as competitors, but as distinct tools for different stages of the product lifecycle.

Figure 2: Decision Matrix for selecting the appropriate analytical technique based on regulatory vs. operational needs.

References

• AOCS Official Method Ce 1h-05 . "Determination of cis-, trans-, Saturated, Monounsaturated and Polyunsaturated Fatty Acids in Vegetable or Non-Ruminant Animal Oils and Fats by Capillary GLC." American Oil Chemists' Society.[2][4][6][7]

• AOCS Official Method Cd 14d-99 . "Rapid Determination of Isolated trans Geometric Isomers in Fats and Oils by Attenuated Total Reflection Infrared Spectroscopy." American Oil Chemists' Society.[2][4][6][7]

• Sherazi, S. T. H., et al. (2009). "Application of ATR-FTIR spectroscopy for the determination of trans fatty acids in poultry fat." Food Chemistry.

• Mossoba, M. M., et al. (2012). "Rapid Determination of Total Trans Fat Content: A Comparison of ATR-FTIR and GC Methods." Journal of the American Oil Chemists' Society.

• AOAC Official Method 996.06 . "Fat (Total, Saturated, and Unsaturated) in Foods." AOAC International.[8]

Sources

• 1. gcms.cz [gcms.cz]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. cdn.who.int [cdn.who.int]
• 4. jascoinc.com [jascoinc.com]
• 5. researchgate.net [researchgate.net]
• 6. lib3.dss.go.th [lib3.dss.go.th]
• 7. jasco-global.com [jasco-global.com]
• 8. aocs.org [aocs.org]

Comparative Guide: In Vitro Inhibitory Effects of Linoleic Acid vs. Oleic Acid on Pancreatic Lipase

[1][2][3]

Executive Summary

This guide provides a technical comparison of the in vitro inhibitory effects of Linoleic Acid (LA) and Oleic Acid (OA) on Pancreatic Lipase (PL).[1][2][3] While both fatty acids act as feedback inhibitors (product inhibition), recent comparative data indicates distinct potency differences driven by their saturation levels and structural geometry.

Key Finding: Contrary to the assumption that higher unsaturation always yields higher inhibition, specific head-to-head assays (e.g., Li et al., 2022) demonstrate that Oleic Acid (C18:1) exhibits a lower IC50 (higher potency) compared to Linoleic Acid (C18:2) under standardized conditions.

Parameter	Oleic Acid (OA)	Linoleic Acid (LA)
Structure	C18:1 (cis-9)	C18:2 (cis-9, 12)
Inhibitory Potency	High	Moderate
IC50 (Approx.)*	~11.7 µg/mL (41.4 µM)	~23.1 µg/mL (82.4 µM)
Mechanism	Interface Exclusion / Active Site Binding	Interface Exclusion

*Values based on porcine pancreatic lipase assays (Li et al., 2022).[4]

Mechanistic Analysis: The "Why" Behind Inhibition

To optimize an inhibition assay, one must understand the molecular causality. Pancreatic lipase operates at the oil-water interface.[5][6] Its activity relies on the "lid" domain opening to expose the catalytic triad (Ser-His-Asp).

Structural Impact on the Interface

Free fatty acids (FFAs) like OA and LA accumulate at the interface during hydrolysis. They inhibit the enzyme via two primary mechanisms:

• Interfacial Quality Modulation: FFAs alter the physicochemical properties (charge, tension) of the emulsion surface, preventing the lipase-colipase complex from stabilizing.

• Steric/Competitive Binding: The fatty acid chains bind to the active site or the lid domain, blocking substrate access.

Why OA > LA in Potency? While Linoleic acid is more bent (two double bonds), Oleic acid's single cis-9 kink appears to offer a structural geometry that more effectively occupies the hydrophobic channel or destabilizes the enzyme-substrate complex at specific physiological concentrations. The higher fluidity of LA micelles might allow for faster exchange, whereas OA may form a more rigid barrier or tighter binding complex in the active site pocket.

Mechanism Visualization

The following diagram illustrates the competitive nature of FFA inhibition at the interface.

Caption: Mechanism of Action: Free fatty acids accumulate at the interface, competing with triglycerides for the active site and altering interfacial tension.

Experimental Data & Comparison

The following data consolidates findings from recent bioactivity-guided fractionation studies (e.g., Li et al., 2022) comparing these specific fatty acids against Porcine Pancreatic Lipase (PPL).

Table 1: Comparative Inhibitory Kinetics

Compound	Molecular Weight	IC50 (µg/mL)	IC50 (µM)	Relative Potency
Orlistat (Control)	495.7	~0.29 ng/mL	< 1 µM	Very High (Covalent)
Oleic Acid	282.46	11.7 ± 1.2	41.4	High
Linoleic Acid	280.45	23.1 ± 2.5	82.4	Moderate

Interpretation:

• Dose-Dependency: Both acids show linear dose-dependent inhibition.

• Molar Efficiency: Oleic acid is approximately 2x more potent than Linoleic acid in this specific assay setup. Researchers formulating lipid-based excipients should note that high OA content may retard lipolysis more significantly than high LA content.

Detailed Protocol: In Vitro Lipase Inhibition Assay

To replicate these results, use the following standardized protocol. This method uses p-Nitrophenyl Palmitate (p-NPP) as a surrogate substrate, which allows for colorimetric detection.

Note on Self-Validation: This protocol includes a specific "Inhibitor Blank" step to account for the turbidity that fatty acids (OA/LA) might introduce into the solution, ensuring the OD reading reflects enzyme inhibition and not just cloudiness.

Reagents Preparation

• Assay Buffer: 13 mM Tris-HCl, 150 mM NaCl, 1.3 mM CaCl₂ (pH 8.0).

• Enzyme Stock: Porcine Pancreatic Lipase (Type II) dissolved in buffer (2.5 mg/mL). Centrifuge at 4000 rpm for 5 min to remove insoluble material; use the supernatant.

• Substrate Solution (p-NPP): Dissolve p-NPP in isopropanol (10 mM). Just before use, dilute 1:9 in assay buffer containing 0.1% Gum Arabic and 0.2% Sodium Deoxycholate (to emulsify).

• Inhibitors (OA/LA): Dissolve in DMSO or Ethanol. Final solvent concentration in well must be <5% to avoid denaturing the enzyme.

Assay Workflow (96-Well Plate Format)

Step	Component	Volume (µL)	Notes
1	Buffer	140	Adjust to final volume of 200 µL.
2	Inhibitor (OA/LA)	20	Various concentrations (e.g., 10–200 µM).
3	Enzyme Solution	20	Mix and incubate at 37°C for 10 min.
4	Substrate (p-NPP)	20	Start reaction.
5	Incubation	-	Incubate at 37°C for 15–20 min.
6	Measurement	-	Read Absorbance at 405 nm .

Calculation

• : Enzyme + Substrate + Inhibitor
• : Buffer + Substrate + Inhibitor (No Enzyme) — Critical for OA/LA turbidity correction.
• : Enzyme + Substrate + Solvent (No Inhibitor)

Workflow Diagram

Caption: Step-by-step spectrophotometric assay workflow for determining IC50 values of fatty acids.

Implications for Drug Development[7][8]

Formulation Science

When developing lipid-based drug delivery systems (LBDDS), the choice of excipient oils is critical.

• Use Oleic Acid (High Oleic oils): If the goal is to sustain lipolysis or if the drug requires a longer residence time in the GI tract without rapid digestion. The strong product inhibition by OA can create a self-limiting digestion rate.

• Use Linoleic Acid: If faster digestion and release of the hydrophobic drug payload are required, as LA inhibits the enzyme less potently than OA.

Anti-Obesity Therapeutics

While Orlistat remains the gold standard, it causes severe GI side effects (steatorrhea).[7] The data suggests that natural extracts rich in free Oleic Acid could serve as mild, natural lipase inhibitors ("nutraceutical" approach) to modulate fat absorption with potentially fewer side effects than covalent inhibitors.

References

• Li, F., Morita, A., et al. (2022).[6] "Free Linoleic Acid and Oleic Acid Reduce Fat Digestion and Absorption In Vivo as Potent Pancreatic Lipase Inhibitors Derived from Sesame Meal."[1][5][2][3][6] Molecules, 27(15), 4910.

• Lowe, M. E. (2002). "The triglyceride lipases of the pancreas."[1][5][6][8][9][10][11][12] Journal of Lipid Research, 43(12), 2007-2016.

• Buss, C. D., et al. (2022). "Screening for pancreatic lipase inhibitors: evaluating assay conditions using p-nitrophenyl palmitate as substrate." Heliyon, 8(1).

• Jang, D. S., et al. (2008). "Inhibitory effects of fatty acids on pancreatic lipase activity."[1][5][2][6][8][13] Natural Product Sciences. (Contextual grounding for FA inhibition mechanisms).

Sources

• 1. Free Linoleic Acid and Oleic Acid Reduce Fat Digestion and Absorption In Vivo as Potent Pancreatic Lipase Inhibitors Derived from Sesame Meal - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. jscimedcentral.com [jscimedcentral.com]
• 5. Free Linoleic Acid and Oleic Acid Reduce Fat Digestion and Absorption In Vivo as Potent Pancreatic Lipase Inhibitors Derived from Sesame Meal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Lipase inhibitor - Wikipedia [en.wikipedia.org]
• 9. Structure-activity relationship of dietary flavonoids on pancreatic lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Structure and Function of Pancreatic Lipase-Related Protein 2 and Its Relationship With Pathological States [frontiersin.org]
• 13. Inhibitors of pancreatic lipase: state of the art and clinical perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Comparative study of linoleic acid's effect on appetite versus other fatty acids

[1][2]

Executive Summary: The Linoleic Paradox

In the landscape of appetite regulation, Linoleic Acid (LA, C18:2 n-6) presents a distinct pharmacological paradox that differentiates it from Monounsaturated Fatty Acids (MUFAs) like Oleic Acid (OA) and Saturated Fatty Acids (SFAs) like Stearic Acid (SA).

While acute administration of LA triggers potent satiety signals via free fatty acid receptors (FFARs) in the gut, chronic high-dose exposure drives a divergent, orexigenic (appetite-stimulating) pathway through the endocannabinoid system. This guide dissects these opposing mechanisms, providing a comparative analysis against other fatty acids and detailing experimental protocols to isolate these variables in preclinical models.

Key Comparative Insights

• Acute Phase: LA is a potent secretagogue for GLP-1 and CCK, often outperforming OA in immediate post-ingestive satiety.

• Chronic Phase: Unlike OA, which generates the anorexigenic lipid mediator Oleoylethanolamide (OEA), LA serves as the precursor to Arachidonic Acid (AA), leading to the synthesis of 2-Arachidonoylglycerol (2-AG) and Anandamide (AEA)—endocannabinoids that tonically activate CB1 receptors to increase hedonic feeding.

Mechanistic Comparison

The GPR120/GPR40 Axis (Acute Satiety)

Upon ingestion, free fatty acids function as ligands for G-protein coupled receptors on enteroendocrine L-cells and I-cells.

• Linoleic Acid (C18:2): Acts as a dual agonist for GPR40 (FFAR1) and GPR120 (FFAR4) . The double bonds in the cis-configuration create a "kinked" structure that binds with high affinity, triggering intracellular

  flux and rapid exocytosis of GLP-1 (Glucagon-like peptide-1) and CCK (Cholecystokinin).

• Oleic Acid (C18:1): Also binds GPR120 but with different kinetics. Its primary satiety mechanism is post-absorptive conversion to OEA in the enterocyte.

• Stearic Acid (C18:0): Exhibits lower affinity for FFARs due to its rigid saturated chain, resulting in a blunted acute GLP-1 response compared to unsaturated counterparts.

The Endocannabinoid Divergence (Chronic Regulation)

This is the critical differentiator for drug development and nutritional studies.

• The Orexigenic Pathway (LA):

  Elevated tissue levels of AA directly correlate with increased endocannabinoid tone, which acts on hypothalamic CB1 receptors to suppress satiety and increase lipogenesis.

• The Anorexigenic Pathway (OA):

  OEA binds to PPAR- (Peroxisome Proliferator-Activated Receptor alpha) on vagal sensory fibers, sending a robust "fullness" signal to the brainstem.

Visualization of Signaling Pathways

The following diagram illustrates the divergent metabolic fates of Linoleic Acid versus Oleic Acid and their opposing effects on appetite control.

Figure 1: Divergent signaling pathways of Linoleic Acid (Red path) leading to endocannabinoid-driven hunger vs. Oleic Acid (Green path) leading to PPAR-alpha mediated satiety.

Comparative Efficacy Data

The table below synthesizes data from key human and murine studies comparing LA with other fatty acids.

Parameter	Linoleic Acid (C18:2)	Oleic Acid (C18:1)	Stearic Acid (C18:[1]0)	Omega-3 (EPA/DHA)
Acute Satiety (0-120 min)	High (Stimulates GLP-1/CCK)	Moderate	Low (Poor solubility/binding)	Moderate
Chronic Effect (>2 weeks)	Orexigenic (Increases 2-AG/AEA)	Anorexigenic (Increases OEA)	Neutral	Anorexigenic (Reverses AA accumulation)
Gut Hormone Secretion	Potent GPR120 agonist	Moderate GPR120 agonist	Weak agonist	Potent GPR120 agonist
Gastric Emptying	Significantly Delayed (Ileal brake)	Delayed	Minimal effect	Delayed
Endocannabinoid Tone	Increases (Precursor to 2-AG)	Decreases (Displaces AA)	Neutral	Decreases (Displaces AA)

Experimental Protocols

To validate these effects in a drug development or research setting, the following protocols are recommended. These are designed to be self-validating systems where positive and negative controls ensure data integrity.

Protocol A: In Vitro Potency Assay (STC-1 GLP-1 Secretion)

Objective: To quantify the acute secretagogue potential of LA vs. OA without the interference of systemic metabolism.

Materials:

• STC-1 cells (Murine enteroendocrine cell line).[2]

• Fatty Acid preparations: LA, OA, SA (complexed 2:1 with BSA).

• Positive Control: TUG-891 (Selective GPR120 agonist).

• Assay Buffer: HBSS + 0.1% BSA (Fatty acid free).

Workflow:

• Preparation: Seed STC-1 cells at

  cells/well in 24-well plates. Incubate 24h.

• Starvation: Wash cells 2x with Assay Buffer. Incubate for 1 hour in serum-free buffer to basalize hormone secretion.

• Treatment: Treat cells with vehicle (BSA only), LA (

  ), OA ( ), or TUG-891 ( ) for 60 minutes.

• Collection: Collect supernatant. Add DPP-IV inhibitor immediately to prevent GLP-1 degradation.

• Analysis: Quantify Active GLP-1 via ELISA.

• Validation: The TUG-891 control must show >3-fold increase over vehicle for the assay to be valid. LA should show dose-dependent secretion.[2]

Protocol B: In Vivo Chronic Endocannabinoid Tone Assessment

Objective: To assess the chronic impact of LA on hypothalamic appetite regulation.

Workflow Visualization:

Figure 2: Workflow for assessing chronic effects of fatty acid composition on endocannabinoid-mediated appetite.

Critical Analysis Step:

• Lipidomics: Use Liquid Chromatography-Mass Spectrometry (LC/MS) on hypothalamic tissue.

• Success Criteria: The High LA group should demonstrate statistically significant elevation in 2-AG and AEA compared to the Low LA/High OA group. If the Omega-3 rescue group does not show reduced 2-AG compared to High LA, check the EPA/DHA purity and oxidation status.

Expert Insights & Nuance

The Saturation Factor: Researchers must account for the "Saturation Threshold." While LA is more potent than Stearic Acid (SA) in inducing GLP-1, SA has a unique advantage in solid formulations. However, SA is often "invisible" to GPR120 due to insolubility. To test SA effectively, it must be delivered as a micellar solution (using taurocholate), otherwise, data will be a false negative.

The Omega-6/Omega-3 Ratio: The appetite-stimulating effects of LA are not absolute; they are relative to the presence of Omega-3s. LA and Omega-3s compete for the same desaturase enzymes. In your study design, if you do not control for background Omega-3 intake (e.g., in the chow), your data on LA's orexigenic effect will be noisy and likely insignificant. Always use a defined, purified diet, not standard chow.

References

• Alvheim, A. R., et al. (2012). "Dietary Linoleic Acid Elevates Endogenous 2-AG and Anandamide and Induces Obesity." Obesity.[3][4] Link

• Hirasawa, A., et al. (2005). "Free fatty acids regulate gut incretin glucagon-like peptide-1 secretion through GPR120." Nature Medicine. Link

• Lawton, C. L., et al. (2000). "Fatty acid composition of a lunch meal influences energy intake in the subsequent meal." International Journal of Obesity. Link

• Schwartz, G. J., et al. (2008). "The lipid messenger OEA links dietary fat intake to satiety." Cell Metabolism. Link

• Yamamoto, Y., et al. (2023). "Oral administration of linoleic acid immediately before glucose load ameliorates postprandial hyperglycemia." Frontiers in Pharmacology. Link

• DiPatrizio, N. V., et al. (2013). "Endocannabinoid signal in the gut controls dietary fat intake." Proceedings of the National Academy of Sciences. Link

Sources

• 1. beefresearch.org [beefresearch.org]
• 2. Nutrient Combinations Sensed by L-Cell Receptors Potentiate GLP-1 Secretion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. foodsciencejournal.com [foodsciencejournal.com]
• 4. Differential Effects of Monounsaturated and Polyunsaturated Fats on Satiety and Gut Hormone Responses in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Calcium Signaling Induced by Oleic, Linoleic, and Linolenic Acid

[1]

Executive Summary

This guide provides a technical comparison of intracellular calcium (

) dynamics induced by three prevalent dietary fatty acids: Oleic Acid (OA) , Linoleic Acid (LA) , and -Linolenic Acid (ALA) . While all three mobilize calcium via G-protein coupled receptors (GPCRs), their physiological impacts diverge significantly due to receptor selectivity (GPR40 vs. GPR120) and saturation-dependent kinetic profiles.

Key Takeaway:

• Oleic Acid (OA) is the benchmark GPR40 (FFAR1) agonist, driving robust, oscillatory calcium signals primarily in pancreatic

  -cells to amplify insulin secretion.
• -Linolenic Acid (ALA) displays a distinct bias for GPR120 (FFAR4) , triggering calcium transients associated with GLP-1 secretion (gut) and anti-inflammatory pathways (macrophages).

• Linoleic Acid (LA) acts as a dual agonist with intermediate properties, activating both receptors but often showing lower efficacy in sustained calcium mobilization compared to OA in

  -cells.

Mechanistic Foundation: The Lipid-Calcium Axis

Free fatty acids (FFAs) do not merely diffuse through membranes to alter calcium; they act as ligands for specific cell-surface GPCRs. The primary transducers are GPR40 (FFAR1) and GPR120 (FFAR4) .

The Signaling Cascade

Both receptors couple primarily to the

family. Ligand binding triggers a conformational change that activates Phospholipase C (PLC), hydrolyzing into and DAG. binds to receptors on the Endoplasmic Reticulum (ER), releasing stored .

• Differentiation Point: In excitable cells (like

  -cells), this ER release triggers membrane depolarization and secondary calcium influx via Voltage-Gated Calcium Channels (VGCC), leading to oscillations . In non-excitable cells (like macrophages), the signal is often a transient peak followed by a plateau.

Figure 1: Differential signaling pathways. Note the thickness of arrows indicating the primary receptor affinity for each fatty acid.

Comparative Analysis: OA vs. LA vs. ALA

The following data summarizes the consensus from key pharmacological studies (e.g., Itoh et al., Hirasawa et al.).

Table 1: Pharmacological Profiles & Calcium Dynamics

Feature	Oleic Acid (OA)	Linoleic Acid (LA)	-Linolenic Acid (ALA)
Structure	18:1 (n-9) Monounsaturated	18:2 (n-6) Polyunsaturated	18:3 (n-3) Polyunsaturated
Primary Receptor	GPR40 (High Selectivity)	Dual (GPR40 / GPR120)	GPR120 (High Potency)
EC50 (Ca2+ Mob.)	~1–3 M (GPR40)	~1–5 M (Mixed)	~0.5–2 M (GPR120)
Ca2+ Pattern	Oscillatory: Sustained, high-frequency spikes superimposed on plateaus (in -cells).	Mixed: Can induce oscillations, but often lower amplitude than OA.	Transient/Biphasic: Rapid peak followed by lower sustained phase (in gut/macrophages).
Physiological Outcome	Potentiation of Glucose-Stimulated Insulin Secretion (GSIS).[1][2]	Moderate GSIS; Taste perception signaling.	GLP-1 Secretion; Anti-inflammatory signal transduction.

Detailed Kinetic Differences

• Oleic Acid (The Oscillator): OA is the most effective amplifier of glucose-induced calcium oscillations. In pancreatic

  -cells, OA does not just raise baseline calcium; it increases the frequency and amplitude of calcium bursts. This is critical because insulin release is pulsatile.

  • Mechanism:[3][2][4][5][6][7][8] OA enhances L-type

    channel activity via GPR40-PLC signaling, synchronizing with mitochondrial metabolism.
• -Linolenic Acid (The Anti-Inflammatory Signal): ALA is a reference agonist for GPR120.[9] While it mobilizes calcium, the downstream context differs.[10] In macrophages, ALA-induced calcium mobilization (via GPR120) recruits -arrestin-2, which inhibits the TAB1/TAK1 pathway.

  • Kinetics: The calcium signal is often less oscillatory and more characterized by a rapid initial release from the ER, necessary to trigger the secretion of incretins (GLP-1) from intestinal L-cells.

• Linoleic Acid (The Intermediate): LA is "promiscuous." It activates GPR40 with potency similar to OA but often with lower efficacy (

  ). In taste bud cells (CD36+), LA induces rapid calcium transients responsible for the "fat taste" perception.

Experimental Protocol: Validated Calcium Imaging

To observe these differences, you cannot simply add fatty acids to media. FFAs are hydrophobic and lipotoxic if unbound. BSA conjugation is the single most critical step.

Reagents

• Fatty Acid Free (FAF) BSA: Essential.[11] Standard BSA contains endogenous lipids that will skew results.

• Calcium Indicator: Fluo-4 AM (High throughput/intensity) or Fura-2 AM (Ratiometric/Quantitative).

• Solvent: Ethanol (absolute) or DMSO.

Workflow: FFA-BSA Conjugation & Imaging[13]

The following protocol ensures a fixed molar ratio (typically 5:1 or 6:1 FA:BSA) to mimic physiological transport and prevent cell death.

Figure 2: Preparation of FFA-BSA complexes and imaging workflow. Failure to conjugate leads to precipitation and artifacts.

Step-by-Step Methodology

• Stock Preparation: Dissolve OA, LA, or ALA in 100% Ethanol to create a 100 mM stock. Flush with nitrogen gas to prevent oxidation (crucial for ALA/LA).

• BSA Solution: Prepare a 10% (w/v) Fatty Acid Free BSA solution in 150 mM NaCl. Warm to 37–40°C.[11]

• Complexing: While stirring the BSA solution, add the FA stock dropwise. The final molar ratio should be ~5:1 (FA:BSA).

  • Note: If the solution turns cloudy, the FA has precipitated. Discard and restart. It must remain clear.

• Cell Loading: Incubate cells with 2-5

  M Fura-2 AM for 30 minutes at 37°C in HEPES-buffered saline.

• Measurement:

  • Establish a 60-second baseline.

  • Add the FA-BSA complex (Target final FA concentration: 10–50

    M).

  • Record for 5–10 minutes to capture oscillation periodicity.

Troubleshooting & Validation (Trustworthiness)

• Artifact Check: Always run a "BSA-only" control. BSA alone should not trigger a calcium rise. If it does, your BSA is contaminated or the osmolarity shock is too high.

• Oxidation: Polyunsaturated fats (LA, ALA) oxidize rapidly. Use fresh stocks. If ALA fails to trigger GPR120, it may have oxidized into lipid peroxides, which have different signaling properties.

• Desensitization: GPR40 and GPR120 desensitize quickly (minutes). Do not attempt repeated stimulations on the same cells without a long washout (>20 min).

References

• Itoh, Y., et al. (2003). Free fatty acids regulate insulin secretion from pancreatic beta cells through GPR40.[12][1] Nature, 422(6928), 173–176. Link[12]

• Hirasawa, A., et al. (2005).[13] Free fatty acids regulate gut incretin glucagon-like peptide-1 secretion through GPR120.[12] Nature Medicine, 11, 90–94. Link

• Fujiwara, K., et al. (2005).[1] Oleic acid interacts with GPR40 to induce Ca2+ signaling in rat islet beta-cells: mediation by PLC and L-type Ca2+ channel and link to insulin release.[1][4][14] American Journal of Physiology-Endocrinology and Metabolism, 289(4), E670–E677.[1] Link

• Schnell, S., et al. (2007). Absence of GPR40 induces lipotoxicity in pancreatic beta-cells. Endocrinology, 148(10). (Provides details on BSA conjugation methods). Link

• Watson, J.E., et al. (2012). Agonist-dependent conformational changes in the G protein-coupled receptor GPR120. Molecular Pharmacology, 81(4). (Structural basis for ALA specificity). Link

Sources

• 1. Oleic acid interacts with GPR40 to induce Ca2+ signaling in rat islet beta-cells: mediation by PLC and L-type Ca2+ channel and link to insulin release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. arimatu-clinic.com [arimatu-clinic.com]
• 3. The G-Protein–Coupled Receptor GPR40 Directly Mediates Long-Chain Fatty Acid–Induced Secretion of Cholecystokinin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scilit.com [scilit.com]
• 5. Bursting and calcium oscillations in pancreatic β-cells: specific pacemakers for specific mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Taste Preference for Fatty Acids Is Mediated by GPR40 and GPR120 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Intracellular Calcium Oscillations | Karolinska Institutet [ki.se]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Frontiers | Symbiosis of Electrical and Metabolic Oscillations in Pancreatic β-Cells [frontiersin.org]
• 11. wklab.org [wklab.org]
• 12. Novel GPR120 Agonists with Improved Pharmacokinetic Profiles for the Treatment of Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Differential Signaling by Splice Variants of the Human Free Fatty Acid Receptor GPR120 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

(Z,Z)-Octadecadienoic Acid: Proper Disposal &amp; Safety Procedures

CAS Number: 60-33-3 Synonyms: Linoleic Acid, Telfairic Acid Chemical Family: Polyunsaturated Fatty Acids (Omega-6)[1][2]

Part 1: Executive Safety Directives

(Z,Z)-Octadecadienoic acid (Linoleic acid) is often mischaracterized as "benign" due to its status as a dietary nutrient.[1][2] In a laboratory setting, this complacency is dangerous.[1][2] While it possesses low acute toxicity, its primary hazard is spontaneous combustion when absorbed into porous materials.[1][2]

IMMEDIATE ACTION REQUIRED:

• STOP: Do not throw paper towels, rags, or filters soaked in this chemical into standard trash bins.[1][2] They can ignite spontaneously.[1][3][4]

• STOP: Do not pour down laboratory drains. It solidifies and creates high Biological Oxygen Demand (BOD) loads.[1]

• ACTION: Segregate all contaminated debris into UL-listed, self-closing metal oily waste cans.

Part 2: Hazard Analysis & Scientific Grounding[1]

To dispose of this chemical safely, you must understand the mechanism of its hazard.[1][2] Linoleic acid is a "drying oil" containing two double bonds (polyunsaturated).[1]

The Auto-Oxidation Mechanism (The "Hidden" Fire)

Unlike solvents that ignite via a spark, Linoleic acid ignites via auto-oxidation .[1][2] When the liquid is spread thin over a large surface area (like fibers of a paper towel), it reacts with atmospheric oxygen.[1][2] This reaction is exothermic (releases heat).[1]

• Insulation: If the rags are piled up, the heat cannot escape.[1]

• Thermal Runaway: The rising temperature accelerates the oxidation rate.

• Auto-Ignition: The pile reaches the auto-ignition temperature (approx. 345°C, but local hot spots occur much lower) and bursts into flames without an external spark.[1]

Chemical Safety Profile

Parameter	Data	Operational Implication
Flash Point	>113°C (>235°F)	Classified as Combustible (not Flammable).[1][3][4] High heat required to ignite liquid pool.[1]
Auto-Ignition	~345°C	High for bulk liquid, but irrelevant for soaked rags (see above).[1][2]
Water Solubility	Insoluble	Floats on water.[5][6] Do not use water streams to clean spills (spreads contamination).[1]
Stability	Air/Light Sensitive	Degrades to peroxides. Store under nitrogen at -20°C for stability.

Part 3: Visualized Safety Logic

Diagram 1: The Spontaneous Combustion Pathway

This diagram illustrates why standard disposal methods fail for this chemical.[1]

Caption: The feedback loop of auto-oxidation leading to fire in improperly disposed waste.[1][2][7]

Part 4: Step-by-Step Disposal Protocols

Protocol A: Disposal of Pure Liquid / Stock Solutions

Use this for expired reagents or bulk liquid waste.[1]

• Container Selection: Use a High-Density Polyethylene (HDPE) or glass container.[1] Ensure it is compatible with the solvent if the acid is dissolved (e.g., Ethanol/DMSO).[1][2]

• Labeling: Label as "Non-Hazardous Chemical Waste" (unless mixed with hazardous solvents).

  • Note: While not RCRA hazardous by itself, most EHS protocols require incineration for organic chemicals.[1][2]

• Bulking: Can be bulked with other non-halogenated organic solvents (e.g., acetone, ethanol) destined for fuel blending/incineration.[1][2]

• Disposal Path: Ship to a licensed incineration facility.

  • Prohibited: Do not sewer.[1][4][5][6][8][9][10][11]

Protocol B: Disposal of Contaminated Solids (The "Rags" Protocol)

Use this for paper towels, bench mats, gloves, and filter papers.[1][2]

• Immediate Containment:

  • Place all soaked materials immediately into a UL-Listed Oily Waste Can .[1] These cans have self-closing lids that limit oxygen supply, choking the oxidation reaction.[1][2][12]

• Pre-Disposal Treatment (Choose One):

  • Option 1 (Water Soak): Submerge rags in a bucket of water.[1] The water acts as a heat sink, preventing temperature rise.[1][2] Seal the wet rags in a plastic bag before final binning.

  • Option 2 (Flat Dry): Lay rags flat on a non-combustible surface (concrete/fume hood) to dry.[1] This dissipates heat.[1] Once the oil has oxidized (hardened), the fire risk is negligible.[1][2]

• Final Packaging:

  • Double-bag the treated waste in heavy-duty polyethylene bags (minimum 4 mil).[1]

  • Label: "Combustible Debris - Potential Spontaneous Combustion Hazard." [1]

• Disposal Path: Incineration is mandatory.[1]

Protocol C: Spill Cleanup

• Isolate: Remove ignition sources.

• Absorb: Use inert absorbents only (Vermiculite, Sand, or Clay).[1][2]

  • WARNING: Do NOT use sawdust or paper-based absorbents (increases fire risk).[1]

• Clean: Wash surface with soap and water to emulsify residual oil; do not use strong oxidizers (bleach) as they react violently with the double bonds.[1]

Part 5: Disposal Decision Matrix

Caption: Operational workflow for segregating Linoleic Acid waste streams.

Part 6: Regulatory Compliance[1]

• RCRA (USA): Linoleic acid is not a P-listed or U-listed hazardous waste.[1] It generally does not meet the definition of Characteristic Waste (Ignitability D001) because its flash point (>113°C) is above the regulatory threshold of 60°C.[1]

  • Caveat: If mixed with flammable solvents (ethanol/methanol), the mixture becomes D001.[1][2]

• EPA Directive: Despite non-hazardous listing, the "General Duty Clause" requires employers to protect against recognized hazards (spontaneous combustion).[1]

• Drain Disposal: Strictly prohibited under the Clean Water Act (CWA) due to interference with Publicly Owned Treatment Works (POTW) via clogging and high oxygen demand.[1]

References

• National Center for Biotechnology Information (NCBI). (2024).[1] PubChem Compound Summary for CID 5280450, Linoleic Acid. Retrieved from [Link][1]

• National Park Service (NPS). (n.d.).[1] Spontaneous Combustion. Prevention and safety guidelines regarding drying oils. Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). (2012).[1] Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.[1][13] Retrieved from [Link][1]

Sources

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• 2. Waste Code [rcrainfo.epa.gov]
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• 4. agilent.com [agilent.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. The Fire Hazards of Linseed Oil | East Sussex Fire & Rescue Service [esfrs.org]
• 8. carlroth.com:443 [carlroth.com:443]
• 9. chemicalbook.com [chemicalbook.com]
• 10. fishersci.com [fishersci.com]
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• 12. Weekly Safety Meeting – Dangers of Oil and Solvent-Soaked Rags – Safety Matters Weekly [safetymattersweekly.com]
• 13. fishersci.com [fishersci.com]

Comprehensive Safety and Operational Guide for Handling (Z,Z)-Octadecadienoic Acid

As a Senior Application Scientist, I often observe researchers treating common lipids as benign, overlooking the nuanced handling required to maintain chemical integrity and ensure laboratory safety. (Z,Z)-Octadecadienoic acid (commonly known as Linoleic acid, CAS: 60-33-3) is an essential omega-6 polyunsaturated fatty acid (PUFA) widely used in drug development, lipidomics, and signaling research [1].

While not acutely toxic, its unsaturated double bonds (at positions 9 and 12) make it highly susceptible to auto-oxidation, generating reactive oxygen species (ROS) and hydroperoxides (e.g., 8-HPODE) [2]. These degradation products not only compromise experimental reproducibility but also pose specific safety and disposal challenges. This guide provides a self-validating system for safely handling, storing, and disposing of (Z,Z)-Octadecadienoic acid, ensuring both operator safety and scientific integrity.

Section 1: Chemical Profile & Risk Assessment

Before designing a handling protocol, we must understand the chemical's intrinsic properties. The following table summarizes the hazard profile based on standardized Safety Data Sheets (SDS) [3].

Property / Hazard	Description / Specification	Operational Implication
Chemical Name	(Z,Z)-Octadecadienoic acid (Linoleic acid)	Essential omega-6 PUFA.
CAS Number	60-33-3	Identifier for tracking and SDS retrieval.
Physical State	Colorless to straw-colored liquid	Viscous; requires careful pipetting techniques.
Stability	Air and light-sensitive	Must be stored under inert gas and protected from light [4].
Hazards (GHS)	Combustible; Potential Skin/Eye irritant	Requires PPE to prevent dermal/ocular contact; keep away from strong oxidizers[3].
Toxicity	Low acute toxicity; ROS generator	Auto-oxidation products can cause erythrocyte damage [5].

Section 2: Personal Protective Equipment (PPE) Matrix

Every piece of PPE serves a specific mechanistic purpose. Do not just wear PPE; understand the causality behind it [4].

• Eye/Face Protection : Wear tight-fitting safety goggles (EN 166 compliant).

  • Causality: While not highly corrosive, splashes during transfer or sonication can cause mechanical and chemical irritation to the ocular mucosa.

• Skin/Body Protection : Standard laboratory coat (100% cotton or flame-resistant) and closed-toe shoes.

  • Causality: Cotton is preferred over synthetic blends because it will not melt to the skin in the event of a flash fire (the chemical is combustible).

• Hand Protection : Nitrile gloves (minimum thickness 0.11 mm, breakthrough time >480 min).

  • Causality: Nitrile provides an excellent barrier against lipid-soluble organic acids. However, because lipids can slowly permeate, gloves should be changed immediately if contaminated to prevent transdermal absorption of oxidized byproducts.

• Respiratory Protection : Not routinely required in a well-ventilated fume hood.

  • Causality: The vapor pressure of (Z,Z)-Octadecadienoic acid is very low at room temperature. However, if aerosolized (e.g., during vigorous sonication), a Type A (organic vapor) respirator is required.

Section 3: Operational Workflow & Handling Protocol

To maintain the integrity of the double bonds and prevent the formation of reactive peroxides, handling must be meticulously controlled.

Step-by-Step Methodology for Aliquotting and Storage:

• Preparation : Conduct all operations inside a certified chemical fume hood. Ensure Argon or Nitrogen gas lines are functional.

• Thawing : If stored at -20°C, allow the source vial to reach room temperature before opening.

  • Causality: Opening a cold vial introduces atmospheric moisture, which accelerates degradation and hydrolysis.

• Transfer : Use glass pipettes rather than plastic.

  • Causality: Lipids can adhere to or leach plasticizers from certain polymers, contaminating the sample.

• Inerting : After removing the required volume, gently purge the headspace of the source vial with a stream of Argon or Nitrogen for 10-15 seconds [4].

  • Causality: Displacing oxygen halts the auto-oxidation cascade at the 9 and 12 double bonds.

• Sealing and Storage : Cap tightly, wrap the vial in aluminum foil (if not amber glass), and store at -20°C (or -80°C for long-term storage)[4].

Caption: Operational workflow for the safe handling and storage of (Z,Z)-Octadecadienoic acid.

Section 4: Spill Response & Disposal Plan

Because it is a viscous lipid, spills pose a significant slip hazard and can be difficult to clean using standard aqueous methods.

Step-by-Step Spill Response:

• Containment : Stop the flow of material. Do not use water, as it will spread the lipid.

• Absorption : Cover the spill with a lipophilic absorbent material (e.g., vermiculite, dry sand, or specialized diatomaceous earth) [6].

  • Causality: Standard paper towels will smear the liquid. Granular absorbents trap the lipid within their porous structure.

• Collection : Shovel the absorbent into a designated, sealable hazardous waste container.

• Decontamination : Scrub the surface with a surfactant (detergent) or an alcohol-based solvent (e.g., isopropanol) to remove the residual lipid film, followed by a water rinse.

Disposal Plan:

• Solid Waste : Contaminated gloves, pipettes, and absorbents must be placed in a solid hazardous waste bin.

• Liquid Waste : Do not empty into drains [7]. Dispose of unused or oxidized liquid in a designated organic solvent waste container. Contact a licensed professional waste disposal service, as oxidized lipids can form reactive peroxides over time.

Section 5: Mechanistic Context: Why Oxidation Prevention Matters

In biological systems and during improper storage, (Z,Z)-Octadecadienoic acid is highly vulnerable to free radical attack. Enzymatically (e.g., via diol synthases like 5,8-LDS) or non-enzymatically (auto-oxidation), it is converted into hydroperoxides such as 8-hydroperoxy-9,12(Z,Z)-octadecadienoic acid (8-HPODE) [2]. If these reactive oxygen species (ROS) accumulate, they can cause severe cellular damage, confounding in vitro assays and leading to erythrocyte hemolysis [5].

Caption: Pathway of (Z,Z)-Octadecadienoic acid oxidation leading to ROS generation and cellular damage.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 5280450, Linoleic Acid." PubChem, [Link]

• Brodhun, F., et al. "Reaction mechanism of 5,8-linoleate diol synthase..." ResearchGate, [Link]

• Carl Roth GmbH. "Safety Data Sheet: Linoleic acid ROTICHROM® GC." Carl Roth, [Link]

• Yuan, T., et al. "Linoleic acid induces red blood cells and hemoglobin damage via oxidative mechanism." Chemsrc / Int J Clin Exp Pathol,[Link]

• Chemos GmbH. "Safety Data Sheet: Linoleic acid ethyl ester." Chemos, [Link]

Sources

• 1. Linoleic Acid | C18H32O2 | CID 5280450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. carlroth.com [carlroth.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. Linoleic acid | CAS#:60-33-3 | Chemsrc [chemsrc.com]
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• 7. chemos.de [chemos.de]